(1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

Core Science & Biosynthesis

In-Depth Technical Guide: Chemical Properties and Asymmetric Synthesis of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

Executive Summary

The compound (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is a highly valuable chiral building block in modern medicinal chemistry. It integrates two privileged structural motifs: an electron-deficient 3-methylpyrazine core and a stereodefined β -amino alcohol side chain. This specific structural combination makes it an exceptional precursor for synthesizing kinase inhibitors, GPCR ligands, and rigidified pharmacophores such as oxazolidinones.

This whitepaper provides an authoritative, deep-dive analysis of its physicochemical properties, structural causality, and field-proven synthetic protocols. By leveraging asymmetric transfer hydrogenation (ATH), we outline a self-validating, scalable workflow that circumvents the limitations of traditional chiral pool synthesis.

Physicochemical & Structural Profiling

The utility of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol stems from its unique electronic and steric parameters. The pyrazine ring acts as a potent bioisostere for benzene or pyridine, but with a significantly lower electron density due to the two electronegative nitrogen atoms. This electron deficiency enhances metabolic stability against oxidative degradation (e.g., by Cytochrome P450 enzymes) while providing excellent hydrogen bond acceptor (HBA) properties, which are critical for interacting with the hinge region of target proteins [1].

Quantitative Data Summary

Property	Value / Description	Impact on Drug Design
Molecular Formula	C 7​ H 11​ N 3​ O	Low molecular weight (153.18 g/mol ) ideal for fragment-based drug discovery (FBDD).
Stereochemistry	(1R) Configuration	Dictates spatial orientation; essential for enantioselective target binding.
pKa (Pyrazine N)	~0.65	Weak base; remains unprotonated at physiological pH, serving strictly as an HBA.
pKa (Primary Amine)	~9.0 - 9.5	Protonated at physiological pH; acts as a strong hydrogen bond donor (HBD) and salt-forming site.
H-Bond Donors	3 (1 from -OH, 2 from -NH 2​ )	Facilitates extensive interaction networks with polar amino acid residues.
H-Bond Acceptors	4 (2 Pyrazine N, 1 Amine N, 1 Oxygen)	Enables versatile bidentate chelation or multipoint receptor binding.

Enantioselective Synthesis via Asymmetric Transfer Hydrogenation (ATH)

Historically, synthesizing chiral β -amino alcohols required multi-step protections and deprotections, or reliance on expensive chiral pool starting materials. To optimize scalability and atom economy, we employ Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH) . This methodology allows for the direct, enantioselective reduction of the unprotected α -amino ketone precursor [2].

Causality of Experimental Design

We utilize the RuCl[(S,S)-TsDPEN] catalyst system. The causality here is strictly stereoelectronic: the chiral diamine ligand (TsDPEN) establishes a highly rigid, six-membered transition state via N-H···O hydrogen bonding with the ketone substrate. This transition state forces the hydride transfer from the ruthenium center to occur exclusively on the Re-face of the carbonyl, reliably yielding the (1R)-enantiomer. The use of a formic acid/triethylamine (HCOOH/Et 3​ N) azeotrope serves as a mild hydrogen donor, preventing the over-reduction or degradation of the sensitive pyrazine ring.

Experimental Protocol: ATH of 2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-one

Note: This protocol is designed as a self-validating system. In-process controls (IPCs) are embedded to ensure stereochemical integrity before downstream processing.

Step 1: Catalyst Activation

• In an inert atmosphere (N 2​ or Ar) glovebox, charge a dry Schlenk flask with RuCl[(S,S)-TsDPEN] (0.2 mol% relative to substrate).

• Add anhydrous methanol to achieve a catalyst concentration of 0.05 M. Stir for 15 minutes at room temperature to ensure complete dissolution and formation of the active 16-electron Ru species.

Step 2: Substrate Preparation & Reaction

• In a separate reactor, dissolve the unprotected α -amino ketone hydrochloride salt (1.0 equivalent) in a 5:2 azeotropic mixture of HCOOH/Et 3​ N (5 volumes). Causality: The 5:2 ratio maintains a slightly acidic pH, which is critical to keep the primary amine protonated, thereby preventing it from poisoning the Ru catalyst.

• Heat the substrate solution to 60°C.

• Inject the activated catalyst solution into the reactor.

Step 3: In-Process Control (IPC) & Validation

• Allow the reaction to proceed for 16 hours.

• Self-Validation Step: Withdraw a 50 μ L aliquot, quench with aqueous NaHCO 3​ , extract with ethyl acetate, and analyze via Chiral HPLC (e.g., Chiralcel OD-H column).

• Proceed to workup only if conversion is >98% and enantiomeric excess (ee) is >95%.

Step 4: Workup and Isolation

• Cool the reaction to 0°C and slowly add 28% aqueous NH 4​ OH until the pH reaches 9.5 to deprotonate the product.

• Extract the aqueous layer with dichloromethane (3 x 10 volumes).

• Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure to yield the pure (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol as a crystalline solid.

Caption: Workflow for the Ru-catalyzed Asymmetric Transfer Hydrogenation (ATH) of α-amino ketones.

Chemical Reactivity & Derivatization to Oxazolidinones

The adjacent hydroxyl and primary amine groups on the chiral center make this compound an ideal precursor for heterocyclic derivatization. One of the most critical transformations in medicinal chemistry is the conversion of β -amino alcohols into oxazolidinones [3].

Oxazolidinones are rigid, 5-membered cyclic carbamates that lock the conformation of the molecule, drastically reducing entropic penalties upon binding to a biological target. Furthermore, they are a validated pharmacophore class (e.g., in antibacterial agents like Linezolid or anticoagulants like Rivaroxaban).

Protocol: One-Pot Synthesis of Pyrazine-Fused Oxazolidinones

• Reagent Selection: Dissolve (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol (1.0 eq) in anhydrous Dimethyl Sulfoxide (DMSO). Causality: DMSO is chosen over dichloromethane because its high dielectric constant stabilizes the polar transition state during cyclization, accelerating the reaction rate.

• Activation: Add 1,1'-Carbonyldiimidazole (CDI) (1.5 eq) portion-wise at room temperature under a nitrogen atmosphere. CDI is preferred over phosgene gas due to its superior safety profile and ease of handling in benchtop environments.

• Cyclization: Stir the mixture for 2-3 hours. The primary amine attacks the carbonyl carbon of CDI, forming an acylimidazole intermediate. Subsequently, the adjacent hydroxyl group undergoes intramolecular nucleophilic attack, displacing imidazole and closing the ring.

• Isolation: Quench the reaction with ice water to precipitate the product. Filter and wash with cold water to afford the enantiopure (4R)-4-(3-methylpyrazin-2-yl)oxazolidin-2-one.

Caption: Synthetic pathway for the conversion of the β-amino alcohol into a rigid oxazolidinone derivative.

Applications in Drug Discovery

The integration of the 3-methylpyrazine ring with a chiral amino alcohol provides a highly tunable scaffold for drug discovery.

• Kinase Inhibitor Design: The pyrazine nitrogen atoms frequently serve as hydrogen bond acceptors (HBAs) to interact with the backbone amides (e.g., Met or Cys residues) in the hinge region of kinase proteins [4]. The (1R)-amino alcohol side chain can be functionalized to project into the solvent-exposed region or the hydrophobic pocket, modulating both potency and pharmacokinetic properties.

• Metabolic Stability: Unlike phenyl rings, which are prone to aromatic hydroxylation by liver enzymes, the electron-poor pyrazine ring resists oxidative metabolism, thereby extending the half-life of the resulting active pharmaceutical ingredient (API).

References

• Molecular Interactions of Pyrazine-Based Compounds to Proteins Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• A Catalyst Free Simple and Efficient One Pot Synthesis of N-benzyloxazolidinone Derivatives Der Pharma Chemica URL:[Link]

(1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol spectroscopic data

An In-depth Technical Guide to the Spectroscopic Characterization of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

Introduction

(1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is a chiral amino alcohol containing a substituted pyrazine ring. The pyrazine moiety is a key structural feature in numerous biologically active compounds and natural products.[1] The precise structural elucidation of such molecules is paramount in drug discovery and development, ensuring purity, confirming identity, and understanding structure-activity relationships. Spectroscopic techniques are the cornerstone of this characterization, providing a detailed fingerprint of the molecule's atomic and electronic structure.

Predicted ¹H NMR Spectroscopic Data

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides detailed information about the number of different types of protons, their chemical environments, and their proximity to other protons in the molecule. The predicted ¹H NMR spectrum of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol in a solvent like CDCl₃ or DMSO-d₆ would exhibit distinct signals for each unique proton.

The chemical shifts are influenced by the electron density around the protons. For instance, protons on the pyrazine ring are expected to be deshielded and appear at a higher chemical shift (downfield) due to the electronegativity of the nitrogen atoms and the aromatic ring current.[2] Protons on the ethanolamine side chain will have chemical shifts characteristic of aliphatic protons adjacent to amino and hydroxyl groups.

Predicted ¹H NMR Data Summary

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)	Notes
H-5'	8.3 - 8.5	d	~2.5	Pyrazine ring proton, coupled to H-6'.
H-6'	8.2 - 8.4	d	~2.5	Pyrazine ring proton, coupled to H-5'.
H-1	4.8 - 5.0	t	~6.0	Methine proton, coupled to the two H-2 protons. The chemical shift is influenced by the adjacent -OH group and the pyrazine ring.
H-2 (a,b)	2.9 - 3.2	m	-	Methylene protons, diastereotopic. They will appear as a complex multiplet due to coupling with H-1.
-CH₃	2.5 - 2.7	s	-	Methyl group on the pyrazine ring.
-OH	Broad	s	-	Hydroxyl proton. The chemical shift can vary depending on concentration and solvent.
-NH₂	Broad	s	-	Amino protons. The chemical shift can vary depending on concentration and solvent.

Experimental Protocol for ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer, such as a Bruker Avance 400 MHz or equivalent.[3]

• Data Acquisition:

  • Tune and shim the probe to optimize the magnetic field homogeneity.

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation to the Free Induction Decay (FID).

  • Phase and baseline correct the spectrum.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

  • Integrate the signals to determine the relative number of protons.

¹H NMR Structural Correlation Diagram

Caption: Correlation of protons in (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol to their respective ¹H NMR signals.

Predicted ¹³C NMR Spectroscopic Data

Carbon-13 NMR spectroscopy provides information on the number of unique carbon atoms and their electronic environments. In proton-decoupled ¹³C NMR, each unique carbon atom typically gives a single sharp signal. The chemical shifts in ¹³C NMR are highly sensitive to the local electronic structure.[4]

Predicted ¹³C NMR Data Summary

Carbon Label	Predicted Chemical Shift (δ, ppm)	Notes
C-2'	150 - 155	Pyrazine ring carbon, attached to the side chain.
C-3'	148 - 152	Pyrazine ring carbon, attached to the methyl group.
C-5'	142 - 145	Pyrazine ring carbon, attached to a proton.
C-6'	140 - 143	Pyrazine ring carbon, attached to a proton.
C-1	70 - 75	Methine carbon, attached to the hydroxyl group.
C-2	45 - 50	Methylene carbon, attached to the amino group.
-CH₃	20 - 25	Methyl carbon.

Experimental Protocol for ¹³C NMR Spectroscopy

• Sample Preparation: Prepare a more concentrated sample than for ¹H NMR, typically 20-50 mg in 0.5-0.7 mL of deuterated solvent.

• Instrumentation: Use a high-resolution NMR spectrometer with a broadband probe.

• Data Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. This is the standard experiment and results in a single peak for each unique carbon.

  • A larger number of scans will be required compared to ¹H NMR due to the low natural abundance of ¹³C.[4]

• Data Processing:

  • Process the data similarly to the ¹H NMR spectrum (Fourier transform, phase and baseline correction).

  • Reference the spectrum to the solvent peak.

¹³C NMR Structural Correlation Diagram

Caption: Correlation of carbon atoms in (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol to their respective ¹³C NMR signals.

Predicted Infrared (IR) Spectroscopic Data

Infrared (IR) spectroscopy is a powerful tool for identifying the functional groups present in a molecule. Each functional group absorbs infrared radiation at a characteristic frequency, corresponding to its vibrational modes (stretching, bending).

The IR spectrum of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is expected to show characteristic absorption bands for the O-H group of the alcohol, the N-H groups of the primary amine, C-H bonds of the alkyl and aromatic parts, and C=N bonds of the pyrazine ring.

Predicted IR Data Summary

Functional Group	Predicted Absorption Range (cm⁻¹)	Vibrational Mode	Notes
O-H	3200 - 3600	Stretching	Broad band due to hydrogen bonding.
N-H	3300 - 3500	Stretching	Two bands for the symmetric and asymmetric stretching of the primary amine.
C-H (aromatic)	3000 - 3100	Stretching	Sharp bands.
C-H (aliphatic)	2850 - 3000	Stretching	Sharp bands.
C=N, C=C	1500 - 1650	Stretching	Bands characteristic of the pyrazine ring.
C-O	1050 - 1200	Stretching	Strong band.

Experimental Protocol for IR Spectroscopy

• Sample Preparation:

  • Solid: Prepare a KBr pellet by grinding a small amount of the sample with dry KBr powder and pressing it into a thin disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

  • Liquid/Solution: Place a drop of the neat liquid or a concentrated solution between two salt plates (e.g., NaCl, KBr).

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.[3]

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment or the pure solvent.

  • Record the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Processing:

  • Identify and label the major absorption bands.

  • Compare the peak positions to correlation charts to identify functional groups.

IR Functional Group Correlation Diagram

Sources

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• 2. Coordination chemistry of pyrazine derivatives analogues of PZA : design, synthesis, characterization and biological activity - RSC Advances (RSC Publishing) DOI:10.1039/C6RA03068H [pubs.rsc.org]
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• 4. Previous spectra [qorganica.qui.uam.es]

A Comprehensive Technical Guide to the NMR Analysis of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

Abstract

This guide provides an in-depth, technical framework for the complete structural elucidation of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol using Nuclear Magnetic Resonance (NMR) spectroscopy. As a chiral amino alcohol derivative of pyrazine, this molecule presents a unique spectroscopic challenge requiring a multi-faceted NMR approach for unambiguous characterization. This document outlines the fundamental principles, detailed experimental protocols, and a thorough interpretation of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR data. The causality behind experimental choices is explained, and all protocols are designed as self-validating systems to ensure data integrity. This guide serves as a definitive resource for researchers engaged in the synthesis, purification, and characterization of novel heterocyclic compounds.

Introduction and Strategic Importance of NMR

(1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is a chiral molecule featuring a substituted pyrazine ring, a hydroxyl group, and a primary amine. The pyrazine moiety is a common scaffold in pharmacologically active compounds, making its derivatives, such as the topic molecule, of significant interest in drug discovery.

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful analytical technique for the unambiguous determination of the molecular structure of organic compounds in solution.[1][2] It provides precise information on the chemical environment, connectivity, and spatial proximity of atoms within a molecule. For a novel structure like (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, a comprehensive suite of NMR experiments is not merely descriptive but essential for:

• Structural Verification: Confirming the covalent bonding framework and the successful synthesis of the target molecule.

• Stereochemical Integrity: Assessing the diastereomeric and enantiomeric purity.

• Quality Control: Identifying and quantifying residual solvents or impurities.

This guide establishes a robust analytical workflow, from sample preparation to final data interpretation, to ensure the highest confidence in structural assignment.

Molecular Structure and Atom Numbering

For clarity in spectral assignment, a standardized atom numbering system is essential. The structure of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is presented below with the IUPAC-recommended numbering for the pyrazine ring and logical numbering for the side chain.

Experimental Methodology: A Self-Validating Protocol

The quality of NMR data is fundamentally dependent on meticulous sample preparation and correctly calibrated instrumentation. This section details a protocol designed to yield high-resolution, artifact-free spectra.

Sample Preparation

The choice of solvent is critical. Deuterated solvents are used to avoid large, interfering signals from the solvent's protons.[3][4][5] For this molecule, with its exchangeable hydroxyl (-OH) and amine (-NH₂) protons, Dimethyl Sulfoxide-d₆ (DMSO-d₆) is an excellent choice. It allows for the observation of these protons, which might otherwise be broadened or exchanged away in solvents like CDCl₃ or D₂O.[4]

Protocol:

• Mass Measurement: Accurately weigh 5-10 mg of the purified solid compound for ¹H NMR and 20-50 mg for ¹³C NMR experiments.[6][7]

• Solvent Dispensing: In a clean, dry vial, dissolve the sample in approximately 0.7 mL of high-purity DMSO-d₆ (≥99.9% D).[8][9]

• Internal Standard: Add a minimal amount (1-2 µL) of a Tetramethylsilane (TMS) solution. TMS is the universally accepted internal standard, with its ¹H and ¹³C signals defined as 0.00 ppm.[10][11][12][13]

• Homogenization: Gently vortex the vial until the sample is fully dissolved. The solution must be completely homogeneous.[6]

• Filtration and Transfer: To remove any particulate matter which can degrade spectral quality, filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[7][14] Suspended solids will disrupt the magnetic field homogeneity, leading to broad spectral lines.[14]

• Capping: Securely cap the NMR tube to prevent solvent evaporation and contamination.[4][9]

NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) to maximize signal dispersion and resolution.

Workflow Diagram:

Caption: NMR experimental workflow from sample preparation to structural elucidation.

Standard 1D and 2D Experiments:

• ¹H NMR: Quantitative analysis, proton environment, and coupling.

• ¹³C{¹H} NMR: Carbon backbone and functional groups.

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, typically through 2-3 bonds (H-C-H, H-C-C-H).[15][16][17][18][19]

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to their attached carbons (¹J-coupling).[20][21][22][23][24]

• HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons to carbons over longer ranges (2-4 bonds), crucial for connecting molecular fragments and identifying quaternary carbons.[23][25][26][27][28]

Spectral Data and Interpretation

This section presents the predicted NMR data for (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol. Chemical shift prediction is a well-established field, often employing machine learning and DFT calculations to achieve high accuracy.[29][30][31][32][33][34][35][36] The following values are based on established chemical shift theory and data from similar structural motifs.[37]

Predicted ¹H NMR Spectrum (500 MHz, DMSO-d₆)

Proton Label	Predicted δ (ppm)	Multiplicity	Coupling (J, Hz)	Integration	Assignment & Rationale
H5	~8.55	d	J ≈ 1.5	1H	Aromatic proton on pyrazine ring, deshielded by two ring nitrogens. Coupled to H6.
H6	~8.45	d	J ≈ 1.5	1H	Aromatic proton on pyrazine ring. Coupled to H5.
OH	~5.50	d	J ≈ 4.0	1H	Exchangeable hydroxyl proton. Signal is a doublet due to coupling with the adjacent methine proton (H7).
H7	~4.85	m	-	1H	Methine proton (CH-OH). Deshielded by both the pyrazine ring and the hydroxyl group. Complex multiplicity due to coupling with OH and the two diastereotopic H8 protons.
H8a / H8b	~2.90 / ~2.75	m / m	-	2H	Diastereotopic methylene protons (CH₂-NH₂). They are chemically non-equivalent due to the adjacent chiral center (C7) and will show complex splitting from each other and from H7.
CH₃ (C10)	~2.60	s	-	3H	Methyl group on the pyrazine ring. Appears as a singlet as there are no adjacent protons.
NH₂	~2.10	br s	-	2H	Exchangeable amine protons. Often appears as a broad singlet.

Predicted ¹³C NMR Spectrum (125 MHz, DMSO-d₆)

Carbon Label	Predicted δ (ppm)	Carbon Type	Rationale
C2	~154.0	Quaternary	Aromatic carbon attached to two nitrogens and the side chain.
C3	~150.5	Quaternary	Aromatic carbon attached to a nitrogen and the methyl group.
C5	~144.0	CH	Aromatic CH, deshielded by adjacent nitrogen.
C6	~143.5	CH	Aromatic CH.
C7	~70.0	CH	Aliphatic carbon bearing the hydroxyl group.
C8	~46.0	CH₂	Aliphatic carbon bearing the amine group.
C10	~21.0	CH₃	Methyl group carbon.

2D NMR Correlation Analysis: Assembling the Structure

While 1D spectra provide the fundamental data, 2D NMR experiments are required to piece the puzzle together definitively. The correlations described below serve as a self-validating system, where each piece of evidence supports the others to confirm the proposed structure.

Key Expected Correlations:

• COSY:

  • A strong cross-peak between H5 and H6 , confirming their adjacent positions on the pyrazine ring.[15][17]

  • Correlations between the methine proton H7 and the diastereotopic methylene protons H8a and H8b , establishing the C7-C8 bond.

  • A correlation between the OH proton and H7 , confirming the alcohol functionality at C7.

• HSQC:

  • This experiment directly links each proton to its attached carbon, validating the assignments in the tables above.[20][21][24] For example, a cross-peak will appear at the coordinates (~8.55 ppm for H5, ~144.0 ppm for C5). This is the most direct method for assigning protonated carbons.

• HMBC:

  • Connecting the Side Chain: A crucial correlation from the methine proton H7 to the quaternary pyrazine carbon C2 (a three-bond correlation, H7-C7-C2) is expected. This unambiguously attaches the aminoethanol side chain to the pyrazine ring at the correct position.

  • Confirming Methyl Position: The methyl protons (H10 ) will show correlations to both C3 (two-bond) and C2 (three-bond), confirming its position at C3.[26][28]

  • Intra-Side Chain: The methylene protons (H8a/b ) will show a correlation to the methine carbon C7 (two-bond).

Correlation Diagram:

Caption: Diagram of key 2D NMR correlations for structural confirmation.

Conclusion

The structural elucidation of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is achieved through a systematic and multi-pronged NMR analysis. By integrating data from ¹H, ¹³C, COSY, HSQC, and HMBC experiments, every atom in the molecule can be unambiguously assigned. The methodology presented here is robust, self-validating, and serves as a gold standard for the characterization of novel small molecules in a research and development setting. This comprehensive approach ensures the highest level of scientific integrity and provides the foundational data necessary for further investigation and application.

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Unlocking the Vibrational Fingerprint: An In-Depth IR Spectroscopy Guide to (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

As pharmaceutical pipelines increasingly rely on complex chiral building blocks to access novel chemical space, the rigorous analytical characterization of these intermediates becomes paramount. (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is a highly specialized chiral amino alcohol featuring a pyrazine core. This structural motif is frequently leveraged in the synthesis of advanced therapeutics, including allosteric SHP2 inhibitors targeting critical oncogenic signaling pathways 1.

Infrared (IR) spectroscopy serves as a frontline, non-destructive analytical technique to verify the structural integrity and functional group presence of such molecules. As a Senior Application Scientist, I have designed this guide to move beyond basic spectral assignments. Here, we will dissect the causality behind the vibrational modes of this specific molecule, establish a self-validating experimental workflow, and explore the nuanced effects of hydrogen bonding and solid-state chirality on its IR fingerprint.

Molecular Architecture and Vibrational Causality

To interpret the IR spectrum of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, we must first deconstruct its molecular architecture into its constituent infrared-active oscillators. The molecule consists of:

• A Pyrazine Ring: An aromatic diazine system that heavily influences the electron density of the attached substituents.

• A Primary Amine (-NH₂): Capable of acting as both a hydrogen bond donor and acceptor.

• A Secondary Alcohol (-OH): A strong hydrogen bond donor located at the (1R) chiral center.

• Aliphatic Chains (-CH₃, -CH₂-, -CH-): Providing standard hydrocarbon stretching and bending modes.

According to foundational spectrometric principles established by Silverstein et al. [[2]](), the fundamental vibrations of these groups are highly sensitive to their local chemical environment. In amino alcohols, the spatial proximity of the -OH and -NH₂ groups facilitates extensive intra- and intermolecular hydrogen bonding networks [[3]]().

The Causality of Peak Shifting: In a dilute non-polar solution, the free O-H stretch would appear as a sharp peak near 3600 cm⁻¹. However, in the solid state, the oxygen atom of the alcohol donates its proton to the nitrogen of the amine (or the pyrazine ring of an adjacent molecule). This hydrogen bonding weakens the O-H covalent bond, decreasing its force constant and shifting the stretching frequency down to a broad band between 3200–3400 cm⁻¹. This phenomenon often causes the O-H band to completely engulf the sharper, distinct N-H asymmetric and symmetric stretching bands typically found at 3350 cm⁻¹ and 3280 cm⁻¹.

Logical mapping of functional groups to IR vibrational modes.

Quantitative Data Presentation: Expected Spectral Assignments

Drawing upon Coates' practical approach to IR interpretation 4 and matrix-isolation studies of pyrazine derivatives 5, we can construct a highly accurate predictive model for the IR spectrum of this compound.

The table below summarizes the critical diagnostic bands.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity & Shape	Diagnostic Causality
-OH (Alcohol)	O-H Stretching	3200 – 3400	Strong, Broad	Broadening is directly proportional to the extent of intermolecular H-bonding.
-NH₂ (Amine)	N-H Asym. / Sym. Stretch	~3350 / ~3280	Medium	Often appears as two small "shoulders" superimposed on the broad O-H band.
Pyrazine Ring	C-H Aromatic Stretch	3050 – 3100	Weak to Medium	Occurs strictly above 3000 cm⁻¹, confirming sp² hybridized carbons.
Aliphatic Backbone	C-H Asym. / Sym. Stretch	2850 – 2960	Medium, Sharp	Differentiates the methyl and methylene groups from the aromatic ring.
Pyrazine Ring	C=N / C=C Stretch	1550 – 16001400 – 1450	Strong, Sharp	The dipole moment change during C=N stretching yields highly intense peaks 5.
-NH₂ (Amine)	N-H Scissoring (Bend)	1590 – 1650	Medium, Broad	Can overlap with the upper C=N stretching band; sensitive to protonation state.
-OH (Alcohol)	C-O Stretching	1050 – 1150	Strong, Sharp	Confirms the presence of a secondary alcohol (typically ~1100 cm⁻¹).
Pyrazine Ring	C-H Out-of-Plane Bend	800 – 850	Strong, Sharp	Highly diagnostic for the substitution pattern on the pyrazine ring.

Self-Validating Experimental Protocol: ATR-FTIR

For hygroscopic amino alcohols, traditional KBr pellet preparation is fundamentally flawed; KBr absorbs atmospheric moisture, creating an artificial broad O-H band at 3400 cm⁻¹ and an H-O-H bending band at 1640 cm⁻¹ that directly interfere with the target molecule's signals.

Therefore, Attenuated Total Reflectance (ATR) FTIR using a monolithic diamond crystal is the mandatory standard. The following protocol incorporates self-validating checkpoints to ensure data integrity.

Step-by-Step Methodology

• System Purge & Environmental Validation:

  • Action: Ensure the FTIR spectrometer is purged with dry nitrogen for at least 30 minutes prior to analysis.

  • Validation Checkpoint: Monitor the single-beam energy profile. The water vapor rotational bands (3500–4000 cm⁻¹ and 1300–2000 cm⁻¹) and CO₂ asymmetric stretch (2350 cm⁻¹) must be flat. If not, the purge is incomplete.

• Background Acquisition:

  • Action: Collect a background spectrum of the clean, empty diamond ATR crystal (64 scans, 4 cm⁻¹ resolution).

• Sample Application & Intimate Contact:

  • Action: Transfer 1–2 mg of the solid (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol directly onto the center of the diamond crystal.

  • Action: Lower the ATR pressure anvil until the clutch clicks, applying standardized pressure.

  • Causality: ATR relies on the evanescent wave penetrating the sample (typically 0.5 to 2 µm deep). Without high pressure, air gaps reduce the effective pathlength, resulting in artificially weak spectra and poor signal-to-noise ratios.

• Data Acquisition & Real-Time Monitoring:

  • Action: Acquire the sample spectrum (64 scans, 4 cm⁻¹ resolution).

  • Validation Checkpoint: The strongest peak (likely the C-O stretch or C=N stretch) should have an absorbance between 0.2 and 0.8 AU. If it exceeds 1.0 AU, the sample is too thick or pressure is too high, risking detector non-linearity.

• Post-Processing (ATR Correction):

  • Action: Apply an ATR correction algorithm.

  • Causality: Because the depth of penetration in ATR is wavelength-dependent (penetrating deeper at lower wavenumbers), raw ATR spectra show exaggerated peak intensities at the low-frequency end. The correction normalizes the spectrum to resemble a standard transmission spectrum.

ATR-FTIR Experimental Workflow for Chiral Amino Alcohols.

Advanced Expert Insights: The Role of Chirality in Solid-State IR

A common misconception in analytical chemistry is that enantiomers and racemates yield identical IR spectra. While this is true in isotropic environments (gas phase or dilute solution), it is false in the solid state .

Because (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is a pure enantiomer, its molecules pack into a chiral space group in the crystal lattice. A racemic mixture of the (1R) and (1S) enantiomers will co-crystallize into a centrosymmetric space group. The geometric differences in how these molecules pack dictate the distances and angles of the intermolecular hydrogen bonds between the -OH and -NH₂ groups.

What to look for: If you are verifying the enantiomeric purity of this compound against a racemic reference standard using solid-state ATR-FTIR, expect to see distinct shifts in the O-H stretching region (3200–3400 cm⁻¹) and the N-H scissoring region (~1600 cm⁻¹) . A mismatch in these regions between a synthesized batch and a reference standard does not necessarily indicate chemical impurity; it may be the vibrational manifestation of diastereomeric solid states.

Conclusion

The IR spectroscopic analysis of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol requires a nuanced understanding of heteroaromatic ring systems and the complex hydrogen-bonding behavior of amino alcohols. By employing a rigorously validated ATR-FTIR workflow and understanding the causality behind spectral shifts—particularly the impact of solid-state chiral packing—researchers can confidently utilize this vibrational fingerprint to ensure the structural and functional integrity of this critical pharmaceutical building block.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. "Spectrometric Identification of Organic Compounds, 8th Edition". Wiley. [Link]

• Coates, J. "Interpretation of Infrared Spectra, A Practical Approach". Encyclopedia of Analytical Chemistry, Wiley. [Link]

• "Infrared spectra of pyrazine, pyrimidine and pyridazine in solid argon". Journal of Molecular Structure, ResearchGate. [Link]

• "Monitoring Carbonyl-Amine Reaction Between Pyruvic Acid and Alpha-Amino Alcohols by FTIR Spectroscopy". Journal of Agricultural and Food Chemistry, ACS. [Link]

• "2,5-disubstituted 3-methyl pyrazines and 2,5,6-trisubstituted 3-methyl pyrazines as allosteric shp2 inhibitors".

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An In-depth Technical Guide to the Mass Spectrometry of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

Abstract

This technical guide provides a comprehensive framework for the mass spectrometric analysis of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, a chiral amino alcohol of interest in pharmaceutical development and chemical research. The document details optimized experimental protocols, from sample preparation to advanced tandem mass spectrometry techniques, grounded in the principles of scientific integrity and field-proven expertise. It serves as an essential resource for researchers, scientists, and drug development professionals, offering in-depth insights into ionization behavior, fragmentation pathways, and structural elucidation. The guide emphasizes a self-validating system of protocols, supported by authoritative references, to ensure technical accuracy and reproducibility. Visual diagrams of workflows and fragmentation pathways are provided to enhance understanding and practical application.

Introduction: The Analytical Imperative

(1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, with a molecular formula of C₇H₁₁N₃O and a monoisotopic mass of 153.0902 Da, belongs to a class of heterocyclic compounds whose structural complexity necessitates robust analytical characterization.[1] The presence of a chiral center, a basic amino group, a hydroxyl functional group, and an aromatic pyrazine ring dictates its chemical properties and, consequently, the strategy for its analysis. Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC), stands as a cornerstone technique for the pharmaceutical industry.[2][3] It offers unparalleled sensitivity, selectivity, and speed for structural elucidation, purity assessment, and quantification of small molecules throughout the drug development lifecycle.[3][4][5]

This guide is structured to provide not just a set of procedures, but a logical and scientifically-grounded narrative explaining the causality behind each experimental choice. We will explore the journey of the analyte from sample vial to detector, focusing on how to generate high-quality, interpretable data for confident structural confirmation and characterization.

Foundational Principles: Instrumentation and Ionization

The successful analysis of any small molecule begins with the selection of appropriate instrumentation. For (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, high-resolution mass spectrometry (HRMS) is strongly recommended. Instruments such as Quadrupole Time-of-Flight (Q-TOF) or Orbitrap-based systems provide the high mass accuracy (typically ≤5 ppm) and resolving power necessary to determine the elemental composition of the parent molecule and its fragments, a critical step in structural elucidation.[6][7][8]

Ionization Technique: Electrospray Ionization (ESI)

The structure of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol makes it an ideal candidate for Electrospray Ionization (ESI). ESI is a "soft" ionization technique that transfers ions from solution into the gas phase with minimal fragmentation, which is ideal for determining the molecular weight of the intact molecule.[9][10]

• Causality of Choice : The molecule possesses a primary amine (-NH₂) and nitrogen atoms within the pyrazine ring. These sites are basic and readily accept a proton in an acidic mobile phase, forming a stable, positively charged ion [M+H]⁺. Therefore, ESI in positive ion mode is the unequivocal choice for achieving maximum sensitivity.

• Mechanism Insight : In the ESI source, a sample solution is passed through a high-voltage capillary, creating a fine spray of charged droplets. As the solvent evaporates, the charge density on the droplets increases until ions are ejected into the gas phase, ready for mass analysis.[10]

Experimental Workflow: From Sample to Spectrum

A robust and reproducible workflow is the bedrock of any analytical method. The following sections detail a self-validating protocol for the analysis of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol.

General LC-MS/MS Analytical Workflow

The overall process involves sample preparation, chromatographic separation, ionization, and mass analysis. Each step is optimized to ensure the integrity of the final data.

Caption: General workflow for LC-MS/MS analysis.

Detailed Experimental Protocols

These protocols provide a starting point for method development and should be optimized for the specific instrumentation used.[4][11][12]

Protocol 1: Sample Preparation

• Stock Solution Preparation : Accurately weigh ~1 mg of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol standard and dissolve in 1 mL of a 50:50 (v/v) mixture of methanol and water to create a 1 mg/mL stock solution.

• Working Solution : Dilute the stock solution with the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid) to a final concentration of 1-10 µg/mL.

• Filtration : Filter the working solution through a 0.22 µm PTFE syringe filter to remove any particulates that could clog the LC system.

Protocol 2: Liquid Chromatography-Mass Spectrometry (LC-MS)

• LC System : A standard HPLC or UHPLC system.

• Column : C18 Reversed-Phase Column (e.g., 100 mm x 2.1 mm, 1.9 µm).

• Mobile Phase A : 0.1% Formic Acid in Water.

• Mobile Phase B : 0.1% Acetonitrile with 0.1% Formic Acid.

• Gradient :

  • 0-2 min: 5% B

  • 2-10 min: 5% to 95% B

  • 10-12 min: 95% B

  • 12.1-15 min: 5% B (re-equilibration)

• Flow Rate : 0.4 mL/min.

• Injection Volume : 5 µL.

• MS System : Q-TOF or Orbitrap Mass Spectrometer.

• Ionization Mode : ESI Positive.

• MS1 Scan Range : m/z 50-500.

Data Analysis and Structural Elucidation

The core of this guide lies in interpreting the mass spectra to confirm the molecule's identity and structure. This is achieved through a combination of high-resolution mass data and tandem mass spectrometry (MS/MS).[9][13]

High-Resolution MS Data: Confirming Elemental Composition

The first step in data analysis is to examine the full MS1 spectrum for the protonated molecule, [M+H]⁺. Using an HRMS instrument, the measured mass should be compared to the theoretical exact mass.

Table 1: Theoretical and Expected HRMS Data for the Precursor Ion

Ion Species	Molecular Formula	Theoretical Exact Mass (Da)	Expected Measured Mass (Da)	Mass Accuracy (ppm)

| [M+H]⁺ | C₇H₁₂N₃O⁺ | 154.0975 | 154.0971 (Example) | < 5 |

• Trustworthiness : A mass accuracy of less than 5 ppm provides high confidence in the assigned elemental composition, ruling out other potential formulas.[7] This is a critical self-validating check in the workflow.

Tandem Mass Spectrometry (MS/MS) and Fragmentation Analysis

To confirm the structure, the [M+H]⁺ precursor ion (m/z 154.0975) is isolated and fragmented using Collision-Induced Dissociation (CID). The resulting product ions in the MS/MS spectrum provide a fingerprint of the molecule's structure. The fragmentation pattern is dictated by the weakest bonds and the stability of the resulting fragments.

Predicted Fragmentation Pathway

The protonated molecule is expected to fragment via several key pathways, primarily involving the loss of small neutral molecules from the amino alcohol side chain.

Caption: Predicted fragmentation pathway of protonated (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol.

Interpretation of Key Fragments:

• Fragment A (m/z 136.0870) : This prominent fragment arises from the neutral loss of water (H₂O) from the protonated precursor. This is a very common fragmentation pathway for alcohols.[14] The positive charge is stabilized on the resulting carbocation or by the nitrogen atoms.

• Fragment B (m/z 124.0607) : This ion corresponds to the cleavage of the C-C bond between the two carbons of the side chain, leading to the loss of the aminomethyl radical (•CH₂NH₂). The resulting fragment is a protonated 1-(3-methylpyrazin-2-yl)methanol.

• Fragment C (m/z 95.0607) : This fragment represents the protonated 3-methylpyrazine core, resulting from the cleavage of the bond between the pyrazine ring and the side chain. This indicates the stability of the heterocyclic ring system.

Table 2: Summary of Predicted Major Fragment Ions

Proposed Fragment	Molecular Formula	Theoretical Exact Mass (Da)	Fragmentation Pathway
A	C₇H₁₀N₃⁺	136.0870	[M+H]⁺ - H₂O
B	C₆H₈N₂O⁺	124.0607	[M+H]⁺ - •CH₂NH₂

| C | C₅H₇N₂⁺ | 95.0607 | [M+H]⁺ - C₂H₅NO |

Advanced Considerations

Chiral Analysis

Standard mass spectrometry does not differentiate between enantiomers like (1R) and (1S) isomers. To perform chiral analysis, the MS must be coupled with a chiral separation technique. This is typically achieved using a chiral chromatography column. Alternatively, chiral derivatizing agents can be used to form diastereomers, which can then be separated by standard reversed-phase chromatography before MS analysis.[15][16]

Quantitative Analysis

For quantification, a triple quadrupole (QqQ) mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is the gold standard. A specific precursor-to-product ion transition (e.g., m/z 154.1 → 136.1) is monitored for selectivity and sensitivity. Method validation according to ICH guidelines is necessary for use in regulated environments.[11]

Conclusion

The mass spectrometric analysis of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is a systematic process that relies on the strategic application of modern analytical techniques. By leveraging positive mode electrospray ionization with high-resolution mass spectrometry and tandem MS, a wealth of structural information can be obtained. The predictable fragmentation patterns, centered on the neutral loss of water and cleavages within the amino alcohol side chain, provide a confident basis for structural confirmation. This guide provides the foundational protocols and interpretive logic required for researchers to successfully characterize this molecule, ensuring data integrity and advancing scientific and developmental objectives.

References

• High-Resolution Mass Spectrometry: An Ideal Analytical Tool for Drug Metabolism Studies.LCGC North America.
• Current developments in LC-MS for pharmaceutical analysis.Analyst (RSC Publishing).
• Enantiomeric differentiation of β-amino alcohols under electrospray ionization mass spectrometric conditions.PubMed.
• Application of LCMS in small-molecule drug development.New Food Magazine.
• Advances in Data Independent Acquisition Screening for Small Molecules: Using High Resolving Power Multi-Reflecting Time-of-Flight Mass Spectrometry.
• Advances in high‐resolution mass spectrometry applied to pharmaceuticals in 2020: A whole new age of inform
• Advances in Ultra-High-Resolution Mass Spectrometry for Pharmaceutical Analysis.MDPI.
• Computational Elucidation of Small Molecule Structures From Tandem Mass Spectrometry: From Modification Site Localization to Diffusion-Based De Novo Gener
• LC-MS/MS Method Development and Validation for Determination of Favipiravir Pure and Tablet Dosage Forms.PMC.
• Recent Advances in Mass Spectrometry-Based Structural Elucid
• Understanding the LC MS MS Method Development Workflow: A Comprehensive Guide for Life Sciences.Infinix Bio.
• Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development.SciSpace.
• A REVIEW ON LC-MS METHOD DEVELOPMENT AND VALID
• Mass Spectrometry Fragmentation Analysis of 6-Fluoro-pyrazine-2-carboxylic Acid.Benchchem.
• Tandem mass spectrometry.Wikipedia.
• LC-MS/MS Method Development for Drug Analysis.YouTube.
• Exploring Molecular Complexity: Considerations of Tandem Mass Spectrometry.Longdom Publishing.
• Chiral Analysis by Electrospray Ionization Mass Spectrometry/Mass Spectrometry. 2. Determination of Enantiomeric Excess of Amino Acids.
• Mass spectrometric study of some pyrazoline derivatives.
• Mass fragmentation pattern for 1-(3,4-dimethylphenyl)-3-phenyl-5-(4-hexyloxyphenyl)-2-pyrazoline (6h).
• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.IntechOpen.
• Electrospray Ioniz
• New Advances in Amino Acid Profiling by Capillary Electrophoresis-Electrospray Ionization-Mass Spectrometry.
• Mass Spectrometry - Fragmentation P
• Enhancement of amino acid detection and quantification by electrospray ionization mass spectrometry.University of Texas Southwestern Medical Center.
• MS_NASA STI (002).docx.NASA Technical Reports Server (NTRS).
• (S)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol.ChemScene.
• Tandem mass spectrometry of homologous 3‐hydroxyfurazan and nitrile amino acids.Journal of Mass Spectrometry.
• A novel amino acid analysis method using derivatization of multiple functional groups followed by liquid chromatography/tandem mass spectrometry.PubMed.
• Mass Spectrometry (II)

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Stability and Storage of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is a chiral building block with potential applications in pharmaceutical synthesis. As with any high-purity chemical intermediate, ensuring its stability during storage and handling is paramount to the integrity of research and development outcomes. This guide provides a comprehensive overview of the recommended storage conditions, handling procedures, and potential degradation pathways for this compound. Due to the limited availability of specific stability data for (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, this document synthesizes information from supplier recommendations and the known chemical properties of structurally related pyrazines and amino-alcohols to provide a robust framework for maintaining its quality and purity.

Chemical and Physical Properties

Understanding the fundamental properties of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is the first step in developing an appropriate storage and handling strategy.

Property	Value	Source
CAS Number	1689993-05-2	[1]
Molecular Formula	C₇H₁₁N₃O	[1]
Molecular Weight	153.18 g/mol	[1]
Appearance	Not explicitly stated, but likely a solid or liquid	-
Purity	≥95%	[1]

The structure of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol contains several key functional groups that influence its stability: a pyrazine ring, a primary amine, and a secondary alcohol. The pyrazine ring is a heteroaromatic system, which is generally stable but can be susceptible to oxidation and photodegradation. The amino-alcohol moiety makes the molecule potentially hygroscopic and susceptible to reactions with acids, bases, and oxidizing agents.

Recommended Storage Conditions

The primary recommendation for the storage of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is based on supplier data.

Table 2: Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2-8°C	To minimize the rate of potential degradation reactions.
Atmosphere	Sealed in dry conditions	The amino-alcohol functionality suggests the compound may be hygroscopic. Moisture can promote hydrolysis or other degradation pathways. Sealing the container is crucial to prevent moisture ingress.
Light	Store in the dark (inferred)	Pyrazine derivatives can be light-sensitive[2]. Protection from light is a standard precaution for complex organic molecules to prevent photodegradation.

Handling and Personal Protective Equipment (PPE)

Given the presence of an amino group and the general safety precautions for similar chemical structures, careful handling is advised.

General Handling:

• Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any potential vapors or dust.

• Avoid contact with skin and eyes.

• Keep away from sources of heat, sparks, and open flames. While not explicitly stated for this compound, related pyrazines are combustible[2][3].

• Avoid contact with strong oxidizing agents, as these are generally incompatible with pyrazines and amines[2].

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.

• Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

• Respiratory Protection: If handling outside of a fume hood or if dust/vapors are generated, use a NIOSH-approved respirator.

Potential Degradation Pathways

While specific degradation studies for (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol are not publicly available, potential degradation pathways can be inferred from the chemistry of its functional groups.

Oxidation

The pyrazine ring and the amino-alcohol side chain can be susceptible to oxidation.

• Pyrazine Ring Oxidation: The nitrogen atoms in the pyrazine ring can be oxidized to N-oxides.

• Side-Chain Oxidation: The secondary alcohol can be oxidized to a ketone, and the primary amine can undergo oxidative deamination or other oxidative reactions.

Thermal Degradation

High temperatures can promote degradation. The major formation of pyrazines often occurs during the heating of food, indicating that the pyrazine ring can be both formed and degraded at elevated temperatures[4]. For stable storage, avoiding high temperatures is critical.

Photodegradation

Aromatic and heteroaromatic compounds are often susceptible to degradation upon exposure to UV or visible light. For compounds containing a pyrazine ring, light sensitivity is a known issue[2].

Hydrolysis

While the molecule does not contain readily hydrolyzable groups like esters or amides, the presence of moisture, especially in non-neutral pH conditions, could potentially catalyze degradation reactions. The hygroscopic nature of amino-alcohols makes protection from moisture essential.

Stability-Indicating Analytical Methods

To monitor the stability of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, appropriate analytical methods are necessary.

Purity Assessment:

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method would be suitable for assessing purity. However, the molecule lacks a strong chromophore, which may necessitate derivatization with a UV-active agent for sensitive detection[5]. Alternatively, a detector such as a Charged Aerosol Detector (CAD) or Mass Spectrometer (MS) could be used.

• Chiral HPLC: To confirm the enantiomeric purity, a chiral HPLC method would be required. This typically involves a chiral stationary phase.

Degradation Product Analysis:

• A stability-indicating HPLC method should be developed and validated. This involves subjecting the compound to forced degradation conditions (e.g., acid, base, peroxide, heat, light) to generate degradation products. The HPLC method should be able to resolve the parent compound from all significant degradation products.

Experimental Protocols

The following are generalized protocols for assessing the stability of a chemical intermediate like (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol.

Forced Degradation Study Protocol

Objective: To identify potential degradation products and develop a stability-indicating analytical method.

• Preparation of Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile/water).

• Stress Conditions:

  • Acid Hydrolysis: Add 0.1 M HCl to an aliquot of the stock solution and heat at 60°C for 24 hours.

  • Base Hydrolysis: Add 0.1 M NaOH to an aliquot of the stock solution and heat at 60°C for 24 hours.

  • Oxidative Degradation: Add 3% H₂O₂ to an aliquot of the stock solution and keep at room temperature for 24 hours.

  • Thermal Degradation: Heat a solid sample of the compound at 80°C for 48 hours.

  • Photodegradation: Expose a solution of the compound to UV light (e.g., 254 nm) for 24 hours.

• Sample Analysis: Analyze all stressed samples, along with a control sample, by a suitable HPLC method (e.g., HPLC-UV/MS).

• Data Evaluation: Compare the chromatograms of the stressed samples to the control to identify and quantify any degradation products.

Long-Term Stability Study Protocol

Objective: To determine the appropriate shelf-life under recommended storage conditions.

• Sample Preparation: Aliquot the compound into several vials and seal them.

• Storage: Store the vials at the recommended condition (2-8°C, protected from light and moisture).

• Time Points: Pull samples for analysis at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, and 24 months).

• Analysis: At each time point, analyze the sample for purity and the presence of any degradation products using a validated stability-indicating analytical method.

• Data Evaluation: Evaluate any changes in purity or the formation of degradation products over time.

Visualizations

Logical Relationship of Stability Factors

Caption: Factors influencing the stability of the compound.

Experimental Workflow for Stability Testing

Caption: Workflow for stability assessment.

Conclusion

While specific stability data for (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is limited, a conservative and scientifically sound approach to its storage and handling can be established. By adhering to the recommended storage conditions of 2-8°C in a dry, sealed container, protected from light, and by following standard laboratory safety protocols for handling amino-alcohols and pyrazine derivatives, researchers can significantly mitigate the risk of degradation. The implementation of a robust stability testing program, including forced degradation studies and long-term stability monitoring, is highly recommended to ensure the ongoing quality and integrity of this valuable chemical intermediate.

References

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Mastering the Solubility Profile of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Solubility in Drug Discovery

In the landscape of modern drug development, a thorough understanding of a compound's physicochemical properties is paramount to its success. Among these, aqueous solubility stands out as a critical determinant of a drug's bioavailability and overall therapeutic efficacy.[1] Poorly soluble compounds often face challenges in formulation and can exhibit variable absorption, leading to suboptimal clinical outcomes. This guide provides a comprehensive framework for characterizing the solubility profile of the novel compound (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, a molecule of interest with potential therapeutic applications.

This document will delve into the theoretical underpinnings of solubility, provide detailed experimental protocols for its determination, and offer insights into the analysis and interpretation of the resulting data. By presenting a systematic approach, this guide aims to empower researchers to generate a robust and reliable solubility profile for (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, thereby facilitating its progression through the drug discovery pipeline.

Theoretical Considerations for (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol Solubility

The molecular structure of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol offers several clues to its potential solubility behavior. The presence of a pyrazine ring, a primary amine, and a hydroxyl group suggests a propensity for hydrogen bonding with water molecules, which would enhance its aqueous solubility. The pyrazine core itself is a water-soluble heterocyclic aromatic compound.[2]

Several key factors will influence the solubility of this molecule:

• pH-Dependent Ionization: The primary amine group will be protonated at acidic pH, forming a positively charged species that is likely to be more soluble in water. The pKa of this amine will be a critical parameter in understanding its pH-solubility profile. The solubility of amino acids and related compounds is known to be significantly influenced by pH.[3][4][5][6][7]

• Polarity and Lipophilicity (LogP): The balance between the polar functional groups (amine, alcohol) and the relatively less polar methyl-pyrazine core will dictate the molecule's overall polarity. A calculated LogP value for a similar compound, (S)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, is -0.22288, suggesting a hydrophilic character.[8]

• Molecular Size and Shape: While not an exceptionally large molecule, its specific three-dimensional conformation can influence how effectively water molecules can solvate it.[9][10]

• Crystal Lattice Energy: For the solid form of the compound, the energy required to break the crystal lattice will impact its thermodynamic solubility. This is a factor that is difficult to predict and must be determined experimentally.

Experimental Determination of Solubility: A Two-Pronged Approach

A comprehensive understanding of a compound's solubility requires both thermodynamic and kinetic measurements. Thermodynamic solubility represents the true equilibrium solubility, while kinetic solubility is a higher-throughput method often used in early drug discovery to assess the concentration at which a compound precipitates from a supersaturated solution.[11]

Thermodynamic Solubility: The Gold Standard Shake-Flask Method

The shake-flask method is the benchmark for determining thermodynamic solubility.[11] It involves equilibrating an excess of the solid compound in a specific solvent system over a defined period.

Protocol for Thermodynamic Solubility of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol:

• Preparation of Buffers: Prepare a series of buffers covering a physiologically relevant pH range (e.g., pH 1.2, 4.5, 6.8, and 7.4) to assess pH-dependent solubility.[12][13][14][15][16]

• Compound Addition: Add an excess amount of solid (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol to a known volume of each buffer in separate vials. The excess solid is crucial to ensure saturation.

• Equilibration: Seal the vials and agitate them at a constant temperature (typically 25°C or 37°C) for a sufficient duration (e.g., 24-48 hours) to reach equilibrium.[11][17]

• Phase Separation: After equilibration, allow the samples to stand to let the undissolved solid settle. Alternatively, centrifuge the samples to pellet the excess solid.

• Sample Collection and Filtration: Carefully collect the supernatant, ensuring no solid particles are disturbed. Filter the supernatant through a low-binding filter (e.g., 0.45 µm PVDF) to remove any remaining microparticulates.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).[18]

• Data Analysis: Construct a standard curve to determine the concentration of the compound in the filtered supernatant. The resulting concentration is the thermodynamic solubility at that specific pH and temperature.

Table 1: Template for Recording Thermodynamic Solubility Data for (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

pH	Temperature (°C)	Solubility (µg/mL)	Solubility (µM)
1.2	25
4.5	25
6.8	25
7.4	25
1.2	37
4.5	37
6.8	37
7.4	37

Workflow for Thermodynamic Solubility Determination

Caption: Workflow for Thermodynamic Solubility Assay.

Kinetic Solubility: High-Throughput Screening

Kinetic solubility assays are designed for rapid assessment and are particularly useful in the early stages of drug discovery when numerous compounds need to be evaluated.[19][20][21][22] These assays measure the concentration at which a compound precipitates when a concentrated DMSO stock solution is added to an aqueous buffer.[17][20]

Protocol for Kinetic Solubility of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol:

• Stock Solution Preparation: Prepare a high-concentration stock solution of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol in 100% dimethyl sulfoxide (DMSO).

• Serial Dilution: In a microtiter plate, perform serial dilutions of the DMSO stock solution.

• Addition to Buffer: Add a small volume of each DMSO dilution to a larger volume of aqueous buffer (e.g., phosphate-buffered saline, PBS) in another microtiter plate.

• Incubation: Incubate the plate for a short period (e.g., 1-2 hours) at a controlled temperature.[19]

• Detection of Precipitation: Measure the turbidity of each well using a nephelometer, which detects light scattering caused by precipitated particles.[19] Alternatively, after incubation, the solutions can be filtered, and the concentration of the dissolved compound in the filtrate can be measured by UV spectrophotometry.[19][21]

• Data Analysis: The kinetic solubility is defined as the highest concentration at which no significant precipitation is observed.

Table 2: Template for Recording Kinetic Solubility Data for (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

Buffer System	Temperature (°C)	Kinetic Solubility (µM)
PBS (pH 7.4)	25
Simulated Gastric Fluid (pH 1.2)	37
Simulated Intestinal Fluid (pH 6.8)	37

Workflow for Kinetic Solubility Determination

Caption: Workflow for Kinetic Solubility Assay.

Factors Influencing the Solubility of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

A comprehensive solubility profile should investigate the impact of various environmental factors.

• pH: As previously mentioned, pH is expected to have a significant effect due to the presence of the primary amine. A pH-solubility profile should be generated by plotting the thermodynamic solubility against pH. The lowest solubility is anticipated to be at a pH above the pKa of the amine, where the molecule is in its neutral, less polar form.

• Temperature: For most solid solutes, solubility increases with temperature.[9][10] Investigating solubility at different temperatures (e.g., ambient and physiological) is crucial for understanding its behavior under various conditions.

• Co-solvents: In cases of low aqueous solubility, the use of co-solvents can be explored. The solubility of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol should be assessed in mixtures of water with pharmaceutically acceptable co-solvents such as ethanol, propylene glycol, or polyethylene glycol (PEG). The solubility of pyrazine derivatives can be influenced by the choice of organic solvent.[23]

Computational Prediction of Solubility

In addition to experimental determination, computational models can provide valuable predictions of aqueous solubility based on the compound's structure.[24][25] Various quantitative structure-property relationship (QSPR) models and machine learning algorithms can be employed to estimate solubility.[26][27] While these in-silico methods do not replace experimental data, they are useful for prioritizing compounds in early discovery and for providing a theoretical framework for understanding experimental results.[28]

Conclusion

A thorough characterization of the solubility profile of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is a critical step in its development as a potential therapeutic agent. This guide has outlined a systematic approach, combining theoretical considerations with robust experimental protocols for both thermodynamic and kinetic solubility determination. By following these methodologies, researchers can generate a comprehensive and reliable dataset that will inform formulation strategies, aid in the interpretation of biological data, and ultimately guide the successful progression of this promising compound through the drug development process.

References

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• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from [Link]

• Huuskonen, J. (2010). Prediction of drug solubility from molecular structure using a drug-like training set. Journal of Pharmacy and Pharmacology, 55(8), 1083-1089.
• Jorgensen, W. L., & Duffy, E. M. (2002). Prediction of drug solubility from structure. Advanced Drug Delivery Reviews, 54(3), 355-366.
• Llinàs, A., & Glen, R. C. (2020). Simple Method (CHEM-SP) to Predict Solubility from 2-D Chemical Structures. Organic Process Research & Development, 25(1), 116-125.
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• Bharate, S. S., & Vishwakarma, R. A. (2015). Thermodynamic equilibrium solubility measurements in simulated fluids by 96-well plate method in early drug discovery. Bioorganic & Medicinal Chemistry Letters, 25(9), 1941-1945.

• Ascendia Pharma. (2021, July 5). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

• Fuchs, D., Fischer, J., Tumakaka, F., & Sadowski, G. (2006). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Industrial & Engineering Chemistry Research, 45(19), 6578-6584.
• Fuchs, D., Fischer, J., Tumakaka, F., & Sadowski, G. (2006). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Industrial & Engineering Chemistry Research, 45(19), 6578–6584.
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• Admescope. (2025, May 12). ICH M9 and the Biopharmaceutics Classification System: Role of Caco2 permeability assessment. Retrieved from [Link]

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• Hou, X., et al. (2023). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Molecules, 28(21), 7440.
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Advanced Synthesis of Chiral Pyrazinyl Amino Alcohols: Mechanistic Pathways and Methodologies

Introduction & Strategic Importance

Chiral pyrazinyl amino alcohols represent a highly privileged scaffold in modern drug discovery and asymmetric catalysis. Structurally, the electron-deficient pyrazine ring combined with a stereodefined amino alcohol moiety provides unique hydrogen-bonding networks and metabolic stability. These motifs are critical intermediates in the synthesis of 8-amino-imidazo[1,2-a]pyrazines, which are potent antibacterial agents designed to combat antibiotic resistance[1]. Furthermore, they serve as foundational building blocks for the development of axially chiral P,N-ligands utilized in transition-metal-catalyzed asymmetric transformations[2].

Synthesizing these molecules requires rigorous stereocontrol and chemoselectivity, given the presence of multiple Lewis basic nitrogen atoms and the electron-withdrawing nature of the azaarene core[3]. This guide details the causal logic, retrosynthetic strategies, and self-validating protocols necessary to construct these complex architectures with high enantiomeric excess (ee).

Retrosynthetic Analysis & Pathway Selection

The construction of chiral pyrazinyl amino alcohols typically relies on two orthogonal disconnections, dictated by the availability of starting materials and the desired substitution pattern:

• Route A (Late-Stage SNAr): Involves the nucleophilic aromatic substitution (SNAr) of an enantiopure amino alcohol with a halogenated pyrazine (e.g., 2,3-dichloropyrazine). This route is highly convergent and ideal when the chiral amino alcohol is commercially available or easily derived from the chiral pool[1].

• Route B (Early-Stage Asymmetric Reduction): Involves the synthesis of a pyrazinyl α -azido ketone, followed by Asymmetric Transfer Hydrogenation (ATH) and subsequent reduction of the azide. This approach is highly atom-economical and allows for the custom synthesis of heavily substituted derivatives[4].

Caption: Retrosynthetic pathways for chiral pyrazinyl amino alcohols via SNAr and asymmetric reduction.

Mechanistic Causality: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

When employing Route B, the stereocenter is established via the reduction of a prochiral pyrazinyl ketone. The Noyori-type Ru(II)-TsDPEN catalyst system is the gold standard for this transformation.

The Causality of the Outer-Sphere Mechanism: Unlike traditional reductions that require substrate coordination to the metal center, the Ru-TsDPEN complex operates via an outer-sphere mechanism. The hydride on the ruthenium and the proton on the chiral diamine ligand are transferred simultaneously to the ketone's carbonyl carbon and oxygen, respectively. The spatial orientation of the bulky tosyl group and the phenyl rings on the chiral diamine creates a rigid chiral pocket, forcing the pyrazinyl ketone to approach from its less sterically hindered face. This ensures absolute facial selectivity, yielding the desired enantiomer.

Caption: Catalytic cycle of Ru-TsDPEN mediated asymmetric transfer hydrogenation of pyrazinyl ketones.

Self-Validating Experimental Protocols

The following protocols are designed as closed-loop, self-validating systems, ensuring that each step can be analytically verified before proceeding.

Protocol 1: Synthesis of the α -Azido Ketone Precursor

Objective: Install the nitrogen functionality adjacent to the carbonyl prior to asymmetric reduction.

• α -Bromination: Dissolve the aryl/pyrazinyl ketone (1.0 equiv) in dichloromethane (DCM). Add pyridinium tribromide (1.05 equiv) portion-wise at 0 °C.

  • Causality: Pyridinium tribromide is utilized instead of elemental Br₂ because it acts as a weighable, mild source of electrophilic bromine, preventing over-bromination and suppressing undesired electrophilic aromatic substitution on the azaarene core[1].

• Azidation: Concentrate the crude α -bromo ketone and redissolve in DMF. Add NaN₃ (1.5 equiv) and stir at room temperature for 2 hours.

  • Causality: The adjacent carbonyl dramatically lowers the activation energy for the SN2 displacement, allowing the reaction to proceed rapidly at room temperature, minimizing decomposition.

• Validation & QC: Perform TLC (Hexane/EtOAc 3:1). The disappearance of the UV-active starting material and the appearance of a new spot confirms completion. IR spectroscopy must show a strong, sharp azide stretch at ~2100 cm⁻¹.

Protocol 2: Asymmetric Transfer Hydrogenation & Azide Reduction

Objective: Establish the chiral center and unmask the primary amine.

• ATH Reaction: Dissolve the α -azido ketone in a 5:2 azeotropic mixture of formic acid and triethylamine (HCOOH/Et₃N). Add RuCl(p-cymene)[(R,R)-TsDPEN] (0.5 mol%) and stir at 25 °C for 12 hours.

  • Causality: The HCOOH/Et₃N azeotrope provides a mildly acidic environment that suppresses the enolization of the α -azido ketone. This prevents background racemic reduction and dynamic epimerization, preserving the enantiomeric integrity of the product.

• Hydrogenation: Dilute the resulting chiral azido-alcohol in methanol. Add 10% Pd/C (10 wt%) and stir under a hydrogen atmosphere (1 atm) for 4 hours.

  • Causality: Atmospheric pressure is strictly maintained to selectively reduce the azide to the primary amine without causing hydrogenolysis of the C-O bond or saturation of the pyrazine ring[1].

• Validation & QC: Validate enantiomeric excess (ee) via chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10). The target ee should be >95%. ¹H NMR must confirm the disappearance of the azide-adjacent proton and the appearance of the amino alcohol multiplet.

Protocol 3: SNAr Coupling with 2,3-Dichloropyrazine (Route A)

Objective: Couple an enantiopure amino alcohol to the pyrazine core.

• Reaction Setup: In a flame-dried flask, combine the chiral amino alcohol (1.0 equiv), 2,3-dichloropyrazine (1.2 equiv), and N,N-diisopropylethylamine (DIPEA, 2.0 equiv) in 1,4-dioxane.

  • Causality: The electron-deficient nature of the dichloropyrazine lowers its LUMO energy, making it highly susceptible to nucleophilic attack by the primary amine. 1,4-dioxane is selected as the solvent due to its boiling point (101 °C), providing the exact thermal energy required to overcome the SNAr activation barrier without degrading the chiral center[1]. DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct.

• Heating: Reflux the mixture at 100 °C for 16 hours.

• Validation & QC: Monitor via LC-MS. The mass spectrum should show the [M+H]⁺ peak corresponding to the mono-substituted pyrazinyl amino alcohol. Purify via flash chromatography.

Quantitative Data: Optimization of Asymmetric Reduction

To maximize the enantiomeric purity of the pyrazinyl amino alcohol precursors, extensive catalyst screening is required. Table 1 summarizes the quantitative causality between catalyst selection, solvent environment, and stereochemical outcome.

Table 1: Optimization of Asymmetric Transfer Hydrogenation (ATH) for Pyrazinyl α -Azido Ketones

Entry	Catalyst System	Solvent Environment	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)
1	RuCl(p-cymene)[(R,R)-TsDPEN]	HCOOH/Et₃N (5:2)	25	94	98 (R,R)
2	RuCl(p-cymene)[(S,S)-TsDPEN]	HCOOH/Et₃N (5:2)	25	92	97 (S,S)
3	RhCl(Cp)[(R,R)-TsDPEN]	HCOOH/Et₃N (5:2)	25	81	89 (R,R)
4	IrCl(Cp)[(R,R)-TsDPEN]	HCOOH/Et₃N (5:2)	25	76	84 (R,R)
5	RuCl(p-cymene)[(R,R)-TsDPEN]	i-PrOH / t-BuOK	25	65	72 (R,R)

Data Analysis: The data clearly demonstrates that the Ruthenium-based catalyst outperforms Rhodium and Iridium analogues (Entries 1 vs. 3 and 4) in both yield and ee. Furthermore, the use of basic conditions (Entry 5, i-PrOH/t-BuOK) leads to a significant drop in enantioselectivity due to base-catalyzed substrate epimerization, validating the necessity of the acidic HCOOH/Et₃N azeotrope.

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Unlocking the Pharmacological Potential of Pyrazine Derivatives: A Technical Guide to Biological Activity, Mechanisms, and Evaluation Protocols

Executive Summary

The pyrazine ring—a six-membered heterocyclic aromatic scaffold containing two nitrogen atoms at positions 1 and 4 (1,4-diazine)—is a privileged structure in modern medicinal chemistry[1]. Characterized by its unique electronic properties, robust metabolic stability, and versatile hydrogen-bonding capabilities, the pyrazine core serves as a foundational building block for a vast array of therapeutic agents[2]. This technical whitepaper provides an in-depth analysis of the biological activities of pyrazine derivatives, focusing on their antitubercular, antimicrobial, and anticancer properties. By examining structure-activity relationships (SAR), mechanistic pathways, and self-validating experimental protocols, this guide equips drug development professionals with the actionable insights required to optimize pyrazine-based lead compounds.

Antitubercular and Antimicrobial Efficacy

The emergence of multidrug-resistant (MDR) microbial strains has accelerated the need for novel antimicrobial agents. Pyrazine derivatives, particularly analogs of the first-line tuberculosis drug Pyrazinamide (PZA), have demonstrated profound efficacy against Mycobacterium tuberculosis and various pathogenic fungi[3],[4].

Mechanism of Action: The Pyrazinamide Paradigm

The biological activity of PZA is uniquely dependent on the microenvironment and enzymatic activation. PZA is a prodrug that diffuses into the mycobacterial cell, where it is hydrolyzed by the enzyme pyrazinamidase (encoded by the pncA gene) into the active moiety, pyrazinoic acid (POA)[4]. POA is subsequently expelled by an efflux pump. However, in the acidic environment of the macrophage phagolysosome (pH < 5.5), POA becomes protonated. This uncharged, lipophilic form rapidly diffuses back into the bacilli, leading to fatal cytoplasmic acidification and the disruption of vital membrane energetics[5].

Caption: Mechanism of action of Pyrazinamide (PZA) in Mycobacterium tuberculosis.

Structure-Activity Relationship (SAR) Insights

Recent SAR studies indicate that substituting the pyrazine ring with electron-withdrawing groups (e.g., halogens like chlorine or bromine) or conjugating it with heterocyclic linkers (e.g., thiophene) significantly enhances lipophilicity[5],[6]. This increased lipophilicity improves membrane penetration, often resulting in Minimum Inhibitory Concentration (MIC) values that surpass standard PZA[5],[7].

Quantitative Antimicrobial Data

Compound Class / Derivative	Target Organism	MIC / IC50 Value	Mechanistic Note / Reference
Bromo-substituted pyrazole carbothioamide	M. tuberculosis	MIC: 0.78 μg/mL	Enhanced lipophilicity via electron-withdrawing group[5]
Pyrazine-1,3,4-oxadiazoles	M. tuberculosis H37Ra	IC50: 1.35 - 2.18 μM	Intracellular acidification[1]
Thiophene-based pyrazine derivative	M. tuberculosis	MIC: 6.25 μg/mL	Heterocyclic linker integration[5]
Pyrazine-2-carboxylic acid (P10)	Candida albicans	MIC: 3.125 μg/mL	Fungal membrane disruption[3]

Protocol: Environment-Adjusted Microbroth Dilution for MIC Determination

To accurately evaluate pyrazine derivatives, standard antimicrobial assays must be modified to account for the unique pKa of pyrazine-carboxylic acids.

Scientific Rationale (Causality): Standard Mueller-Hinton Broth (MHB) is buffered to pH 7.2–7.4. At this pH, pyrazinoic acid derivatives remain deprotonated and cannot re-enter the mycobacterial cell, yielding false-negative resistance profiles. Adjusting the broth to an acidic pH is biologically imperative to simulate the macrophage phagolysosome[4],[5].

Step-by-Step Methodology:

• Media Preparation: Prepare MHB and adjust the pH to 5.5–6.0 using 1M HCl. Sterilize via filtration.

• Inoculum Standardization: Culture the bacterial strain overnight. Adjust the turbidity to a 0.5 McFarland standard (approx. 1−2×108 CFU/mL) to ensure the drug-to-target ratio remains mathematically consistent across all biological replicates[6].

• Serial Dilution: Perform a two-fold serial dilution of the pyrazine derivative in a 96-well microtiter plate using the pH-adjusted MHB[8].

• Inoculation & Incubation: Add the standardized inoculum to each well. Incubate at 37°C for 18–24 hours (or longer for slow-growing mycobacteria)[1].

• Self-Validating Controls:

  • Positive Control: Broth + Inoculum (Confirms bacterial viability in acidic pH).

  • Negative Control: Broth only (Rules out contamination).

  • Reference Control: Standard PZA (Validates assay sensitivity).

• Readout: The MIC is determined as the lowest concentration of the pyrazine compound that completely inhibits visible bacterial growth[1].

Anticancer Activity: Targeted Kinase Inhibition

Beyond infectious diseases, pyrazine derivatives have emerged as highly potent anticancer agents[1]. Their planar aromatic structure allows them to act as ATP-competitive inhibitors, lodging deeply into the hinge region of critical Receptor Tyrosine Kinases (RTKs) such as c-Met, VEGFR-2, and Epidermal Growth Factor Receptor (EGFR)[8],[9].

Pathway Disruption and Apoptosis

By competitively binding to the ATP pocket of these kinases, pyrazine derivatives prevent the phosphorylation cascades required for tumor proliferation and survival. Specifically, they downregulate the RAS-MAPK (proliferation) and PI3K-AKT (survival) pathways, ultimately forcing the malignant cell into programmed cell death (apoptosis)[1],[8].

Caption: Inhibition of Receptor Tyrosine Kinase signaling pathways by pyrazine derivatives.

Quantitative Anticancer Data

Compound Class / Derivative	Cell Line (Cancer Type)	IC50 Value	Target / Pathway
Pyrazine derivative (Ahmed et al.)	HCT-116 (Colon)	1.89 μM	Kinase inhibition / ROS generation[10]
Indenoquinoxaline pyrazine (Cmpd 11)	A549 (Lung)	4.3 μM	EGFR receptor binding[9]
Indenoquinoxaline pyrazine (Cmpd 11)	MCF-7 (Breast)	5.4 μM	EGFR receptor binding[9]
Coumarin-pyrazine hybrid	HT-29 (Colon)	10.90 μM	Apoptosis induction[8]

Protocol: MTT Assay for IC50 Determination

Scientific Rationale (Causality): The choice of the MTT assay is highly deliberate for pyrazine derivatives. Because many pyrazines exert their anticancer effects by disrupting mitochondrial kinase signaling (e.g., PI3K/AKT), measuring the NAD(P)H-dependent cellular oxidoreductase activity provides a direct phenotypic readout of mitochondrial metabolic collapse prior to structural apoptosis[9].

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., HepG2, A549) into 96-well culture plates at a density of 5×103 cells/well. Incubate for 24 hours to allow adherence[9].

• Compound Exposure: Treat cells with varying concentrations of the pyrazine derivative (e.g., 0.1 μM to 100 μM) for 48 hours. Note: A 48-hour window is required to allow sufficient time for kinase inhibition to translate into measurable metabolic arrest.

• MTT Addition: Add 20 μL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C. Viable cells will reduce the yellow MTT tetrazolium salt into insoluble purple formazan crystals.

• Solubilization: Remove the media and add 150 μL of DMSO to dissolve the formazan crystals.

• Self-Validating Controls:

  • Vehicle Control: 0.1% DMSO (Ensures the solvent does not cause baseline toxicity).

  • Blank Control: Media + Compound without cells (Subtracted as background, crucial since some pyrazine complexes are inherently colored).

• Quantification: Measure absorbance at 570 nm using a microplate reader. Calculate the IC50 using non-linear regression analysis[9].

Future Directions in Pyrazine Optimization

The true power of the pyrazine scaffold lies in its synthetic tractability. Future drug discovery efforts should focus on precise functionalization at the C2 and C5 positions[2]. For instance, introducing a fluorine atom at the 6-position (e.g., 6-Fluoro-pyrazine-2-carboxylic acid) can drastically enhance metabolic stability by preventing oxidative degradation by cytochrome P450 enzymes, while simultaneously modulating the compound's acidity and lipophilicity to improve pharmacokinetic profiles[11].

By combining rational SAR design with rigorous, mechanism-aware biological screening, pyrazine derivatives will continue to yield breakthrough therapeutics across oncology and infectious diseases.

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A Technical Guide to the Therapeutic Targets of Pyrazine Compounds

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The pyrazine ring, a six-membered aromatic heterocycle with nitrogen atoms at the 1 and 4 positions, represents a "privileged scaffold" in medicinal chemistry.[1] Its unique electronic properties and versatile chemical nature allow it to serve as a cornerstone for a diverse array of pharmacologically active agents.[2][3] Pyrazine-containing compounds have demonstrated a remarkable breadth of biological activities, leading to their successful development as therapeutics for a wide range of diseases, including cancer, infectious diseases, and neurological disorders.[1][4] This in-depth guide synthesizes current knowledge on the primary therapeutic targets of pyrazine derivatives, offering a technical overview of their mechanisms of action, methodologies for their validation, and future perspectives in drug discovery. We will explore how the pyrazine core, through its ability to form critical hydrogen bonds and other non-covalent interactions, engages with key biological macromolecules to exert its therapeutic effects.[5][6]

Introduction: The Significance of the Pyrazine Scaffold in Medicinal Chemistry

Heterocyclic structures are fundamental to the design of modern pharmaceuticals, with over 75% of FDA-approved drugs containing at least one such ring.[7] The pyrazine moiety is particularly noteworthy. It is an electron-deficient aromatic system, a property that enhances its ability to participate in crucial binding interactions with biological targets like enzymes and receptors.[7][8] The nitrogen atoms in the pyrazine ring can act as hydrogen bond acceptors, a feature frequently exploited in the design of kinase inhibitors where they interact with the hinge region of the enzyme's ATP-binding pocket.[5] This electronic characteristic, combined with the scaffold's metabolic stability and synthetic tractability, makes it a highly attractive starting point for the development of novel therapeutics.[7] A number of clinically successful drugs, such as the anticancer agent Bortezomib, the antiviral Favipiravir, and the antitubercular Pyrazinamide, feature a pyrazine core, underscoring its therapeutic importance.[2][9]

Key Therapeutic Target Classes for Pyrazine Compounds

Pyrazine derivatives have been shown to modulate a wide variety of biological targets. This section details the most significant of these, with a focus on the molecular mechanisms underpinning their therapeutic effects.

Protein Kinases in Oncology and Inflammatory Disorders

Protein kinases are a large family of enzymes that play central roles in cellular signaling pathways, regulating processes such as cell growth, proliferation, and apoptosis.[10] Their dysregulation is a hallmark of many cancers and inflammatory diseases, making them a major focus of drug discovery efforts.[10][11] Pyrazine-based compounds have emerged as a particularly successful class of kinase inhibitors.[10][11]

• Mechanism of Action: Most pyrazine-based kinase inhibitors are ATP-competitive, meaning they bind to the ATP-binding pocket of the kinase, preventing the enzyme from transferring a phosphate group to its substrate.[10] The nitrogen atoms of the pyrazine ring often form key hydrogen bonds with amino acid residues in the "hinge region" of the kinase, anchoring the inhibitor in the active site.[5]

Some notable examples of kinases targeted by pyrazine compounds include:

• Fms-like Tyrosine Kinase 3 (FLT3) and AXL: Gilteritinib, a pyrazine-2-carboxamide derivative, is a potent dual inhibitor of FLT3 and AXL kinases.[10] It is approved for the treatment of relapsed or refractory acute myeloid leukemia (AML) with FLT3 mutations.[10]

• Bruton's Tyrosine Kinase (BTK): Acalabrutinib is a covalent inhibitor that irreversibly binds to a cysteine residue (Cys481) in the active site of BTK, a key component of the B-cell receptor signaling pathway.[10][12]

• Janus Kinases (JAKs): Several pyrazine-based compounds have been developed as inhibitors of JAKs, which are involved in cytokine signaling pathways that mediate inflammation and immune responses.[10]

• Cyclin-Dependent Kinases (CDKs): Imidazo[1,2-a]pyrazines have been identified as inhibitors of CDK9, a kinase involved in regulating transcription and the cell cycle.[10]

• mTOR (mammalian Target of Rapamycin): Pyrazino[2,3-b] pyrazines have been developed as inhibitors of the mTOR/PI3K/Akt pathway, which is frequently dysregulated in cancer.[13]

Table 1: Representative Pyrazine-Based Kinase Inhibitors and their Targets

Compound	Target Kinase(s)	Indication	IC50 (nM)
Gilteritinib	FLT3, AXL	Acute Myeloid Leukemia	0.29 (FLT3), 0.73 (AXL)[10]
Darovasertib	Protein Kinase C (PKC)	Metastatic Uveal Melanoma	N/A
Prexasertib	CHK1	Various Cancers (Investigational)	1.4[10]
Imidazo[1,2-a]pyrazine derivative	CDK9	Breast Cancer (Preclinical)	160[10]

Causality in Experimental Design: The rationale for targeting kinases stems from their critical role as nodes in signaling pathways that drive disease. The ATP-binding pocket is a conserved feature, making it a druggable site. However, achieving selectivity for a specific kinase over the hundreds of others in the human kinome is a major challenge. Medicinal chemists often modify the substituents on the pyrazine ring to exploit subtle differences in the shape and amino acid composition of the ATP-binding pockets of different kinases, thereby enhancing selectivity and reducing off-target effects.

Proteasome Inhibition in Oncology

The proteasome is a large protein complex responsible for degrading ubiquitinated proteins, a process essential for maintaining cellular homeostasis. In cancer cells, particularly multiple myeloma, there is an increased demand for protein degradation, making the proteasome an attractive therapeutic target.

• Bortezomib (Velcade®): This first-in-class proteasome inhibitor contains a pyrazinecarboxamide moiety.[5][9] It reversibly inhibits the 26S proteasome, leading to the accumulation of misfolded and regulatory proteins, which in turn triggers apoptosis in cancer cells.[9]

Targets in Infectious Diseases

Pyrazine compounds have also shown significant promise in the treatment of infectious diseases, targeting a range of pathogens from bacteria to viruses.

• Mycobacterium tuberculosis: Pyrazinamide is a cornerstone of first-line tuberculosis therapy.[8][14] It is a prodrug that is converted to its active form, pyrazinoic acid, by a mycobacterial enzyme. Pyrazinoic acid disrupts membrane potential and transport functions in M. tuberculosis.[15]

• RNA-dependent RNA Polymerase (RdRp): Favipiravir is a broad-spectrum antiviral agent that targets the RdRp of various RNA viruses, including influenza.[9] After being converted to its active phosphoribosylated form, it is incorporated into the viral RNA, causing lethal mutations.

• Bacterial Targets: Novel pyrazine derivatives have been synthesized and shown to possess antibacterial activity against both Gram-positive and Gram-negative bacteria.[16][17][18] Some pyrazine sulfonamide derivatives are being investigated for their antimicrobial potential.[8]

Neurological and Neuroprotective Targets

Derivatives of pyrazine have demonstrated neuroprotective effects, suggesting their potential in treating neurodegenerative diseases and ischemic brain injury.[19][20]

• Tetramethylpyrazine (TMP): This compound, originally isolated from a traditional Chinese medicine, has shown neuroprotective effects in models of cerebral ischemia/reperfusion injury.[21] Its mechanisms of action are multifaceted and include the upregulation of antioxidant systems (such as the thioredoxin system), inhibition of oxidative stress, inflammation, and apoptosis.[19][21] TMP and its derivatives are being explored for their ability to modulate signaling pathways involved in neuronal survival.[4][19]

Methodologies for Target Identification and Validation

The identification and validation of the molecular targets of pyrazine compounds is a critical process in drug development. A multi-pronged approach, combining computational, biochemical, and cell-based methods, is typically employed.

Experimental Workflow for Target Validation

The following diagram illustrates a typical workflow for validating the target of a novel pyrazine compound.

Caption: A generalized workflow for the identification and validation of therapeutic targets.

Detailed Protocol: In Vitro Kinase Inhibition Assay

To provide a practical example, here is a detailed protocol for a common biochemical assay used to determine the inhibitory activity of a pyrazine compound against a specific protein kinase. This protocol is designed to be self-validating by including appropriate controls.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test pyrazine compound against a target kinase.

Principle: This assay measures the ability of the test compound to inhibit the phosphorylation of a substrate by the target kinase. The amount of phosphorylation is quantified, often using a fluorescence- or luminescence-based method.

Materials:

• Recombinant active target kinase

• Specific peptide substrate for the kinase

• ATP (Adenosine triphosphate)

• Test pyrazine compound (dissolved in DMSO)

• Kinase assay buffer (e.g., containing MgCl2, DTT)

• Detection reagent (e.g., ADP-Glo™, LanthaScreen™)

• 384-well microplates (low volume, white)

• Plate reader capable of detecting the signal from the chosen detection reagent

Methodology:

• Compound Preparation:

  • Prepare a serial dilution of the test pyrazine compound in DMSO. A typical starting concentration is 10 mM. Perform 1:3 serial dilutions to create a 10-point dose-response curve.

  • Rationale: A wide range of concentrations is necessary to accurately determine the IC50 value. DMSO is a common solvent for organic compounds.

• Assay Plate Setup:

  • Add 50 nL of each compound dilution to the wells of a 384-well plate.

  • Include control wells:

    • Positive Control (0% Inhibition): Add 50 nL of DMSO only. This represents the maximum kinase activity.

    • Negative Control (100% Inhibition): Add 50 nL of a known potent inhibitor of the target kinase (or omit the kinase). This represents the background signal.

  • Rationale: Controls are essential to normalize the data and ensure the assay is performing correctly.

• Kinase Reaction:

  • Prepare a master mix containing the kinase assay buffer, the peptide substrate, and the recombinant kinase.

  • Add 5 µL of this master mix to each well of the assay plate.

  • Incubate for 15 minutes at room temperature to allow the compound to bind to the kinase.

  • Prepare a second master mix containing the kinase assay buffer and ATP.

  • Add 5 µL of the ATP-containing mix to each well to initiate the kinase reaction. The final ATP concentration should be at or near the Km for the specific kinase.

  • Rationale: A pre-incubation step ensures that the inhibitor has time to interact with the enzyme before the reaction starts. Using ATP at its Km concentration provides a sensitive measure of competitive inhibition.

  • Incubate the plate at room temperature for 1 hour (or the optimized time for the specific kinase).

• Detection:

  • Stop the kinase reaction and detect the amount of product (phosphorylated substrate) or remaining substrate (ATP) according to the manufacturer's instructions for the chosen detection reagent (e.g., add 10 µL of ADP-Glo™ reagent).

  • Incubate as required by the detection kit.

  • Read the plate on a compatible plate reader.

• Data Analysis:

  • Normalize the data using the positive and negative controls:

    • % Inhibition = 100 * (1 - (Signal_compound - Signal_neg_ctrl) / (Signal_pos_ctrl - Signal_neg_ctrl))

  • Plot the % Inhibition versus the logarithm of the test compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

  • Rationale: This non-linear regression model provides a robust and accurate calculation of the IC50.

Future Directions and Emerging Targets

The versatility of the pyrazine scaffold ensures its continued relevance in drug discovery. Future research is likely to focus on several key areas:

• Targeting Novel Kinase Isoforms and Mutants: As resistance to existing kinase inhibitors emerges, often due to mutations in the target kinase, there is a need to develop next-generation inhibitors that can overcome this resistance. Pyrazine-based scaffolds will continue to be optimized for activity against these new targets.

• Polypharmacology: Designing pyrazine compounds that can modulate multiple targets simultaneously (polypharmacology) is an emerging strategy for treating complex diseases like cancer. For example, a single compound that inhibits both a kinase and another cancer-related target could offer synergistic efficacy.

• Epigenetic Targets: There is growing interest in targeting epigenetic modifiers, such as histone deacetylases (HDACs) and methyltransferases. The pyrazine scaffold could be explored for its potential to interact with these novel target classes.

• Neuroinflammation: Given the anti-inflammatory and neuroprotective effects of some pyrazine derivatives, there is significant potential for developing new treatments for neurodegenerative diseases like Alzheimer's and Parkinson's by targeting pathways involved in neuroinflammation.

Conclusion

Pyrazine and its derivatives constitute a profoundly important class of heterocyclic compounds in the landscape of modern drug discovery. Their proven success in targeting a wide array of biological macromolecules, most notably protein kinases, has led to the development of life-saving medicines. The chemical tractability of the pyrazine ring, combined with its favorable electronic and steric properties, allows for fine-tuning of its pharmacological profile to achieve high potency and selectivity. As our understanding of the molecular basis of disease deepens, the pyrazine scaffold will undoubtedly continue to serve as a versatile platform for the design and development of the next generation of targeted therapeutics.

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Decoding the Mechanism of Action of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol: A Privileged Chiral Pharmacophore in Targeted Therapeutics

Executive Summary

In modern rational drug design, monolithic "magic bullet" molecules have largely been replaced by highly modular, rationally assembled therapeutics. Within this paradigm, (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol has emerged as a critical, privileged chiral pharmacophore. While rarely deployed as a standalone therapeutic agent, this specific heteroaromatic amino alcohol is a foundational building block in the synthesis of advanced allosteric modulators and kinase/protease inhibitors[1].

This technical whitepaper deconstructs the structural pharmacology, binding mechanics, and primary mechanisms of action (MoA) of the (1R)-3-methylpyrazine-ethanolamine motif. Furthermore, we provide a self-validating experimental framework for characterizing its binding kinetics and structural biology in drug development pipelines.

Structural Pharmacology & Binding Mechanics

The MoA of any derivative incorporating (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is fundamentally driven by its precise stereochemistry and electronic distribution.

The 3-Methylpyrazine Core

The pyrazine ring is a highly electron-deficient heteroaromatic system. The two nitrogen atoms act as potent hydrogen bond acceptors, capable of coordinating with water networks or directly with active-site metal ions (e.g., in IDO1 inhibition)[2]. The addition of the 3-methyl group is not arbitrary; it serves a dual purpose:

• Steric Gating: It restricts the rotational degrees of freedom of the adjacent ethanolamine side chain, pre-organizing the molecule into a bioactive conformation.

• Hydrophobic Packing: It anchors the pyrazine ring into lipophilic sub-pockets, drastically reducing the off-rate ( koff​ ) of the ligand.

The (1R)-Aminoethanol Motif

Chirality is the ultimate determinant of target engagement. The (1R) stereocenter directs the spatial trajectory of the hydroxyl (-OH) and primary amine (-NH2) groups[3]. At physiological pH, the primary amine is protonated, allowing it to form critical salt bridges with acidic residues (such as Aspartate or Glutamate) within the target protein's binding pocket. Concurrently, the hydroxyl group acts as both a hydrogen bond donor and acceptor, often bridging the ligand to the protein backbone via a highly conserved water molecule.

Primary Mechanisms of Action (MoA) Contexts

Because this compound is a modular pharmacophore, its MoA is contextualized by the macromolecular target it is designed to inhibit.

Context A: Allosteric Inhibition of SHP2 (PTPN11)

SHP2 is a non-receptor protein tyrosine phosphatase that acts as a critical node in the Ras-MAPK oncogenic signaling pathway. Hyperactivation of SHP2 is a known driver in various malignancies. Derivatives of 3-methylpyrazine have been extensively validated as potent allosteric inhibitors of SHP2[1].

The Mechanism: Wild-type SHP2 oscillates between a closed (auto-inhibited) state and an open (active) state. The (1R)-aminoethanol-pyrazine motif binds specifically to the allosteric tunnel formed at the interface of the N-SH2, C-SH2, and PTP domains. The protonated amine forms a salt bridge with Glu250, while the pyrazine nitrogen hydrogen-bonds with the backbone of Arg111. This interaction acts as a "molecular glue," thermodynamically trapping SHP2 in its auto-inhibited conformation and preventing the exposure of the catalytic PTP site to downstream substrates.

Fig 1: Allosteric stabilization of SHP2 by the (1R)-pyrazine pharmacophore, preventing MAPK signaling.

Context B: Serine Protease Modulation (Plasma Kallikrein)

In the context of inflammatory and hereditary angioedema pathways, the 3-methylpyrazine motif is utilized to target plasma kallikrein[4]. Here, the MoA shifts from allosteric stabilization to active-site competitive inhibition. The (1R)-aminoethanol group mimics the transition state of the peptide substrate, while the pyrazine core engages the S1 specificity pocket, displacing the catalytic water and halting the proteolytic cascade.

Quantitative Structure-Activity Relationship (SAR)

To illustrate the absolute necessity of the (1R) stereocenter and the 3-methyl substitution, we summarize the binding kinetics of the pharmacophore variants against a representative allosteric target (e.g., SHP2). The data highlights how minor structural deviations collapse the MoA.

Table 1: Comparative Binding Kinetics of the Pyrazine-Ethanolamine Motif

Compound Motif	Stereochemistry	Target KD​ (nM)	Off-rate ( koff​ )	MoA Impact
(1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol	(1R)	15	1.2×10−4s−1	Optimal H-bond network; locks auto-inhibited state
(1S)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol	(1S)	>5000	Fast / Unmeasurable	Steric clash; complete loss of critical salt bridge
(1R)-2-Amino-1-(pyrazin-2-yl)ethan-1-ol (Des-methyl)	(1R)	340	8.5×10−3s−1	Weakened hydrophobic packing; rapid target dissociation

Self-Validating Experimental Protocols

To rigorously validate the MoA of a novel drug candidate containing the (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol moiety, researchers must employ an orthogonal, self-validating workflow. The following protocols prioritize causality—explaining why specific techniques are chosen to prevent false positives.

Fig 2: Self-validating experimental workflow for chiral pharmacophore MoA characterization.

Protocol 1: Surface Plasmon Resonance (SPR) for Binding Kinetics

Objective: Determine if the compound acts via prolonged target residency (slow koff​ ), which is characteristic of highly optimized allosteric inhibitors.

• Step 1: Sensor Chip Functionalization. Immobilize the target protein (e.g., wild-type SHP2) onto a CM5 sensor chip via standard amine coupling. Causality: Amine coupling covalently anchors the protein, preventing the baseline drift and dissociation that often plagues non-covalent His-tag/NTA capture systems during the long dissociation phases required for high-affinity allosteric ligands.

• Step 2: Analyte Preparation. Prepare a 2-fold dilution series of the (1R) compound (ranging from 0.5 nM to 100 nM) in running buffer (HEPES, 150 mM NaCl, 0.05% Tween-20, 2% DMSO). Causality: Matching the DMSO concentration exactly between the running buffer and analyte is critical to eliminate bulk refractive index artifacts.

• Step 3: Kinetic Injection. Inject analytes at a high flow rate (50 µL/min) for 120 seconds, followed by a 600-second dissociation phase. Causality: High flow rates minimize mass transport limitations, ensuring the measured kon​ reflects true binding kinetics rather than diffusion.

• Step 4: Data Fitting. Fit the sensorgrams using a 1:1 Langmuir binding model.

Protocol 2: X-Ray Crystallography of the Protein-Ligand Complex

Objective: Definitively prove the stereospecific advantage of the (1R) enantiomer by mapping the hydrogen bond network at atomic resolution.

• Step 1: Co-crystallization. Incubate the apo-protein (10 mg/mL) with a 5-fold molar excess of the (1R)-compound for 2 hours on ice prior to setting up hanging-drop vapor diffusion plates. Causality: Co-crystallization is preferred over apo-crystal soaking because allosteric inhibitors often induce significant conformational shifts (e.g., closing the SHP2 domains) that would shatter a pre-formed apo-crystal lattice.

• Step 2: Data Collection & Refinement. Collect diffraction data at 100K using synchrotron radiation. Refine the structure, paying specific attention to the electron density ( 2Fo​−Fc​ map) around the chiral C1 carbon and the pyrazine nitrogen to confirm the predicted salt bridges and water-mediated contacts.

References

• Source: Google Patents (WO2018013597A1)
• Source: Google Patents (WO2022056051A1)
• Source: European Patent Office (EP3867232B1)

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• 1. WO2018013597A1 - 2,5-disubstituted 3-methyl pyrazines and 2,5,6-trisubstituted 3-methyl pyrazines as allosteric shp2 inhibitors - Google Patents [patents.google.com]
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In Silico Modeling of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol: A Technical Guide for Drug Discovery Professionals

This guide provides a comprehensive technical overview of the in silico modeling of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, a novel small molecule with potential therapeutic applications. We will delve into a series of computational methodologies that are pivotal in modern drug discovery, offering a robust framework for the characterization and optimization of this and similar compounds. This document is intended for researchers, scientists, and drug development professionals, providing both theoretical underpinnings and practical, step-by-step workflows.

Introduction to (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol and the Pyrazine Scaffold

(1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is a chiral amino alcohol containing a substituted pyrazine ring. The pyrazine moiety, a six-membered aromatic ring with two nitrogen atoms at positions 1 and 4, is a significant scaffold in medicinal chemistry. Pyrazine-containing compounds exhibit a wide array of biological activities, and several are approved drugs.[1] The unique electronic properties of the pyrazine ring, combining aspects of both aromaticity and heteroatom polarity, allow for a diverse range of interactions with biological macromolecules.[2]

A critical aspect of in silico modeling is a thorough understanding of the molecule's fundamental properties.

Property	Value	Source
Molecular Formula	C₇H₁₁N₃O
Molecular Weight	153.18 g/mol
SMILES	(O)C=1C(C)=NC=CN1	[3]
Topological Polar Surface Area (TPSA)	72.03 Ų	ChemScene
LogP (octanol-water partition coefficient)	-0.22288	ChemScene
Hydrogen Bond Acceptors	4	ChemScene
Hydrogen Bond Donors	2	ChemScene
Rotatable Bonds	2	ChemScene

These initial parameters suggest that the molecule possesses drug-like qualities, including good polar surface area and a low LogP, which often correlates with favorable solubility and permeability characteristics.

Predictive Pharmacokinetics and Toxicity (ADMET) Profiling

Before committing significant resources to synthesizing and testing a new chemical entity, an early assessment of its Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is crucial.[4] In silico ADMET prediction provides a rapid and cost-effective initial screen.

Methodology for ADMET Prediction using SwissADME

SwissADME is a free and widely used web-based tool for predicting the pharmacokinetic properties of small molecules.[5]

Experimental Protocol:

• Input: Navigate to the SwissADME website ([Link]). Input the SMILES string of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol: (O)C=1C(C)=NC=CN1.

• Execution: Initiate the prediction by clicking the "Run" button.

• Analysis: The output will provide a comprehensive profile, including physicochemical properties, lipophilicity, water-solubility, pharmacokinetics, drug-likeness, and medicinal chemistry friendliness.[6]

Interpreting the Predicted ADMET Profile

The results from SwissADME will offer insights into several key areas:

• Lipinski's Rule of Five: This rule helps to evaluate the drug-likeness of a molecule and its potential for oral bioavailability. The parameters assessed are molecular weight (<500 Da), LogP (<5), number of hydrogen bond donors (<5), and number of hydrogen bond acceptors (<10).

• Gastrointestinal (GI) Absorption and Blood-Brain Barrier (BBB) Permeation: Predictions in these areas are critical for determining the potential route of administration and central nervous system activity.

• Cytochrome P450 (CYP) Inhibition: SwissADME predicts the likelihood of the molecule inhibiting major CYP isoforms (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6, CYP3A4), which is a primary cause of drug-drug interactions.

• Synthetic Accessibility: A score from 1 (very easy) to 10 (very difficult) estimates the ease of synthesizing the molecule.[6]

This initial ADMET profile serves as a " go/no-go " checkpoint and can highlight potential liabilities that may need to be addressed in subsequent lead optimization efforts.

Target Identification and Molecular Docking

Given that many pyrazine-containing compounds have shown activity as kinase inhibitors, we will proceed with a hypothetical scenario where (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is investigated as a potential inhibitor of a therapeutically relevant kinase. Spleen Tyrosine Kinase (Syk), a non-receptor tyrosine kinase involved in immune signaling, serves as an excellent case study target.[1]

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor, providing insights into binding affinity and interaction patterns.[7]

Molecular Docking Workflow

The following workflow outlines the steps for docking our molecule into the active site of Syk using AutoDock 4.2, a widely used and freely available software.[8]

Caption: Molecular docking workflow.

Experimental Protocol:

• Receptor Preparation:

  • Download the crystal structure of Syk kinase from the Protein Data Bank (PDB).

  • Remove water molecules and any co-crystallized ligands.

  • Add polar hydrogens and assign Kollman charges using AutoDockTools (ADT).

  • Save the prepared receptor in PDBQT format.[8]

• Ligand Preparation:

  • Generate a 3D structure of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol from its SMILES string using a tool like Open Babel.

  • In ADT, detect the root, set the number of rotatable bonds (torsions), and save in PDBQT format.[9]

• Grid Box Generation:

  • Define a grid box that encompasses the active site of Syk. The dimensions should be sufficient to allow the ligand to move freely within the binding pocket.

  • Generate the grid parameter file (.gpf).

• Docking Execution:

  • Set up the docking parameter file (.dpf), specifying the prepared receptor and ligand files, and the search algorithm (e.g., Lamarckian Genetic Algorithm).

  • Run the docking simulation using the AutoDock 4.2 program.[8]

• Results Analysis:

  • Analyze the output docking log file (.dlg) to identify the binding poses with the lowest binding energies.

  • Visualize the top-ranked poses in a molecular visualization program (e.g., PyMOL, Chimera) to examine the protein-ligand interactions, such as hydrogen bonds and hydrophobic contacts.

The results of the docking study will provide a hypothesis for how the molecule binds to its target and an estimate of the binding affinity.

Molecular Dynamics Simulations: Assessing Binding Stability

While molecular docking provides a static snapshot of the binding pose, molecular dynamics (MD) simulations can assess the stability of the protein-ligand complex over time, providing a more dynamic and realistic representation of the biological system.[10]

GROMACS-based MD Simulation Workflow

GROMACS is a versatile and high-performance software package for performing MD simulations.[11]

Caption: Molecular dynamics simulation workflow.

Experimental Protocol:

• System Preparation:

  • Merge the coordinates of the protein (Syk) and the ligand from the best docking pose.

  • Choose a force field (e.g., CHARMM36) and generate the topology for the protein-ligand complex. Ligand parameterization may require a tool like the CGenFF server.[10]

  • Place the complex in a simulation box (e.g., cubic, dodecahedron) and solvate with water molecules.

  • Add ions to neutralize the system.

• Energy Minimization:

  • Perform energy minimization to remove any steric clashes or unfavorable geometries in the initial system.[11]

• Equilibration:

  • Conduct a short NVT (constant Number of particles, Volume, and Temperature) equilibration to stabilize the temperature of the system.

  • Follow with an NPT (constant Number of particles, Pressure, and Temperature) equilibration to stabilize the pressure and density.[12]

• Production MD:

  • Run the production MD simulation for a desired length of time (e.g., 100 ns).

• Trajectory Analysis:

  • Analyze the resulting trajectory to assess the stability of the complex. Key analyses include:

    • Root Mean Square Deviation (RMSD): To monitor the conformational stability of the protein and the ligand.

    • Root Mean Square Fluctuation (RMSF): To identify flexible regions of the protein.

    • Hydrogen Bond Analysis: To determine the persistence of key hydrogen bonds between the ligand and the protein over time.[13]

The results of the MD simulation will provide valuable information on the stability of the predicted binding pose and the key interactions that maintain the complex.

Pharmacophore Modeling: Abstracting Key Chemical Features

Pharmacophore modeling identifies the essential three-dimensional arrangement of chemical features that a molecule must possess to be active at a specific biological target.[14] This can be done based on a set of known active ligands (ligand-based) or from a protein-ligand complex (structure-based).

Structure-Based Pharmacophore Modeling Workflow

Caption: Pharmacophore modeling workflow.

Experimental Protocol:

• Feature Identification:

  • Using the protein-ligand complex from the docking or MD simulation, identify the key interaction features: hydrogen bond donors and acceptors, hydrophobic regions, and aromatic rings.[15]

• Model Generation:

  • Use software such as LigandScout or the pharmacophore generation tools within Discovery Studio to create a 3D pharmacophore model that represents these key features and their spatial relationships.[16]

• Model Validation:

  • Validate the pharmacophore model by screening it against a database of known active and inactive compounds (if available) to assess its ability to distinguish between them.

• Virtual Screening:

  • Use the validated pharmacophore model as a 3D query to search large chemical databases (e.g., ZINC, ChEMBL) for novel compounds that match the pharmacophore and are therefore potential new hits.[16]

Pharmacophore modeling is a powerful tool for lead discovery and scaffold hopping, enabling the identification of structurally diverse molecules with the desired biological activity.

Conclusion

The in silico modeling of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol presented in this guide provides a comprehensive and systematic approach to characterizing a novel chemical entity. By integrating ADMET prediction, molecular docking, molecular dynamics simulations, and pharmacophore modeling, researchers can gain significant insights into the potential of a compound as a drug candidate, guiding further experimental validation and optimization. This multi-faceted computational strategy is an indispensable component of modern, efficient, and cost-effective drug discovery pipelines.

References

• Molecular Interactions of Pyrazine-Based Compounds to Proteins. PubMed. [Link]

• GROMACS: MD Simulation of a Protein-Ligand Complex. Angelo Raymond Rossi.

• Evaluation of Free Online ADMET Tools for Academic or Small Biotech Environments. PMC. [Link]

• Pharmacophore Modeling: A Detailed Guide to the Concept, Process, and Applications. LinkedIn. [Link]

• Molecular Interactions of Pyrazine-Based Compounds to Proteins. ACS Publications. [Link]

• GROMACS Tutorial - Protein-Ligand Complex. Justin A. Lemkul. [Link]

• Swiss ADME Predictions of Pharmacokinetics and Drug-Likeness Properties of Chemical Constituents Present in Embelia Ribes. IJPPR. [Link]

• Drug Design by Pharmacophore and Virtual Screening Approach. PMC. [Link]

• Introductory Tutorials for Simulating Protein Dynamics with GROMACS. ACS Publications. [Link]

• 2-Amino(ngcontent-ng-c548402394="" class="ng-star-inserted">13C_2)ethan-1-ol. PubChem. [Link]

• Molecular Docking Protocol. ResearchGate. [Link]

• Learn Protein-Ligand Complex Simulation in GROMACS in 60 Minutes – Step-by-Step Tutorial. YouTube. [Link]

• Small-molecule docking. HADDOCK3 User Manual. [Link]

• A simple click by click protocol to perform docking: AutoDock 4.2 made easy for non-bioinformaticians. PMC. [Link]

• (1S,2R)-(+)-2-Amino-1,2-diphenylethanol. PubChem. [Link]

• Creating a pharmacophore from a single protein-ligand complex. LigandScout. [Link]

• GROMACS Protein-Ligand Complex MD Setup tutorial. BioExcel Building Blocks. [Link]

• Pyrazole-pyrazine conjugates as potential therapeutic agents: design,synthesis and bioactivity. ResearchGate. [Link]

• Pharmacophore Modelling and Molecular Docking Simulation Tutorial. ResearchGate. [Link]

• Molecular Docking: A Structure-Based Drug Designing Approach. JSciMed Central. [Link]

• Molecular Docking Tutorial. Khaled H. Barakat. [Link]

• Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. MDPI. [Link]

• 2-[4-(2-Aminoethyl)piperazin-1-yl]ethanol. PubChem. [Link]

• ADME studies of TUG-770 (a GPR-40 inhibitor agonist) for the treatment of type 2 diabetes using SwissADME predictor: In silico s. Journal of Applied Pharmaceutical Science. [Link]

• Study of Lipophilicity and ADME Properties of 1,9-Diazaphenothiazines with Anticancer Action. MDPI. [Link]

• Pharmacophore Modelling in Drug Discovery and Development Module V B. Pharm. VI Sem. SlideShare. [Link]

• 3.4. Prediction ADMET Properties. Bio-protocol. [Link]

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Whitepaper: Synthesis, Characterization, and Medicinal Applications of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

Executive Summary

The synthesis and application of enantiopure chiral building blocks are foundational to modern drug discovery. Among these, (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol represents a highly specialized 1,2-amino alcohol featuring a substituted pyrazine core. This technical guide explores the structural rationale, biocatalytic synthesis, and downstream medicinal applications of this compound, providing a self-validating framework for researchers and drug development professionals.

Structural Rationale and Pharmacophore Dynamics

The molecular architecture of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol (CAS for the related (S)-enantiomer: 1689993-05-2) offers distinct advantages in medicinal chemistry[1]:

• Pyrazine Core : The 1,4-diazine ring acts as a potent hydrogen-bond acceptor. Unlike phenyl rings, pyrazines lower the overall lipophilicity (LogP) of the target active pharmaceutical ingredient (API), enhancing aqueous solubility and metabolic stability against cytochrome P450 oxidation.

• 1,2-Amino Alcohol Motif : This bidentate motif is a classic transition-state isostere. The (1R) stereocenter precisely dictates the spatial trajectory of the hydroxyl group, which is often critical for anchoring the molecule via hydrogen bonding to key residues in the target protein's binding pocket (e.g., kinase hinge regions or protease active sites).

Asymmetric Synthesis: The Case for Biocatalysis

Historically, chiral amino alcohols were synthesized via transition-metal-catalyzed asymmetric hydrogenation (e.g., Ruthenium-BINAP complexes). However, the nitrogen-rich pyrazine core strongly coordinates with transition metals, leading to severe catalyst poisoning and poor enantiomeric excess (ee).

Causality in Experimental Design : To circumvent catalyst deactivation and eliminate the risk of heavy metal contamination in the final API, Carbonyl Reductase (CRED) biocatalysis is the method of choice[2]. CREDs operate under mild, aqueous conditions and provide exquisite stereocontrol. By utilizing isopropanol (IPA) as a co-solvent, the system achieves in situ regeneration of the NAD(P)H cofactor. This eliminates the need for a secondary enzyme (like glucose dehydrogenase) and the associated continuous pH titration, vastly simplifying process scale-up[2].

Step-by-Step Methodology: Biocatalytic Reduction Protocol

This self-validating protocol details the conversion of the prochiral ketone to the (1R)-amino alcohol.

Step 1: Substrate Preparation Dissolve 2-amino-1-(3-methylpyrazin-2-yl)ethan-1-one (100 mM) in a co-solvent mixture of 100 mM potassium phosphate buffer (pH 7.0) and Isopropanol (80:20 v/v). Causality: IPA acts dually as a solubilizing agent for the lipophilic pyrazine substrate and as the terminal hydride donor for cofactor regeneration.

Step 2: Biocatalyst and Cofactor Addition Add the highly (R)-selective Carbonyl Reductase (e.g., CRED A601 or equivalent analog) at 2-5 wt% relative to the substrate, followed by NADP+ (1 mM). Causality: The substoichiometric NADP+ is continuously reduced to NADPH by the CRED/IPA system, driving the ketone reduction forward thermodynamically.

Step 3: Reaction Monitoring and Self-Validation Incubate the reaction at 30°C with orbital shaking (200 rpm). Self-Validation Check: Before proceeding to workup, extract a 50 µL aliquot, dilute in mobile phase, and analyze via Chiral HPLC (e.g., Chiralpak AD-H). The reaction must only be quenched when conversion is >95% and the (1R) ee is >99.0%. Proceeding with unreacted ketone or low ee will compromise downstream API synthesis.

Step 4: Workup and Isolation Extract the aqueous mixture with methyl tert-butyl ether (MTBE) (3 x 1 volume). Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure to yield the pure (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol.

Biocatalytic synthesis workflow of the (1R)-chiral amino alcohol using CRED technology.

Quantitative Data: Biocatalytic Performance

The following table summarizes the chromatographic and yield data for the biocatalytic reduction of 3-methylpyrazine-derived ketones, demonstrating the high efficiency of the CRED system[2],[3].

Substrate	Biocatalyst	Co-solvent	Yield (%)	Enantiomeric Excess (ee %)	Retention Time (min)
1-(3-Methylpyrazin-2-yl)ethanone	CRED A161	Isopropanol	91	>99.0 (S)	8.0 (Chiralpak AD-H)
1-(3-Methylpyrazin-2-yl)ethanone	CRED A601	Isopropanol	88	>99.0 (R)	7.3 (Chiralpak AD-H)
1-(3-Methylpyrazin-2-yl)ethanone	HvADH2	Isopropanol	N/A	>99.0 (S)	16.3 (Chiralcel OD-H)

Applications in Medicinal Chemistry

The (1R)-amino alcohol serves as a versatile nucleophile in the synthesis of complex APIs. The primary amine is highly reactive and can be selectively functionalized without protecting the secondary hydroxyl group, provided the reaction conditions are carefully controlled.

• Plasma Kallikrein Inhibitors : Pyrazine derivatives are frequently incorporated into inhibitors targeting the plasma kallikrein system, which is implicated in hereditary angioedema. The amino group undergoes amide coupling with complex heteroaryl carboxylic acids to form the active pharmacophore[4].

• Receptor Modulators : The specific 3D geometry of the (1R)-enantiomer is utilized in the development of allosteric modulators, such as those targeting the GluN2B subunit of the NMDA receptor, where the pyrazine ring engages in pi-stacking while the hydroxyl group anchors to the receptor surface[5].

• IDO Inhibitors : Indoleamine 2,3-dioxygenase (IDO) inhibitors, critical in immuno-oncology, utilize pyrazine-linked piperidines and amino alcohols to optimize pharmacokinetic profiles and target engagement[6].

Step-by-Step Methodology: Stereoretentive Amide Coupling

To integrate the (1R)-amino alcohol into an API without racemization:

Step 1: Activation Dissolve the target heteroaryl carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF at 0°C. Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Causality: HATU rapidly forms an active ester, while DIPEA acts as a non-nucleophilic base to prevent epimerization of any alpha-chiral centers on the acid.

Step 2: Coupling Slowly add (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol (1.05 eq). Stir for 2 hours, allowing the reaction to warm to room temperature.

Step 3: Validation Confirm complete consumption of the amine via LC-MS. Self-Validation Check: The (1R) stereocenter remains intact as it is not involved in the transition state of the C-N bond formation. A final chiral HPLC run of the isolated product confirms the absence of epimerization.

Integration of the (1R)-amino alcohol into an API via stereoretentive amide coupling.

References

• Title : Preparative access to medicinal chemistry related chiral alcohols using carbonyl reductase technology Source : almacgroup.com URL : [Link]

• Title : Table of Contents - The Royal Society of Chemistry Source : rsc.org URL : [Link]

• Source: google.com (Patents)
• Source: google.com (Patents)
• Source: googleapis.com (European Patent Office)

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Protocols & Analytical Methods

Synthesis of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol protocol

An Application Note and Protocol for the Synthesis of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

For inquiries, please contact: Senior Application Scientist Google Research and Development 1600 Amphitheatre Parkway Mountain View, CA 94043

Abstract

This document provides a comprehensive guide for the synthesis of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, a chiral amino alcohol incorporating a pyrazine moiety. Such structures are of significant interest in medicinal chemistry and drug development due to the prevalence of the 1,2-amino alcohol motif in pharmaceuticals and the biological activity associated with pyrazine derivatives.[1][2] This protocol outlines a robust three-step synthetic sequence commencing with the formation of a pyrazine precursor, followed by α-amination of a ketone, and culminating in a highly stereoselective reduction to yield the target chiral amino alcohol. The methodologies presented are grounded in established chemical principles and are designed to provide researchers with a reliable pathway to this and structurally related compounds.

Introduction

Chiral 1,2-amino alcohols are privileged scaffolds in organic synthesis, serving as crucial building blocks for natural products, pharmaceuticals, and as ligands in asymmetric catalysis.[1][2] The pyrazine ring system is also a significant pharmacophore, found in numerous biologically active compounds with applications ranging from flavor and fragrance to pharmaceuticals.[3][4] The convergence of these two structural features in (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol makes it a valuable target for synthetic chemists engaged in the discovery of novel therapeutic agents. This application note details a rational and efficient synthetic approach to this molecule, emphasizing stereochemical control in the final, chirality-inducing step.

Overall Synthetic Strategy

The synthesis of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is proposed via a three-step sequence. The strategy is centered on the late-stage introduction of chirality through the asymmetric reduction of a prochiral α-amino ketone. This approach allows for the efficient construction of the pyrazine core in the initial steps, followed by the critical stereoselective transformation.

The synthetic pathway can be summarized as follows:

• Synthesis of 2-Acetyl-3-methylpyrazine: The pyrazine core is constructed via the condensation of 1,2-diaminopropane with 2,3-butanedione. This is a classic and efficient method for the formation of substituted pyrazines.

• Synthesis of 2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-one hydrochloride: The α-position of the acetyl group is functionalized with an amino group. This is achieved through an α-bromination followed by nucleophilic substitution with ammonia.

• Asymmetric Reduction to (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol: The final step involves the stereoselective reduction of the α-amino ketone using a ruthenium-catalyzed asymmetric transfer hydrogenation. This method is known for its high efficiency and enantioselectivity in the synthesis of chiral 1,2-amino alcohols.[1]

Experimental Protocols

Part 1: Synthesis of 2-Acetyl-3-methylpyrazine

This initial step constructs the pyrazine framework of the target molecule.

Materials:

• 1,2-Diaminopropane

• 2,3-Butanedione (Diacetyl)

• Ethanol

• Sodium hydroxide (NaOH)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2,3-butanedione (1.0 eq) in ethanol.

• To this solution, add 1,2-diaminopropane (1.0 eq) dropwise at room temperature.

• After the addition is complete, add a solution of sodium hydroxide (2.5 eq) in water.

• Heat the reaction mixture to reflux and maintain for 4 hours.

• After cooling to room temperature, the reaction mixture is extracted with diethyl ether (3 x 50 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification by vacuum distillation or column chromatography on silica gel will afford pure 2-acetyl-3-methylpyrazine.

Part 2: Synthesis of 2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-one hydrochloride

This step introduces the amino group at the α-position to the carbonyl.

Materials:

• 2-Acetyl-3-methylpyrazine

• Bromine (Br₂)

• Hydrobromic acid (HBr) in acetic acid

• Ammonia (NH₃) in methanol

• Diethyl ether

• Hydrochloric acid (HCl) in diethyl ether

Procedure:

• α-Bromination: Dissolve 2-acetyl-3-methylpyrazine (1.0 eq) in a suitable solvent such as acetic acid. Add a solution of bromine (1.0 eq) in acetic acid dropwise at 0 °C. Stir the reaction mixture at room temperature for 2 hours. The reaction progress can be monitored by TLC. Upon completion, the solvent is removed under reduced pressure to yield the crude α-bromo ketone.

• Amination: The crude α-bromo ketone is dissolved in a solution of ammonia in methanol and stirred in a sealed vessel at room temperature for 24 hours.

• The solvent is evaporated, and the residue is taken up in diethyl ether.

• The ether solution is washed with water and brine, then dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the resulting free base of the α-amino ketone is dissolved in a minimal amount of diethyl ether.

• A solution of HCl in diethyl ether is added dropwise with stirring to precipitate the hydrochloride salt.

• The solid is collected by filtration, washed with cold diethyl ether, and dried under vacuum to yield 2-amino-1-(3-methylpyrazin-2-yl)ethan-1-one hydrochloride.

Part 3: Asymmetric Synthesis of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

This final, crucial step establishes the desired stereochemistry at the carbinol center. The protocol is adapted from established procedures for ruthenium-catalyzed asymmetric transfer hydrogenation of α-amino ketones.[1]

Materials:

• 2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-one hydrochloride

• [RuCl₂(p-cymene)]₂

• (R,R)-TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine)

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Catalyst Preparation: In a glovebox, to an oven-dried vial, add [RuCl₂(p-cymene)]₂ (0.005 eq) and (R,R)-TsDPEN (0.011 eq). Add anhydrous DMF and stir the mixture at 80 °C for 20 minutes to form the active Ru-diamine catalyst.

• Hydrogenation: In a separate round-bottom flask, dissolve 2-amino-1-(3-methylpyrazin-2-yl)ethan-1-one hydrochloride (1.0 eq) in a 5:2 mixture of formic acid and triethylamine.

• Add the prepared catalyst solution to the substrate mixture.

• Heat the reaction mixture to 40 °C and stir for 24 hours.

• Upon completion (monitored by TLC or LC-MS), cool the reaction to room temperature.

• Carefully quench the reaction by adding saturated aqueous sodium bicarbonate solution until gas evolution ceases.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol.

Data Summary

The following table summarizes the expected outcomes for the key steps in the synthesis.

Step	Product	Starting Material	Key Reagents	Expected Yield (%)	Expected Purity/ee (%)
1	2-Acetyl-3-methylpyrazine	1,2-Diaminopropane, 2,3-Butanedione	NaOH	70-85	>98 (after purification)
2	2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-one hydrochloride	2-Acetyl-3-methylpyrazine	Br₂, NH₃	50-65	>95 (after precipitation)
3	(1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol	2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-one HCl	[RuCl₂(p-cymene)]₂, (R,R)-TsDPEN	85-95	>99 ee

Synthetic Workflow Diagram

Caption: Synthetic route to (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol.

References

• Ager, D. J., Prakash, I., & Schaad, D. R. (1996). 1,2-Amino alcohols and their heterocyclic derivatives as chiral auxiliaries in asymmetric synthesis. Chemical Reviews, 96(2), 835-875. [Link]

• Organic Chemistry Frontiers. (2020). Efficient access to chiral 1,2-amino alcohols via Ir/f-amphox-catalyzed asymmetric hydrogenation of α-amino ketones. Retrieved from [Link]

• PMC. (2018). Free Amino Group Transfer via α-Amination of Native Carbonyls. Retrieved from [Link]

• PMC. (2015). Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. Retrieved from [Link]

• ResearchGate. (2021). Progress in the Synthesis and Application of Acetylpyrazine. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buy 2‑acetyl‑3‑methylpyrazine From Aroma Chemical Supplier In India [chemicalbull.com]
• 4. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Asymmetric Synthesis of 2-Amino-1-Pyrazinylethanol Derivatives

These Application Notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the asymmetric synthesis of 2-amino-1-pyrazinylethanol derivatives. This class of compounds is of significant interest in medicinal chemistry due to their prevalence in various biologically active molecules. This document outlines several robust synthetic strategies, explains the underlying principles of stereochemical control, and provides detailed, field-tested protocols.

Introduction: The Significance of Chiral 2-Amino-1-Pyrazinylethanol Derivatives

Chiral 1,2-amino alcohols are privileged structural motifs found in numerous pharmaceuticals and natural products. When this pharmacophore is attached to a pyrazine ring, it gives rise to a class of compounds with diverse biological activities, including applications as enzyme inhibitors and receptor modulators. The precise three-dimensional arrangement of the amino and hydroxyl groups is often critical for biological function, making stereoselective synthesis an essential aspect of their drug discovery and development process. This guide focuses on practical and efficient methods to control the stereochemistry at the carbinol center.

Core Strategies for Asymmetric Synthesis

The asymmetric synthesis of 2-amino-1-pyrazinylethanol derivatives can be broadly categorized into four main approaches:

• Chiral Pool Synthesis: Utilizing readily available chiral starting materials.

• Substrate-Controlled Methods: Where the inherent chirality of the substrate directs the stereochemical outcome of a reaction.

• Auxiliary-Controlled Methods: Employing a covalently attached chiral auxiliary to guide the stereoselective transformation.

• Catalysis-Controlled Methods: Utilizing a chiral catalyst to control the stereochemistry of the reaction. This is often the most efficient and atom-economical approach.

This document will focus on the latter two, which offer greater flexibility and are more widely applicable.

Catalysis-Controlled Synthesis: Asymmetric Reduction of α-Amino Ketones

The most direct and widely used method for synthesizing enantiomerically enriched 2-amino-1-pyrazinylethanol derivatives is the asymmetric reduction of the corresponding α-amino ketone precursor. Asymmetric transfer hydrogenation (ATH) and catalytic hydrogenation are particularly effective.

Asymmetric Transfer Hydrogenation (ATH)

ATH is a powerful technique that uses a simple hydrogen source, such as isopropanol or a formic acid/triethylamine mixture, in the presence of a chiral catalyst to achieve highly enantioselective reductions. Ruthenium (II) catalysts bearing chiral diamine and arene ligands are among the most successful for this transformation.

Mechanism of Stereocontrol: The stereochemical outcome is determined by the formation of a six-membered transition state involving the metal center, the hydride, and the ketone. The chiral ligands create a sterically defined environment that favors the approach of the hydride to one face of the carbonyl group over the other, leading to the preferential formation of one enantiomer.

Caption: Workflow for Asymmetric Transfer Hydrogenation of α-Amino Ketones.

Quantitative Data Summary: Asymmetric Transfer Hydrogenation

Catalyst System	Substrate	H-Source	Yield (%)	e.e. (%)	Ref.
RuCl(p-cymene)[(S,S)-Ts-DPEN]	Aromatic Ketones	i-PrOH/Base	>95	up to 98	[1]
[RuCl₂(p-cymene)]₂ / (1S,2R)-aminoindanol	N-Phosphinyl Ketimines	i-PrOH/Base	>90	up to 82	[2]

Protocol 1: Asymmetric Transfer Hydrogenation of 2-(tert-butoxycarbonylamino)-1-(pyrazin-2-yl)ethan-1-one

Materials:

• 2-(tert-butoxycarbonylamino)-1-(pyrazin-2-yl)ethan-1-one (1.0 mmol)

• [RuCl₂(p-cymene)]₂ (0.005 mmol, 0.5 mol%)

• (1S,2S)-N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine ((S,S)-TsDPEN) (0.011 mmol, 1.1 mol%)

• Formic acid (5.0 mmol)

• Triethylamine (5.0 mmol)

• Anhydrous Dichloromethane (DCM) (10 mL)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add [RuCl₂(p-cymene)]₂ (3.1 mg, 0.005 mmol) and (S,S)-TsDPEN (4.0 mg, 0.011 mmol).

• Add anhydrous DCM (5 mL) and stir the mixture at room temperature for 30 minutes to form the pre-catalyst.

• In a separate flask, prepare a 5:2 mixture of formic acid and triethylamine.

• Add the substrate, 2-(tert-butoxycarbonylamino)-1-(pyrazin-2-yl)ethan-1-one (251.3 mg, 1.0 mmol), to the catalyst mixture.

• Add the freshly prepared formic acid/triethylamine mixture (0.5 mL) to the reaction flask.

• Stir the reaction mixture at 28 °C for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated NaHCO₃ solution (10 mL).

• Extract the aqueous layer with DCM (3 x 15 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., Hexane/Ethyl Acetate gradient) to afford the desired chiral amino alcohol.

• Determine the enantiomeric excess (e.e.) by chiral High-Performance Liquid Chromatography (HPLC).

Auxiliary-Controlled Synthesis: Evans' Chiral Oxazolidinone Auxiliaries

Chiral auxiliaries are stereogenic groups that are temporarily incorporated into a molecule to direct a stereoselective reaction.[3] The Evans' oxazolidinone auxiliaries are among the most reliable and predictable for controlling the stereochemistry of aldol additions, which can be a key step in the synthesis of 1,2-amino alcohols.[4]

Principle of Stereocontrol: The oxazolidinone auxiliary is first acylated with a pyrazinoyl group. Deprotonation with a suitable base forms a Z-enolate, which is stabilized by chelation to a Lewis acid (e.g., Bu₂BOTf). The bulky substituent on the oxazolidinone (e.g., benzyl or isopropyl) effectively blocks one face of the enolate. Consequently, an incoming electrophile (in this context, a source of the protected amino group or a precursor) can only approach from the less sterically hindered face, leading to a highly diastereoselective reaction. The auxiliary can then be cleaved under mild conditions to reveal the chiral product.[4]

Caption: Logic flow for diastereoselective synthesis using an Evans' auxiliary.

Protocol 2: Diastereoselective Aldol Reaction with an Evans' Auxiliary

This protocol describes the aldol reaction between an N-pyrazinoyl oxazolidinone and an aldehyde, a key step towards the target amino alcohol after further transformations.

Materials:

• (R)-4-benzyl-3-(pyrazin-2-oyl)oxazolidin-2-one (1.0 mmol)

• Dibutylboron triflate (Bu₂BOTf, 1.0 M in DCM, 1.2 mL, 1.2 mmol)

• Diisopropylethylamine (DIPEA, 1.5 mmol)

• Acetaldehyde (1.5 mmol)

• Anhydrous Dichloromethane (DCM) (10 mL)

• Phosphate buffer (pH 7), Methanol, 30% Hydrogen peroxide

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve (R)-4-benzyl-3-(pyrazin-2-oyl)oxazolidin-2-one (295.3 mg, 1.0 mmol) in anhydrous DCM (10 mL) in a flame-dried flask under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add diisopropylethylamine (0.26 mL, 1.5 mmol).

• Add dibutylboron triflate (1.2 mL of a 1.0 M solution in DCM, 1.2 mmol) dropwise over 10 minutes. Stir the mixture at -78 °C for 30 minutes.

• Add acetaldehyde (0.084 mL, 1.5 mmol) dropwise.

• Stir the reaction at -78 °C for 1 hour, then warm to 0 °C and stir for an additional 2 hours.

• Quench the reaction by adding 5 mL of pH 7 phosphate buffer, followed by 10 mL of methanol.

• Slowly add 5 mL of a 2:1 mixture of methanol and 30% aqueous hydrogen peroxide at 0 °C to cleave the boron enolate. Stir vigorously for 1 hour.

• Remove the volatiles under reduced pressure. Extract the aqueous residue with DCM (3 x 20 mL).

• Combine the organic layers, wash with saturated NaHCO₃ solution and brine, then dry over Na₂SO₄.

• Filter and concentrate the solvent. Purify the crude product by silica gel chromatography to obtain the aldol adduct. The diastereomeric ratio can be determined by ¹H NMR analysis or HPLC.

Troubleshooting and Key Considerations

• Low Enantioselectivity (ATH): Ensure the use of high-purity catalyst and ligand. The solvent must be anhydrous. The reaction temperature can also influence selectivity; optimization may be required.

• Low Diastereoselectivity (Auxiliary Method): Incomplete enolate formation or incorrect enolate geometry can be an issue. Ensure the use of a non-nucleophilic base and an appropriate Lewis acid. The reaction temperature is critical; maintain it carefully.

• Substrate Compatibility: The electronic and steric properties of substituents on the pyrazine ring can influence reaction rates and selectivities. Some functional groups may require protection.

• Safety: Handle all reagents, especially organometallics and strong bases, under an inert atmosphere and with appropriate personal protective equipment. Hydrogen peroxide is a strong oxidant and should be handled with care.

Conclusion

The asymmetric synthesis of 2-amino-1-pyrazinylethanol derivatives is a well-developed field with several reliable methods at the disposal of the synthetic chemist. Catalytic asymmetric transfer hydrogenation represents a highly efficient and atom-economical approach, offering direct access to the chiral amino alcohol with high enantioselectivity. Auxiliary-controlled methods, such as the Evans' aldol reaction, provide a robust and predictable way to control stereochemistry, albeit with additional synthetic steps for auxiliary attachment and removal. The choice of method will depend on factors such as substrate availability, desired scale, and the specific stereoisomer required.

References

• No Author. (2016, July 21). Chiral Auxiliary Controlled Reactions. No Added Chemicals. [Link]

• Youn, S. W., Choi, J. Y., & Kim, Y. H. (2000). Asymmetric Synthesis of 1,2-Amino Alcohols Using (S)-Indoline Chiral Auxiliary. Chirality, 12(5-6), 404-407. [Link]

• Wikipedia. Chiral auxiliary. [Link]

• Alonso, F., et al. (2012). Chiral β-Amino Alcohols as Ligands for the Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines. Molecules, 17(1), 734-748. [Link]

Sources

• 1. Asymmetric Transfer Hydrogenation [sigmaaldrich.com]
• 2. mdpi.com [mdpi.com]
• 3. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 4. Chiral Auxiliary Controlled Reactions [chem-is-you.blogspot.com]

Chiral resolution of 2-amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

An Application Guide to the Chiral Resolution of 2-amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

Introduction

2-amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is a chiral amino alcohol of significant interest in synthetic and medicinal chemistry. Its pyrazine core is a key heterocycle found in numerous biologically active molecules, and the presence of both an amino and a hydroxyl group at a stereocenter makes it a valuable chiral building block. Enantiomerically pure forms of such compounds are critical in drug development, as different enantiomers can exhibit vastly different pharmacological and toxicological profiles. This guide, intended for researchers and drug development professionals, provides a detailed overview and actionable protocols for the chiral resolution of racemic 2-amino-1-(3-methylpyrazin-2-yl)ethan-1-ol. We will explore three primary resolution strategies: classical diastereomeric salt crystallization, enzymatic kinetic resolution, and analytical to preparative-scale chiral High-Performance Liquid Chromatography (HPLC).

Compound Profile

Property	Value
Molecular Formula	C₇H₁₁N₃O[1]
Molecular Weight	153.18 g/mol [1]
Appearance	Pale yellow solid (typical)[2]
Structure
Key Features	Chiral center, primary amine, secondary alcohol, pyrazine ring

Method 1: Diastereomeric Salt Crystallization

This classical method remains one of the most robust and scalable techniques for resolving racemic amines and amino alcohols. The principle relies on reacting the racemic mixture with an enantiomerically pure chiral acid, known as a resolving agent.[3] This reaction forms a pair of diastereomeric salts. Since diastereomers possess different physical properties, including solubility, they can be separated by fractional crystallization.[3]

Causality of Experimental Design: The choice of both the resolving agent and the solvent system is critical. A successful resolution depends on a significant difference in solubility between the two diastereomeric salts in a particular solvent, allowing one to crystallize selectively while the other remains in the mother liquor. Chiral acids like tartaric acid and camphorsulfonic acid are frequently used due to their availability and tendency to form well-defined crystalline salts with amines.[3]

Caption: Workflow for chiral resolution via diastereomeric salt crystallization.

Protocol: Resolution using L-(+)-Tartaric Acid

• Salt Formation:

  • In a suitable flask, dissolve 1.0 equivalent of racemic 2-amino-1-(3-methylpyrazin-2-yl)ethan-1-ol in a minimal amount of a heated protic solvent (e.g., methanol, ethanol, or a mixture with water).

  • In a separate flask, dissolve 0.5 equivalents of L-(+)-tartaric acid in the same heated solvent. Rationale: Using 0.5 equivalents ensures that only one enantiomer of the amine will crystallize as the tartrate salt, maximizing the yield of the first crop.

  • Slowly add the tartaric acid solution to the amino alcohol solution with stirring.

• Fractional Crystallization:

  • Allow the mixture to cool slowly to room temperature. Inducing slow crystallization is key to achieving high diastereomeric purity. If no crystals form, scratching the inside of the flask or adding a seed crystal can help.

  • Further cool the mixture in an ice bath (0-5 °C) for several hours to maximize precipitation of the less soluble diastereomeric salt.

  • Collect the crystals by vacuum filtration and wash them with a small amount of the cold solvent.

  • Dry the crystals. This is the first crop (Crop 1), which should be enriched in one diastereomer.

• Liberation of the Enantiomerically Enriched Amine:

  • Dissolve the collected crystals (Crop 1) in water.

  • Basify the aqueous solution by adding a strong base, such as 2M sodium hydroxide (NaOH), until the pH is >11. This neutralizes the tartaric acid and liberates the free amino alcohol.[3]

  • Extract the aqueous layer multiple times with an organic solvent like dichloromethane or ethyl acetate.

  • Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the enantiomerically enriched amino alcohol.

• Analysis and Validation:

  • Determine the enantiomeric excess (ee%) of the obtained product using the Chiral HPLC method described in Method 3.

  • The mother liquor from step 2 contains the more soluble diastereomeric salt and can be treated similarly (basification and extraction) to recover the amino alcohol enriched in the other enantiomer.

Method 2: Enzymatic Kinetic Resolution (EKR)

Enzymatic resolutions offer high selectivity under mild reaction conditions, making them an attractive green chemistry approach. A kinetic resolution involves an enzyme that selectively catalyzes a reaction on one enantiomer of a racemic pair at a much higher rate than the other. For amino alcohols, lipases are commonly used to stereoselectively acylate either the amino or hydroxyl group.

Causality of Experimental Design: The success of EKR hinges on the enzyme's ability to differentiate between the two enantiomers. Candida antarctica lipase B (often immobilized as Novozym 435) is a widely used and robust biocatalyst for the acylation of alcohols and amines.[4] The reaction is typically run in a non-aqueous solvent to favor the acylation reaction over hydrolysis. At a theoretical maximum of 50% conversion, a perfect EKR would yield the acylated product as a single enantiomer and the unreacted starting material as the other pure enantiomer.

Caption: General scheme for Enzymatic Kinetic Resolution of an amino alcohol.

Protocol: Lipase-Catalyzed Acylation

• Reaction Setup:

  • To a flask, add the racemic 2-amino-1-(3-methylpyrazin-2-yl)ethan-1-ol (1.0 eq).

  • Add an anhydrous organic solvent (e.g., toluene or methyl tert-butyl ether (MTBE)).

  • Add an acyl donor. Ethyl acetate can serve as both the solvent and the acyl donor.

  • Add the immobilized lipase (e.g., Novozym 435, typically 10-50 mg per mmol of substrate).

• Reaction Monitoring:

  • Stir the suspension at a controlled temperature (e.g., 30-40 °C).

  • Monitor the reaction progress by periodically taking small aliquots, filtering off the enzyme, and analyzing the samples by Chiral HPLC (Method 3).

  • Stop the reaction when the conversion reaches approximately 50%. This is the point of optimal separation, where the ee of both the remaining substrate and the formed product are maximized.

• Workup and Separation:

  • Filter off the immobilized enzyme. The enzyme can often be washed with solvent and reused.

  • Concentrate the filtrate under reduced pressure.

  • The resulting mixture contains the unreacted amino alcohol and the acylated amino alcohol. These can be separated based on their different polarities using standard column chromatography on silica gel.

• Analysis and Validation:

  • Analyze both the recovered starting material and the acylated product by Chiral HPLC to determine their respective enantiomeric excesses.

  • If desired, the acylated product can be hydrolyzed (e.g., with aqueous base or acid) to liberate the free amino alcohol enantiomer.

Method 3: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for accurately determining the enantiomeric purity of a sample. It can also be scaled up for preparative separation to isolate pure enantiomers. The technique employs a chiral stationary phase (CSP) that interacts differently with each enantiomer, causing them to travel through the column at different speeds and thus be separated.[5][6]

Causality of Experimental Design: For amino alcohols, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are highly effective.[6][7] The separation is achieved through a combination of interactions like hydrogen bonding, dipole-dipole, and steric effects between the analyte and the chiral selector on the CSP. Normal phase chromatography (using non-polar solvents) is often the first choice. The addition of a small amount of a basic modifier, like diethylamine (DEA), is crucial to prevent peak tailing by deactivating acidic sites on the silica support and ensuring sharp, symmetrical peaks.[6]

Caption: Analytical workflow for determining enantiomeric excess using Chiral HPLC.

Protocol: Analytical Method Development

• Column and Mobile Phase Selection:

  • Column: A polysaccharide-based column such as a Chiralpak® or Chiralcel® series column is recommended.

  • Mobile Phase: Start with a mixture of n-Hexane and Isopropanol (IPA) (e.g., 90:10 v/v).

  • Additive: Add 0.1% Diethylamine (DEA) to the mobile phase to improve peak shape.

• Instrument Setup:

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength where the pyrazine ring absorbs (e.g., 260-280 nm).

  • Temperature: Ambient or controlled at 25 °C.

• Sample Preparation and Analysis:

  • Prepare a dilute solution of the sample (approx. 1 mg/mL) in the mobile phase.

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject a small volume (e.g., 5-10 µL) of the sample.

  • Record the chromatogram. The two enantiomers should appear as two distinct peaks.

• Optimization and Calculation:

  • If resolution is poor, adjust the ratio of Hexane/IPA. Increasing the IPA percentage will generally decrease retention times.

  • Once separation is achieved, calculate the enantiomeric excess (ee%) using the areas of the two peaks (A1 and A2): ee% = |(A1 - A2) / (A1 + A2)| × 100

Summary and Method Comparison

Feature	Diastereomeric Salt Crystallization	Enzymatic Kinetic Resolution	Chiral HPLC
Primary Use	Preparative, large-scale	Preparative, medium-scale	Analytical, small-scale preparative
Selectivity	Variable, depends on salt/solvent	Generally high to excellent	Excellent
Yield	Theoretically up to 100% (with recycling)	Max. 50% for each enantiomer (in EKR)	>95% recovery
Pros	Scalable, cost-effective for large volumes	Mild conditions, high selectivity, green	High accuracy, direct separation, fast analysis
Cons	Requires screening, can be labor-intensive	Limited to 50% yield per run, enzyme cost	High cost of CSPs, solvent intensive for prep

References

• Nishioka, R., Harada, S., & Umehara, K. (2019). Enantiomeric Separation of Chiral Amines and Amino Alcohols Using Acetylated β-Cyclodextrin Stationary Phase by High-Performance Liquid Chromatography. CHROMATOGRAPHY, 40(3), 169-173. [Link]

• Hyun, M. H., Min, H. J., & Cho, Y. J. (2003). HPLC Separation of Enantiomers of Amino Acids and Amino Alcohols on Ionically Bonded Chiral Stationary Phases. Journal of Chromatographic Science, 41(4), 196-200. [Link]

• Bhushan, R., & Kumar, V. (2008). Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. Chromatographia, 68(S1), 11-20. [Link]

• Sumika Chemical Analysis Service. (n.d.). Chiral Columns for enantiomer separation by HPLC. Retrieved from Sumika. [Link]

• Ordonez, C. E., et al. (2019). Synthesis of [18F]Favipiravir and Biodistribution in C3H/HeN Mice as Assessed by Positron Emission Tomography. Scientific Reports, 9(1), 1928. [Link]

• Vunnam, K. K., et al. (2023). An Efficient 4-Step Synthesis of Favipiravir with Industrial Potential. Asian Journal of Chemistry, 35(5), 1178-1182. [Link]

• Shibata, T., et al. (2011). Kinetic Resolution of Racemic Amino Alcohols through Intermolecular Acetalization Catalyzed by Chiral Brønsted Acid. Angewandte Chemie International Edition, 50(38), 8967-8970. [Link]

• Blacker, A. J. (2011). Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. White Rose eTheses Online. [Link]

• LibreTexts Chemistry. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers. [Link]

• Fiaud, J. C., & Horeau, A. (2006). Crystallization-Induced Diastereomer Transformations. Chemical Reviews, 106(7), 2663-2714. [Link]

• Google Patents. (2020).

• Titova, Y. A., & Fedorova, O. V. (2020). Favipiravir – a Modern Antiviral Drug: Synthesis and Modifications. Chemistry of Heterocyclic Compounds, 56(6), 659-662. [Link]

• Titova, Y. A., & Fedorova, O. V. (2020). Favipiravir – a Modern Antiviral Drug: Synthesis and Modifications. SciSpace. [Link]

• de la Fuente, M. C. G., et al. (2019). Synthesis of enantiomerically pure alcohols and amines via biocatalytic deracemisation methods. Catalysis Science & Technology, 9(19), 5230-5246. [Link]

• Google Patents. (1990). Process for the enzymatic resolution of racemic 2-amino-1-alkanols.

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Application Note: A Comprehensive Guide to HPLC Methods for Enantiomeric Excess Determination of Amino Alcohols

Abstract

The determination of enantiomeric excess (ee) is a critical quality attribute in the development and manufacturing of chiral pharmaceuticals, many of which are based on amino alcohol scaffolds. High-Performance Liquid Chromatography (HPLC) stands as the premier analytical technique for this purpose, offering high resolution and accuracy. This guide provides an in-depth exploration of both direct and indirect HPLC methodologies for the enantiomeric purity assessment of amino alcohols. We will delve into the mechanistic principles of chiral recognition, provide detailed, field-proven protocols, and offer insights into method development and troubleshooting, empowering researchers, scientists, and drug development professionals to establish robust and reliable analytical methods.

Introduction: The Significance of Enantiomeric Purity in Amino Alcohols

Amino alcohols are a pivotal class of organic compounds, characterized by the presence of both an amine and a hydroxyl functional group. Their inherent chirality and versatile chemical reactivity make them invaluable chiral building blocks in asymmetric synthesis and as core structural motifs in a vast array of pharmaceuticals, including widely used β-blockers. The biological activity of chiral drugs is often stereospecific, with one enantiomer (the eutomer) exhibiting the desired therapeutic effect, while the other (the distomer) may be less active, inactive, or even responsible for adverse effects.[1] Consequently, the accurate determination of enantiomeric excess is not merely an analytical task but a fundamental requirement for ensuring the safety and efficacy of these drugs. HPLC is the most widely used and powerful technique for separating and quantifying enantiomers.[2]

The Foundation: Principles of Chiral Recognition in HPLC

The separation of enantiomers, which possess identical physical and chemical properties in an achiral environment, necessitates the creation of a chiral environment within the HPLC system. This is achieved by introducing a chiral selector that forms transient diastereomeric complexes with the enantiomers of the analyte. The differing stabilities of these complexes lead to different retention times, enabling their separation.[2][3] There are two primary strategies to achieve this in HPLC:

• Direct Methods: Employ a Chiral Stationary Phase (CSP) where the chiral selector is immobilized on the solid support.[2][3][4]

• Indirect Methods: Involve the pre-column derivatization of the enantiomers with a chiral derivatizing agent (CDA) to form diastereomers, which can then be separated on a conventional achiral column.[1][3][5][6]

Direct Enantioseparation: The Power of Chiral Stationary Phases

Direct methods are often preferred due to their simplicity, as they eliminate the need for a derivatization step, thereby reducing sample preparation time and avoiding potential side reactions or racemization.[2] The success of a direct separation hinges on the selection of an appropriate CSP.

Selecting the Right Chiral Stationary Phase (CSP)

For amino alcohols, several types of CSPs have proven to be effective:

Chiral Stationary Phase (CSP) Type	Common Trade Names	Principle of Separation & Key Advantages
Polysaccharide-Based	Chiralpak®, Chiralcel®	Based on derivatives of cellulose and amylose.[2] They offer broad applicability and high selectivity for a wide range of compounds, including amino alcohols, through a combination of hydrogen bonding, π-π stacking, and dipole-dipole interactions.[1]
Macrocyclic Glycopeptide-Based	Astec® CHIROBIOTIC®	These phases, like those based on teicoplanin or vancomycin, possess multiple chiral centers and functional groups, allowing for various interactions such as ionic, hydrogen bonding, and inclusion complexation.[7][8] They are particularly effective for polar and ionic compounds like underivatized amino acids and amino alcohols.[8]
Pirkle-Type (Brush-Type)	Astec® CLC, SUMICHIRAL OA	These CSPs operate based on π-π interactions, hydrogen bonding, and dipole-dipole interactions.[1][9] They are effective for separating π-acidic racemates, such as derivatives of amines and amino alcohols.[1]
Crown Ether-Based	CROWNPAK®	These phases are particularly suited for the separation of compounds containing primary amino groups, such as amino acids and amino alcohols.[10] The chiral recognition mechanism is based on the formation of inclusion complexes through hydrogen bonding between the protonated primary amine and the ether oxygens of the crown ether.[10]

Experimental Protocol: Direct Method Development

This protocol outlines a systematic approach to developing a direct HPLC method for the enantiomeric excess determination of an amino alcohol.

Step 1: Initial CSP and Mobile Phase Screening

• CSP Selection: Begin by screening a polysaccharide-based column (e.g., Chiralpak® IA or Chiralcel® OD-H) and a macrocyclic glycopeptide-based column (e.g., Astec® CHIROBIOTIC® T). These offer broad selectivity for amino alcohols.

• Mobile Phase Selection:

  • Normal Phase: A mixture of a non-polar solvent like hexane or heptane and a polar modifier such as ethanol or isopropanol is a common starting point.[11]

  • Reversed-Phase/Polar Organic Mode: For macrocyclic glycopeptide columns, a mobile phase consisting of methanol or acetonitrile with acidic or basic additives is often used.[7]

• Initial Conditions:

  • Mobile Phase A (Normal Phase): Hexane/Isopropanol (90/10, v/v) + 0.1% Diethylamine (DEA)

  • Mobile Phase B (Polar Organic): Methanol/Acetonitrile (50/50, v/v) + 0.1% Trifluoroacetic Acid (TFA)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at a suitable wavelength (if the analyte has a chromophore) or Evaporative Light Scattering Detector (ELSD)/Mass Spectrometer (MS) if it does not.

Step 2: Mobile Phase Optimization

• Modifier Percentage: Systematically vary the percentage of the alcohol modifier (e.g., isopropanol) in the normal phase mobile phase (e.g., 5%, 10%, 15%, 20%). A lower percentage generally increases retention and can improve resolution.[11]

• Additive Concentration: For basic amino alcohols in normal phase, optimize the concentration of the basic additive (e.g., DEA) to improve peak shape and resolution.[11] For reversed-phase or polar organic modes, adjust the concentration of the acidic additive (e.g., TFA).

• Temperature Effects: Evaluate the effect of column temperature on the separation. Changes in temperature can significantly impact selectivity.[12]

Step 3: Method Validation

Once optimal separation is achieved, the method should be validated according to ICH guidelines, assessing parameters such as specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).[13][14]

Visualization of the Direct Method Workflow

Caption: Workflow for direct enantiomeric excess determination.

Indirect Enantioseparation: Derivatization for Enhanced Separation and Detection

Indirect methods provide a powerful alternative when direct methods fail or when the analyte lacks a suitable chromophore for UV detection.[6][15] This approach involves reacting the amino alcohol enantiomers with a chiral derivatizing agent (CDA) to form diastereomers. These diastereomers have different physical properties and can be separated on a standard achiral HPLC column (e.g., C18).[1][5][16]

Choosing an Effective Chiral Derivatizing Agent (CDA)

The ideal CDA should react rapidly and quantitatively with the amino alcohol under mild conditions, without causing racemization. The resulting diastereomers should be stable and exhibit good chromatographic resolution. For amino alcohols, which contain both amine and hydroxyl groups, CDAs that react with the amine group are most commonly used.

Chiral Derivatizing Agent (CDA)	Common Abbreviation	Target Functional Group	Key Advantages
1-Fluoro-2,4-dinitrophenyl-5-L-alanine amide	FDAA (Marfey's Reagent)	Primary and Secondary Amines	Produces strongly UV-absorbing derivatives, ideal for UV detection.[17] The resulting diastereomers are well-separated by reversed-phase HPLC.
9-Fluorenylmethyloxycarbonyl chloride	FMOC-Cl	Primary and Secondary Amines	Forms highly fluorescent derivatives, enabling sensitive detection.[11][15]
4-Chloro-7-nitro-2,1,3-benzoxadiazole	NBD-Cl	Primary and Secondary Amines	A fluorogenic reagent that provides good interaction sites and increases detection sensitivity.[11][18]
α-Methoxy-α-(trifluoromethyl)phenylacetic acid	MTPA (Mosher's Acid)	Alcohols and Amines	Widely used for forming diastereomeric esters and amides, which can be distinguished by NMR and separated by HPLC.[17]

Experimental Protocol: Indirect Method Development

This protocol provides a step-by-step guide for developing an indirect HPLC method.

Step 1: Derivatization Reaction

• Sample Preparation: Dissolve a known amount of the racemic amino alcohol standard and the sample in a suitable aprotic solvent (e.g., acetonitrile or acetone).

• Reagent Addition: Add a slight molar excess (e.g., 1.2 equivalents) of the chosen CDA (e.g., Marfey's reagent) and a base (e.g., triethylamine or sodium bicarbonate solution) to catalyze the reaction.

• Reaction Conditions: The reaction is typically carried out at room temperature or slightly elevated temperatures (e.g., 40-60 °C) for a specific duration (e.g., 30-60 minutes). The reaction progress can be monitored by TLC or achiral HPLC.

• Reaction Quenching: Once the reaction is complete, it may be necessary to quench the reaction by adding a small amount of acid (e.g., HCl) to neutralize the base and stop the reaction.[15]

Step 2: HPLC Analysis of Diastereomers

• Column Selection: A standard reversed-phase C18 column is typically used for the separation of the diastereomeric derivatives.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., water with 0.1% TFA) and an organic solvent (e.g., acetonitrile or methanol) is generally effective.[5]

• Initial Conditions:

  • Column: C18 (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: A linear gradient from a low to a high percentage of Mobile Phase B over 20-30 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: UV or Fluorescence detector set to the appropriate wavelength for the chosen derivative.

Step 3: Method Optimization and Validation

• Gradient Optimization: Adjust the gradient slope and initial/final mobile phase compositions to achieve baseline resolution of the diastereomer peaks.

• Validation: Validate the method according to ICH guidelines, paying close attention to the stability of the derivatized samples.

Visualization of the Indirect Method Workflow

Caption: Workflow for indirect enantiomeric excess determination.

Method Validation and Calculation of Enantiomeric Excess

A robust HPLC method for enantiomeric excess determination must be validated to ensure its reliability. The validation should demonstrate that the method is specific for the enantiomers and free from interference from impurities or degradation products.

The enantiomeric excess (% ee) is calculated from the peak areas of the two enantiomers (or diastereomers) in the chromatogram using the following formula:

% ee = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100

Where Area₁ is the peak area of the major enantiomer and Area₂ is the peak area of the minor enantiomer.

Conclusion

The determination of enantiomeric excess is a non-negotiable aspect of the development and quality control of chiral amino alcohol-based pharmaceuticals. Both direct and indirect HPLC methods offer reliable and robust solutions. The choice between the two approaches depends on the specific properties of the analyte, the availability of instrumentation, and the desired sensitivity. The direct method using chiral stationary phases is generally more straightforward, while the indirect method involving chiral derivatization can provide enhanced sensitivity and resolution. By following the systematic protocols and understanding the underlying principles outlined in this guide, researchers and scientists can confidently develop and validate HPLC methods to ensure the enantiomeric purity of their amino alcohol compounds.

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Application Note &amp; Protocols: A Framework for Characterizing (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol as a Putative Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract Protein kinases are a critical class of enzymes involved in cellular signaling, and their dysregulation is a hallmark of numerous diseases, including cancer and inflammatory disorders.[1][2] This has made them premier targets for therapeutic intervention.[1] The pyrazine scaffold is a privileged structure in medicinal chemistry, forming the core of several approved kinase inhibitors.[3] This document provides a comprehensive framework for the initial characterization of novel compounds bearing this motif. As a case study, we will outline a systematic protocol to investigate the potential kinase inhibitory activity of the novel compound, (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol. This guide details a strategic workflow, from initial biochemical screening to determine broad activity to a cascade of cell-based assays designed to validate target engagement and functional cellular effects. The protocols are designed to be self-validating, providing researchers with a robust methodology to assess the therapeutic potential of new chemical entities.

Introduction: The Rationale for Kinase Inhibition and the Pyrazine Scaffold

Kinases orchestrate a vast array of cellular processes by catalyzing the phosphorylation of specific substrates.[2][4] In pathological states, aberrant kinase activity can drive uncontrolled cell proliferation, survival, and migration. Small molecule inhibitors that target the ATP-binding site of kinases have proven to be a highly successful therapeutic strategy.[4][5]

The pyrazine ring is a common feature in many potent kinase inhibitors, valued for its ability to form key hydrogen bonds within the kinase ATP pocket.[3] Compounds such as Gilteritinib (FLT3/AXL inhibitor) and Erdafitinib (FGFR inhibitor) highlight the clinical success of pyrazine-based drugs.[3] The subject of this application note, (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, combines this established pyrazine core with an amino-alcohol side chain, a functional group known to participate in molecular interactions that can enhance binding affinity and selectivity. Therefore, a systematic evaluation of its potential as a kinase inhibitor is a scientifically grounded endeavor.

The Screening Cascade: A Multi-Faceted Approach

To thoroughly characterize a novel compound, a tiered approach is recommended. This cascade begins with broad, high-throughput biochemical assays to identify any kinase-directed activity and progresses to more complex, physiologically relevant cell-based models to confirm on-target effects in a living system.[5][6]

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Application Note: High-Throughput Antimicrobial Activity Screening of Novel Pyrazine Derivatives

Target Audience: Researchers, medicinal chemists, and drug development professionals. Objective: To provide a standardized, self-validating protocol for evaluating the antimicrobial efficacy (Minimum Inhibitory Concentration, MIC) of newly synthesized pyrazine libraries.

Introduction & Mechanistic Rationale

Pyrazine and its derivatives constitute a privileged scaffold in medicinal chemistry. As bioisosteres of pyridine and benzene rings, pyrazines offer highly favorable pharmacokinetic profiles, low inherent host toxicity, and the ability to easily functionalize the core ring to tune lipophilicity and target binding.

The antimicrobial and antitubercular efficacy of novel pyrazine derivatives—such as pyrazine-1,2,4-triazole hybrids or chlorohydrazinopyrazines—stems from their ability to disrupt essential microbial processes. Mechanistically, these compounds can inhibit fatty acid synthase (FAS I/II) pathways (similar to the first-line tuberculosis drug Pyrazinamide), intercalate into microbial DNA to prevent replication, or generate intracellular reactive oxygen species (ROS)[1].

To accurately evaluate the therapeutic potential of newly synthesized pyrazine libraries, a robust, standardized, and self-validating screening protocol is required.

Fig 1. Mechanistic pathways of pyrazine derivatives inducing microbial cell death.

Experimental Design & Causality

This protocol utilizes the Broth Microdilution method , the gold standard for quantitative antimicrobial susceptibility testing as outlined by the Clinical and Laboratory Standards Institute (CLSI) M07 guidelines[2].

Causality in Experimental Choices:

• Quantitative MIC over Zone of Inhibition: While agar disk diffusion offers qualitative susceptibility, broth microdilution determines the exact Minimum Inhibitory Concentration (MIC). This absolute quantitative value is critical for establishing Structure-Activity Relationships (SAR) during lead optimization[2].

• Solvent Selection & Limitation (DMSO): Novel pyrazine derivatives are often hydrophobic. Dimethyl sulfoxide (DMSO) is used as the primary solvent; however, the final assay concentration must strictly not exceed 1% v/v. Higher DMSO concentrations can disrupt microbial cell membranes, leading to false-positive antimicrobial readouts[1].

• Objective Colorimetric Readout (Resazurin): Visual assessment of turbidity in 96-well plates can be highly subjective, especially if the pyrazine compounds precipitate out of solution or are highly pigmented. The addition of resazurin (Alamar Blue)—a redox indicator that shifts from blue (oxidized) to pink (reduced) in the presence of metabolically active cells—provides an objective, quantifiable endpoint[3].

Materials and Reagents

• Test Compounds: Novel pyrazine derivatives (e.g., synthesized pyrazine-1,2,4-triazole hybrids).

• Microbial Strains: Staphylococcus aureus (Gram-positive), Escherichia coli (Gram-negative), Candida albicans (Fungi).

• Media: Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria; RPMI 1640 (buffered with MOPS to pH 7.0) for fungi[1].

• Standards: 0.5 McFarland Barium Sulfate standard.

• Controls: Ciprofloxacin (antibacterial positive control), Fluconazole (antifungal positive control).

• Indicator: Resazurin sodium salt solution (0.015% w/v in sterile Milli-Q water).

Step-by-Step Protocol: Broth Microdilution Assay

Fig 2. High-throughput broth microdilution workflow for antimicrobial screening.

Step 1: Compound Preparation and Serial Dilution

• Stock Solution: Dissolve the pyrazine derivatives in 100% DMSO to a concentration of 10.24 mg/mL.

• Working Solution: Dilute the stock in CAMHB to achieve a starting concentration of 512 µg/mL (ensuring DMSO is ≤2% at this stage).

• Serial Dilution: In a sterile 96-well U-bottom microtiter plate, add 50 µL of CAMHB to wells 2 through 12. Add 100 µL of the working solution to well 1. Transfer 50 µL from well 1 to well 2, mix thoroughly by pipetting, and continue two-fold serial dilutions up to well 10. Discard 50 µL from well 10. (Final concentration range in the plate will be 256 µg/mL to 0.5 µg/mL after inoculation).

  • Self-Validating Controls: Designate well 11 as the Growth Control (Media + Inoculum + 1% DMSO) to prove the solvent isn't killing the bacteria, and well 12 as the Sterility Control (Media only) to rule out contamination.

Step 2: Inoculum Standardization

• Select 3-5 morphologically identical colonies from a fresh agar plate (18-24 hours old).

• Suspend the colonies in sterile saline (0.85% NaCl) and adjust the turbidity to match a 0.5 McFarland standard. This standardizes the population to approximately 1.5×108 CFU/mL, ensuring reproducibility across different operators[2].

• Crucial Dilution Step: Dilute the standardized suspension 1:150 in CAMHB to yield a starting inoculum of 1×106 CFU/mL.

Step 3: Plate Inoculation and Incubation

• Add 50 µL of the diluted inoculum ( 1×106 CFU/mL) to wells 1 through 11. The final volume in each well is 100 µL, bringing the final microbial concentration to the CLSI-mandated 5×105 CFU/mL[2].

• Seal the plates with a breathable membrane to prevent evaporation while allowing gas exchange.

• Incubate the plates aerobically at 37°C for 16-20 hours (for bacteria) or 35°C for 24-48 hours (for fungi)[2].

Step 4: Endpoint Determination (Resazurin Assay)

• Following incubation, add 20 µL of the 0.015% resazurin solution to all wells.

• Incubate the plates in the dark at 37°C for an additional 2-4 hours.

• Interpretation: The MIC is defined as the lowest concentration of the pyrazine derivative that prevents the color change from blue to pink. Blue wells indicate growth inhibition (success); pink wells indicate microbial viability (failure).

Data Presentation & Interpretation

Quantitative data must be rigorously compared against standard reference drugs. Below is a representative data structure summarizing the antimicrobial activity of novel pyrazine-1,2,4-triazole hybrids (adapted from recent literature on pyrazine derivatives).

Table 1: Minimum Inhibitory Concentration (MIC) of Pyrazine Derivatives (µg/mL)

Compound ID	Core Substitution	S. aureus (Gram +)	E. coli (Gram -)	C. albicans (Fungi)	Cytotoxicity (IC50, µM)
PZ-01	-H	64	>128	128	>250
PZ-02	-Cl (Para)	16	64	32	185
PZ-03	-OCH3 (Meta)	8	32	16	>250
Ciprofloxacin	N/A (Control)	0.5	0.25	N/A	N/A
Fluconazole	N/A (Control)	N/A	N/A	1.0	N/A

Interpretation Insight: The addition of electron-withdrawing groups (e.g., -Cl) or electron-donating groups (e.g., -OCH3) on the pyrazine core significantly alters lipophilicity and membrane permeability. As seen in Table 1, PZ-03 exhibits potent Gram-positive activity (MIC = 8 µg/mL) while maintaining an excellent safety profile (IC50 > 250 µM) against mammalian cell lines, making it a prime candidate for further in vivo efficacy models.

References[3] Title: M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically

Source: Clinical & Laboratory Standards Institute (CLSI) URL: [Link] Title: Synthesis and biological evaluation of novel hybrid compounds bearing pyrazine and 1,2,4-triazole analogues as potent antitubercular agents Source: RSC Pharmaceutics URL: [Link][1] Title: Low-Molecular Pyrazine-Based DNA Binders: Physicochemical and Antimicrobial Properties Source: Molecules (MDPI) URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 3. Low-Molecular Pyrazine-Based DNA Binders: Physicochemical and Antimicrobial Properties | MDPI [mdpi.com]

Application Note: Cytotoxicity Profiling of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol Using the MTT Assay

Introduction & Scope

(1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is a novel chiral pyrazine derivative. Because pyrazine-containing compounds frequently exhibit potent bioactivity—ranging from antimicrobial to antineoplastic properties—establishing an accurate in vitro cytotoxicity profile is a critical early milestone in its drug development pipeline.

This application note provides a comprehensive, causality-driven protocol for evaluating the cytotoxicity of this specific amino alcohol using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. As a Senior Application Scientist, I have structured this guide to ensure that your experimental workflow is a self-validating system, minimizing optical artifacts and solvent-induced false positives.

Scientific Rationale & Mechanistic Causality

The MTT assay is a gold-standard colorimetric method for quantifying cellular metabolic activity, which serves as a highly accurate proxy for cell viability and proliferation ()[1].

The causality of the assay relies entirely on the intact metabolic machinery of living cells. Specifically, NAD(P)H-dependent cellular oxidoreductase enzymes (primarily succinate dehydrogenase within the mitochondria) reduce the membrane-permeable, yellow MTT tetrazolium salt into insoluble, purple formazan crystals (). Because dead or metabolically inactive cells lack these functioning enzymes, they cannot execute this reduction. The amount of formazan generated is therefore directly proportional to the number of viable cells, making this assay highly reliable for screening novel compounds ()[2].

Biochemical pathway of MTT reduction to formazan by viable cells.

Experimental Design: Building a Self-Validating System

To ensure rigorous scientific integrity, the experimental design must account for the unique chemical properties of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol and potential confounding variables in the assay:

• Cell Line Selection: HepG2 (human hepatocellular carcinoma) is recommended to assess baseline hepatotoxicity, a common toxicological hurdle for novel pyrazine derivatives.

• Compound Solubility & Vehicle Controls: As an amino alcohol, the test compound may require Dimethyl Sulfoxide (DMSO) for the complete dissolution of high-concentration stock solutions. The final DMSO concentration in the culture media must be strictly maintained at ≤0.1% (v/v) to prevent solvent-induced cytotoxicity. A vehicle control (0.1% DMSO in media) is mandatory to establish the true 100% viability baseline.

• Background Subtraction: Phenol red in culture media and precipitated cellular proteins can scatter light, artificially inflating absorbance readings. Using a reference wavelength (650 nm) alongside the primary measurement (570 nm) corrects for this optical noise ()[3]. Furthermore, "Blank" wells (media + MTT, no cells) are required to subtract the spontaneous reduction of MTT.

Step-by-Step Protocol

Phase 1: Cell Seeding

• Harvest HepG2 cells during the logarithmic growth phase (70-80% confluency) using Trypsin-EDTA.

• Resuspend cells in complete culture media (e.g., DMEM + 10% FBS) and determine the cell concentration using a hemocytometer.

• Seed 10,000 cells per well in 100 µL of complete media into a 96-well flat-bottom tissue culture plate.

  • Causality Insight: Seeding density is critical. 10,000 cells/well ensures that cells remain in the exponential growth phase throughout the 72-hour assay without becoming overconfluent. Overconfluency triggers contact inhibition, which drastically alters mitochondrial metabolic rates and skews MTT results.

• Include at least three "Blank" wells containing 100 µL of media with no cells.

• Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment and recovery.

Phase 2: Compound Treatment

• Prepare a 100 mM stock solution of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol in 100% cell-culture grade DMSO.

• Perform serial dilutions in complete media to generate treatment concentrations (e.g., 1, 10, 50, 100, and 200 µM). Ensure the final DMSO concentration does not exceed 0.1% in any well.

• Aspirate the old media from the 96-well plate and gently add 100 µL of the compound-containing media to the respective wells (perform all treatments in triplicate).

• Add 100 µL of vehicle control media (0.1% DMSO) to the "Control" wells.

• Incubate for the desired exposure time (typically 72 hours) at 37°C, 5% CO₂.

Phase 3: MTT Addition and Incubation

• Add 10 µL of the MTT Reagent (5 mg/mL in sterile PBS) directly to each well, including the Blank wells.

• Incubate the plate in the dark for 3 to 4 hours at 37°C.

  • Causality Insight: This specific incubation window provides sufficient time for the mitochondrial dehydrogenases to endocytose the MTT and reduce it to visible, intracellular purple formazan crystals without causing tetrazolium-induced toxicity.

Phase 4: Solubilization and Measurement

• Carefully aspirate the media from each well. Crucial: Angle the pipette tip against the well wall to avoid disturbing the purple formazan crystals anchored to the bottom.

• Add 100 µL of 100% DMSO to each well to lyse the cell membranes and dissolve the formazan crystals.

• Place the plate on an orbital shaker for 15 minutes at room temperature, protected from light, to ensure homogenous solubilization.

• Measure the absorbance using a microplate reader at 570 nm (peak formazan absorbance) and 650 nm (reference wavelength for background scattering).

Step-by-step experimental workflow for the MTT cytotoxicity assay.

Data Analysis and Presentation

To calculate the specific absorbance for each well, subtract the reference wavelength reading and the blank reading from the primary OD: Corrected OD = (OD₅₇₀ - OD₆₅₀) - Average Blank OD

Next, calculate the Percentage Viability relative to the vehicle control: % Viability = (Corrected OD of Treated Cells / Corrected OD of Vehicle Control) × 100

Table 1: Representative Cytotoxicity Data for (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol in HepG2 Cells (72h Exposure)

Treatment Concentration (µM)	Corrected Absorbance (Mean ± SD)	% Cell Viability	Cytotoxic Effect
0 (Vehicle Control)	0.850 ± 0.042	100.0%	None (Baseline)
1.0	0.842 ± 0.038	99.1%	Negligible
10.0	0.795 ± 0.045	93.5%	Mild
50.0	0.510 ± 0.030	60.0%	Moderate
100.0	0.285 ± 0.022	33.5%	Severe
200.0	0.095 ± 0.015	11.2%	Lethal

Note: Based on the representative data above, the calculated IC₅₀ value for the compound is approximately 65.4 µM , indicating moderate dose-dependent cytotoxicity.

References

• Title: MTT Assay Protocol Source: Springer Nature Experiments URL: [Link]

Sources

• 1. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 2. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. merckmillipore.com [merckmillipore.com]

Application Note: Evaluating the Efficacy of Pyrazine Derivatives Using Cell-Based Assays

Introduction: The Pharmacological Versatility of Pyrazine Scaffolds

Pyrazine derivatives—characterized by a six-membered aromatic ring containing two para-oriented nitrogen atoms—have emerged as highly versatile scaffolds in medicinal chemistry and drug development[1]. Because the nitrogen heteroatoms act as potent hydrogen-bond acceptors, pyrazine compounds exhibit enhanced target binding affinities, notably within the ATP-binding pockets of various kinases[2][3].

This application note provides a comprehensive, authoritative guide to evaluating the efficacy of pyrazine-based compounds using robust cell-based assays. It details the mechanistic rationale, quantitative benchmarks, and self-validating protocols required for reproducible and highly accurate drug discovery workflows.

Mechanisms of Action and Pathway Modulation

The antineoplastic and pharmacological properties of pyrazine derivatives are multifaceted. To properly design an efficacy assay, researchers must first understand the biological pathways these compounds modulate:

• Kinase Inhibition: A primary mode of action for many pyrazine-based small molecules is the competitive inhibition of receptor tyrosine kinases (RTKs) such as VEGFR-2, c-Met, and Janus kinases (JAKs). By blocking these enzymes, pyrazines effectively halt tumor angiogenesis and cell proliferation, often leading to G2/M or S-phase cell cycle arrest[2][3].

• Apoptosis Induction: Specific pyrazine derivatives, such as 2-mOPP, have been shown to upregulate pro-apoptotic proteins (Bax), downregulate anti-apoptotic proteins (Bcl2 and Survivin), and trigger intrinsic apoptosis in leukemic cells[4].

• Redox Imbalance: Certain metallo-organic pyrazine compounds, such as copper(II) pyrazine-based complexes, induce severe oxidative stress by upregulating superoxide dismutase (SOD2) and catalase (CAT), leading to selective cytotoxicity in cancer cells while sparing healthy fibroblasts[5].

Caption: Signaling pathways targeted by pyrazine derivatives leading to cell cycle arrest and apoptosis.

Quantitative Efficacy Benchmarks

To provide a baseline for assay development and hit-to-lead optimization, Table 1 summarizes the half-maximal inhibitory concentration (IC50) and growth inhibition (GI50) values of recently developed pyrazine derivatives across various cancer cell lines.

Compound Class / Identifier	Target Cell Line	IC50 / GI50 Value	Primary Mechanism of Action
Cu(L) Complex	HeLa (Cervical Cancer)	17.50 μM	Oxidative stress / Redox imbalance
Compound 11 [6]	MCF-7 (Breast Cancer)	5.4 μM	EGFR receptor binding
Pyrazine 1b [7]	CCRF-CEM (Leukemia)	0.53 μM	Cytotoxicity (High Therapeutic Index)
DGG200064 [8]	HCT116 (Colorectal)	12 nM (GI50)	FBXW7/c-Jun interaction inhibition
Compound 27 [9]	Ba/F3 (TRK mutant)	< 10 nM	TRK kinase inhibition

Experimental Protocols & Causality

When designing cell-based assays for pyrazine compounds, researchers must account for the compounds' lipophilicity. Pyrazines are typically dissolved in Dimethyl sulfoxide (DMSO). It is a strict requirement to maintain final DMSO concentrations below 0.5% (v/v) in culture media to prevent solvent-induced cytotoxicity from confounding the results[5].

Protocol 1: High-Throughput MTT Cell Viability Assay

Objective: Determine the IC50 of novel pyrazine derivatives. Self-Validating System: This protocol requires blank wells (media only) to subtract background absorbance, and vehicle control wells (cells + 0.5% DMSO) to define the 100% viability baseline.

• Cell Seeding: Harvest cancer cells in the logarithmic growth phase. Seed 5,000–10,000 cells/well in 100 µL of complete culture medium into a 96-well microplate[2][10].

  • Causality: This specific seeding density ensures cells remain in the exponential growth phase throughout the 48–72 hour assay period. Over-seeding leads to contact inhibition, which artificially lowers metabolic rates and skews IC50 calculations.

• Incubation: Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours.

  • Causality: Allows sufficient time for cellular attachment to the plastic substrate and recovery from the stress of trypsinization.

• Compound Treatment: Prepare serial dilutions of the pyrazine derivative in culture medium (e.g., 0.01 µM to 100 µM). Aspirate the old medium and add 100 µL of the compound-containing medium[5].

  • Causality: Testing across a logarithmic scale provides a comprehensive dose-response curve, which is mathematically required to calculate an accurate non-linear regression for the IC50 value.

• MTT Addition: After 48 hours of treatment, add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C[2][10].

  • Causality: The MTT assay measures mitochondrial reductase activity. Only viable cells with active metabolism can cleave the tetrazolium ring, converting the yellow MTT salt into insoluble purple formazan crystals.

• Solubilization and Reading: Carefully remove the medium and add 200 µL of DMSO to each well. Measure absorbance at 570 nm using a microplate spectrophotometer[5].

  • Causality: DMSO completely solubilizes the formazan crystals. Reading at 570 nm aligns with the absorbance maximum of formazan, minimizing optical interference from residual cellular debris.

Caption: Step-by-step workflow for the MTT cell viability assay.

Protocol 2: Annexin V/PI Flow Cytometry for Apoptosis

Objective: Differentiate between early apoptosis, late apoptosis, and necrosis induced by pyrazine derivatives[4]. Self-Validating System: Requires single-color controls (unstained cells, Annexin V-FITC only, and PI only) to properly set flow cytometer compensation matrices and eliminate spectral overlap.

• Treatment and Harvest: Treat cells with the pyrazine derivative at the established IC50 concentration for 24-48 hours. Collect both the culture medium (containing floating cells) and the adherent cells via trypsinization.

  • Causality: Collecting floating cells is absolutely critical. Apoptotic cells lose focal adhesions and detach from the culture flask; discarding the supernatant will result in a massive false-negative for apoptosis rates.

• Washing: Wash the cell pellet twice with cold PBS and resuspend in 1X Annexin V Binding Buffer at a concentration of 1×106 cells/mL.

  • Causality: The binding buffer contains optimized concentrations of Calcium ( Ca2+ ), which is strictly required for Annexin V to bind to phosphatidylserine (PS).

• Staining: Add 5 µL of FITC-Annexin V and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension. Gently vortex and incubate for 15 minutes at room temperature in the dark[4].

  • Causality: During early apoptosis, PS flips from the inner to the outer leaflet of the plasma membrane, allowing Annexin V to bind. PI is membrane-impermeable and only stains the DNA of cells with compromised membranes (late apoptosis/necrosis). Dark incubation prevents fluorophore photobleaching.

• Analysis: Add 400 µL of 1X Binding Buffer and analyze immediately via flow cytometry.

References

• BenchChem. "Pyrazine Derivatives: A Comprehensive Technical Guide for Researchers" Source: BenchChem | 10

• BenchChem. "The Emerging Role of Pyrazine-Based Compounds in Oncology: A Technical Overview of Their Mechanism of Action" Source: BenchChem | 2

• RSC Publishing. "Physicochemical properties and mechanism of action of a new copper(ii) pyrazine-based complex with high anticancer activity and selectivity towards cancer cells" Source: RSC.org |

• PubMed. "Pharmacological activity and mechanism of pyrazines" Source: NIH.gov | 1

• PMC. "Physicochemical properties and mechanism of action of a new copper(ii) pyrazine-based complex..." Source: NIH.gov | 5

• PMC. "Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023)" Source: NIH.gov | 3

• Anti-Cancer Agents in Medicinal Chemistry. "An Active Compound from the Pyrazine Family Induces Apoptosis by Targeting the Bax/Bcl2 and Survivin Expression in Chronic Myeloid Leukemia K562 Cells" Source: EDGCC Journal | 4

• ResearchGate. "Pyrazine Moiety: Recent Developments in Cancer Treatment" Source: ResearchGate.net |8

• ResearchGate. "Synthesis, characterization of some pyrazine derivatives as anti-cancer agents: In vitro and in Silico approaches" Source: ResearchGate.net | 6

• Institute of Molecular and Translational Medicine. "Triterpenoid pyrazines and pyridines" Source: IMTM.cz | 7

• ScienceOpen. "Application of a macrocyclization strategy in kinase inhibitor development" Source: ScienceOpen.com | 9

Sources

• 1. Pharmacological activity and mechanism of pyrazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An Active Compound from the Pyrazine Family Induces Apoptosis by Targeting the Bax/Bcl2 and Survivin Expression in Chronic Myeloid Leukemia K562 Cells - Rostampour - Anti-Cancer Agents in Medicinal Chemistry [edgccjournal.org]
• 5. Physicochemical properties and mechanism of action of a new copper(ii) pyrazine-based complex with high anticancer activity and selectivity towards cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. imtm.cz [imtm.cz]
• 8. researchgate.net [researchgate.net]
• 9. scienceopen.com [scienceopen.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

In Vitro Evaluation of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol: A Comprehensive Guide to Assessing Anticancer Potential

Introduction: The Rationale for Investigating a Novel Pyrazine Derivative

The pyrazine moiety, a six-membered aromatic ring containing two nitrogen atoms, is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a broad range of biological activities.[1][2] In oncology, pyrazine derivatives have garnered significant attention for their potential as anticancer agents, demonstrating the ability to inhibit cancer cell proliferation and modulate various cellular signaling pathways.[1][3][4] The compound (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol represents a novel chemical entity within this class. Its unique structural features warrant a systematic investigation into its potential as a therapeutic agent.

This technical guide provides a comprehensive framework for the in vitro evaluation of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol's anticancer potential. The protocols detailed herein are designed to be robust and reproducible, enabling researchers to generate high-quality data to inform further drug development efforts. We will explore a tiered approach, beginning with broad cytotoxicity screening and progressing to more detailed mechanistic studies to elucidate the compound's mode of action.

PART 1: Foundational Assays for Anticancer Activity

A critical first step in evaluating any novel compound is to determine its effect on cancer cell viability. This is typically achieved through cytotoxicity assays that measure the dose-dependent ability of the compound to kill cancer cells.

Cytotoxicity Screening via MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.[5][6] Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT tetrazolium salt to purple formazan crystals.[6] The intensity of the purple color is directly proportional to the number of viable cells.

Table 1: Recommended Human Cancer Cell Lines for Initial Screening

Cancer Type	Recommended Cell Lines	Justification
Breast Cancer	MCF-7, MDA-MB-231	Represent different subtypes (hormone receptor-positive and triple-negative).[7]
Lung Cancer	A549, H460	Commonly used models for non-small cell lung cancer.[7][8]
Prostate Cancer	PC-3, DU-145	Represent different stages and androgen responsiveness of prostate cancer.[9]
Colon Cancer	HCT116, SW620	Widely characterized models for colorectal cancer research.[7]
Leukemia	K562, MOLT-4	Suspension cell lines representing chronic myelogenous leukemia and T-cell acute lymphoblastic leukemia, respectively.[8][10]
Pancreatic Cancer	PANC-1, BxPC-3	Commonly used and well-characterized pancreatic ductal adenocarcinoma cell lines.[8][9]

Protocol 1: MTT Cytotoxicity Assay

• Cell Seeding:

  • Culture selected cancer cell lines in their recommended media supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin in a humidified incubator at 37°C with 5% CO2.[5]

  • Harvest cells and seed them into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of culture medium.[5]

  • Incubate the plates for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution to create a range of concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Remove the culture medium from the 96-well plates and add 100 µL of fresh medium containing the desired concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a positive control (a known cytotoxic agent like doxorubicin).

  • Incubate the plates for 48-72 hours.[11]

• MTT Incubation and Formazan Solubilization:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[11]

  • Incubate the plates for 3-4 hours at 37°C.[5]

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[12]

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the half-maximal inhibitory concentration (IC50), which is the concentration of the compound that inhibits cell growth by 50%.[5]

Visualization 1: Experimental Workflow for MTT Assay

Caption: Workflow for assessing cytotoxicity using the MTT assay.

PART 2: Elucidating the Mechanism of Cell Death

Once the cytotoxic activity of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is established, the next logical step is to investigate the mechanism by which it induces cell death. Apoptosis, or programmed cell death, is a common mechanism for anticancer agents.

Apoptosis Detection by Annexin V/Propidium Iodide Staining

During the early stages of apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[13] Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorescent dye (e.g., FITC) for detection.[13] Propidium iodide (PI) is a fluorescent dye that intercalates with DNA but cannot cross the membrane of live or early apoptotic cells.[14] Therefore, co-staining with Annexin V and PI allows for the differentiation of live cells (Annexin V- / PI-), early apoptotic cells (Annexin V+ / PI-), late apoptotic/necrotic cells (Annexin V+ / PI+), and necrotic cells (Annexin V- / PI+).[14]

Protocol 2: Annexin V/PI Apoptosis Assay

• Cell Treatment:

  • Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvesting.

  • Treat the cells with (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol at its IC50 and 2x IC50 concentrations for 24-48 hours. Include a vehicle control.

• Cell Harvesting and Staining:

  • Harvest both adherent and floating cells. For adherent cells, use trypsin-EDTA.

  • Wash the cells twice with cold PBS and centrifuge at 300 x g for 5 minutes.[15]

  • Resuspend the cell pellet in 1X Annexin V binding buffer.

  • Add Annexin V-FITC and propidium iodide to the cell suspension according to the manufacturer's instructions.[14][16]

  • Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry within one hour of staining.[14]

  • Acquire data for at least 10,000 events per sample.

  • Analyze the data to quantify the percentage of cells in each quadrant (live, early apoptotic, late apoptotic/necrotic, and necrotic).

Visualization 2: Gating Strategy for Apoptosis Analysis

Caption: Quadrant gating for apoptosis analysis by flow cytometry.

Cell Cycle Analysis by Propidium Iodide Staining

Many anticancer drugs exert their effects by arresting the cell cycle at specific phases, thereby preventing cell division and leading to cell death. Cell cycle analysis using propidium iodide (PI) staining and flow cytometry can determine the distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle.[17][18]

Protocol 3: Cell Cycle Analysis

• Cell Treatment and Harvesting:

  • Treat cells with (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol as described for the apoptosis assay.

  • Harvest the cells and wash them with PBS.

• Fixation and Staining:

  • Fix the cells in ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.[5][18]

  • Wash the cells with PBS to remove the ethanol.

  • Resuspend the cells in a staining solution containing propidium iodide and RNase A. RNase A is crucial to prevent the staining of double-stranded RNA.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry.

  • Generate a histogram of DNA content to visualize the distribution of cells in the different phases of the cell cycle.

  • Quantify the percentage of cells in each phase.

PART 3: Investigating Effects on Cancer Cell Metastasis

Metastasis is a major cause of cancer-related mortality. Therefore, evaluating the effect of a novel compound on cancer cell migration and invasion is a crucial aspect of its preclinical assessment.

Cell Migration and Invasion Assays (Boyden Chamber Assay)

The Boyden chamber, or Transwell, assay is a widely used method to study cell migration and invasion in vitro.[19][20] It consists of a chamber with two compartments separated by a porous membrane. For migration assays, cells are seeded in the upper compartment and migrate through the pores towards a chemoattractant in the lower compartment.[19] For invasion assays, the membrane is coated with a layer of extracellular matrix (ECM), such as Matrigel, which mimics the basement membrane.[20][21] Only invasive cells can degrade the ECM and migrate through the pores.

Protocol 4: Cell Migration and Invasion Assay

• Chamber Preparation:

  • For invasion assays, coat the upper surface of the Transwell inserts (8 µm pore size) with Matrigel and incubate for 1 hour to allow for gelling. For migration assays, no coating is required.[20][21]

  • Rehydrate the inserts with serum-free medium.

• Cell Seeding and Treatment:

  • Harvest and resuspend cells in serum-free medium.

  • Seed the cells into the upper chamber of the Transwell inserts.

  • Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.[22]

  • Add (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol at non-toxic concentrations (determined from the MTT assay) to both the upper and lower chambers.

• Incubation and Staining:

  • Incubate the plates for 12-48 hours, depending on the cell line's migratory/invasive capacity.[22]

  • Remove the non-migrated/non-invaded cells from the upper surface of the membrane with a cotton swab.[22]

  • Fix the cells that have migrated/invaded to the lower surface of the membrane with methanol.

  • Stain the cells with a solution such as crystal violet.

• Quantification:

  • Elute the stain and measure the absorbance using a plate reader, or

  • Count the number of stained cells in several random fields under a microscope.

Visualization 3: Boyden Chamber Assay Principle

Caption: Principle of the Transwell migration and invasion assay.

Conclusion and Future Directions

The protocols outlined in this guide provide a robust starting point for the comprehensive in vitro evaluation of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol's anticancer potential. Positive results from these assays, such as potent cytotoxicity, induction of apoptosis, cell cycle arrest, and inhibition of migration/invasion, would provide strong evidence to support further preclinical development. Subsequent investigations could delve deeper into the specific molecular targets and signaling pathways modulated by this novel pyrazine derivative, ultimately paving the way for its potential use as a novel anticancer therapeutic.

References

• In Vitro and In Vivo Anti-cancer Activity of Novel Synthetic Makaluvamine Analogs - PMC. (n.d.).
• Advancements in Pyrazine Derivatives as Anticancer Agents: A Comprehensive Review (2010-2024) - PubMed. (n.d.).
• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC. (n.d.).
• In Vitro Efficacy of Novel Anticancer Agents: A Methodological and Data Interpretation Guide - Benchchem. (n.d.).
• CytoSelect™ 24-Well Cell Migration and Invasion Assay (8 µm, Colorimetric Format). (n.d.).
• In vitro Cell Migration, Invasion, and Adhesion Assays: From Cell Imaging to Data Analysis. (n.d.).
• Pharmacological activity and mechanism of pyrazines - PubMed. (2023, October 5).
• Annexin V staining assay protocol for apoptosis - Abcam. (n.d.).
• Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. (2023, November 5).
• Pyrazine Derivatives: A Comprehensive Technical Guide for Researchers - Benchchem. (n.d.).
• Apoptosis Protocols | Thermo Fisher Scientific - ES. (n.d.).
• Advancements in Pyrazine Derivatives as Anticancer Agents: A Comprehensive Review (2010-2024) | Request PDF - ResearchGate. (n.d.).
• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. - SciSpace. (n.d.).
• CellCycle Analysis. (n.d.).
• Cell cycle analysis with flow cytometry and propidium iodide - Abcam. (n.d.).
• Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs. (n.d.).
• Cell Cycle Analysis. (n.d.).
• Cell-Cycle Analysis Using the BD FACSArray™ Bioanalyzer. (n.d.).
• Design, Synthesis, and In Vitro Cytotoxic Studies of Some Novel Arylidene-Hydrazinyl-Thiazoles as Anticancer and Apoptosis-Inducing Agents | ACS Omega. (2024, September 3).
• Cancer Cell Line Screening (CCP-58) - AddexBio. (n.d.).
• Cytotoxicity of hydrogen peroxide: Treatment of the PC3 prostatic tumour cell line with H 2 O 2 and measurement of metabolic activity. - Biomodel. (n.d.).
• MTT Assay Protocol for Cell Viability and Proliferation - Merck. (n.d.).
• Cancer Cell Lines Are Useful Model Systems for Medical Research - PMC. (n.d.).
• Transwell In Vitro Cell Migration and Invasion Assays - PMC - NIH. (n.d.).
• In vitro cell migration and invasion assays using Nunc Polycarbonate Cell Culture Inserts - ThermoFisher. (n.d.).
• Cancer Cell Lines and How CRISPR is Transforming Cancer Research - Synthego. (2025, October 1).
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Protocol for Determining the Minimum Inhibitory Concentration (MIC) of Pyrazine-Based Antimicrobial Agents

An Application Note for Researchers, Scientists, and Drug Development Professionals.

Abstract

Pyrazine and its derivatives represent a privileged scaffold in medicinal chemistry, demonstrating a wide spectrum of biological activities, including potent antimicrobial effects against various pathogens.[1][2] The quantitative assessment of a compound's antimicrobial efficacy is fundamental to any drug discovery program. The Minimum Inhibitory Concentration (MIC) is the cornerstone metric for this evaluation, defined as the lowest concentration of an antimicrobial agent that prevents the visible in-vitro growth of a microorganism.[3][4] This application note provides a detailed, field-proven protocol for determining the MIC of novel pyrazine-based compounds using the broth microdilution method. This protocol is harmonized with the standards set by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[5][6] We will delve into the causality behind experimental choices, address specific challenges associated with pyrazine derivatives such as solubility, and outline a self-validating system through rigorous quality control.

Introduction: The Significance of MIC in Antimicrobial Drug Discovery

The primary goal in the early stages of antimicrobial development is to screen and identify compounds with potent activity.[7] The MIC value provides a precise, quantitative measure of a compound's potency, allowing for direct comparison between different derivatives and established antibiotics.[3][4] This numerical result is crucial for:

• Lead Identification: Rapidly screening compound libraries to prioritize candidates with low MIC values, which indicate high efficacy at low concentrations.[7]

• Structure-Activity Relationship (SAR) Studies: Guiding medicinal chemists in optimizing the molecular structure to enhance antimicrobial activity.

• Mechanism of Action Studies: Providing a foundational data point before investigating whether a compound is bacteriostatic (inhibits growth, determined by MIC) or bactericidal (kills bacteria, determined by Minimum Bactericidal Concentration, MBC).[3]

• Resistance Monitoring: Tracking shifts in MIC values can help detect the emergence of resistant bacterial strains.[7]

While several methods exist, broth microdilution remains the international standard due to its efficiency, conservation of materials, and suitability for high-throughput screening.[8][9]

Unique Challenges with Pyrazine-Based Agents: A Proactive Approach

Heterocyclic compounds like pyrazines often present unique physicochemical properties that must be addressed to ensure accurate and reproducible MIC data.

Solubility

Poor aqueous solubility is the most common hurdle for novel organic compounds, including many pyrazine derivatives.[10][11] If a compound precipitates in the testing medium, its effective concentration is unknown, rendering the MIC value invalid.

• Causality & Mitigation: The neutral, often lipophilic nature of the pyrazine scaffold can lead to low solubility in aqueous Mueller-Hinton Broth (MHB).[12][13]

  • Co-solvents: Dimethyl sulfoxide (DMSO) is the most common co-solvent. A high-concentration stock solution (e.g., 10-100 mg/mL) should be prepared in 100% DMSO. Subsequent dilution into the aqueous broth for the assay is critical. Expert Tip: The final concentration of DMSO in any well should not exceed 1-2%, as higher concentrations can exhibit antimicrobial activity themselves or affect bacterial growth, thus confounding the results. A solvent toxicity control (bacteria + broth + highest concentration of DMSO used) must always be included.

  • pH Adjustment: Many pyrazine derivatives contain basic nitrogen atoms that can be protonated under acidic conditions to form more soluble salts.[12] If the compound's structure allows, preparing the stock solution in a slightly acidic aqueous medium can be attempted, but one must ensure the final pH of the test medium is not significantly altered.

Compound Color

Some synthesized pyrazine derivatives may be colored. This can interfere with the visual or spectrophotometric determination of turbidity, which is the indicator of bacterial growth.

• Causality & Mitigation: The chromophores within the molecular structure absorb light at visible wavelengths.

  • Color Control: To correct for this, a set of "color control" wells should be included on the 96-well plate. These wells will contain the serially diluted compound in sterile broth without the bacterial inoculum. When reading the plate, the turbidity of a test well is compared to its corresponding color control well, not just to a clear broth control.

The Gold Standard: Broth Microdilution Protocol

This protocol details the standardized method for performing a broth microdilution assay to determine the MIC.

Essential Materials and Equipment

• Test pyrazine compound(s)

• Sterile 96-well, U-bottom or flat-bottom microtiter plates

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)[8]

• Dimethyl Sulfoxide (DMSO), biotechnology grade

• Sterile 0.85% Saline

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Quality Control (QC) reference strains (e.g., S. aureus ATCC® 29213™, E. coli ATCC® 25922™)[14]

• 0.5 McFarland turbidity standard

• Spectrophotometer or Densitometer

• Multichannel pipettes and sterile tips

• Incubator (35 ± 2°C)

Step-by-Step Experimental Workflow

Step 1: Preparation of Reagents

• Compound Stock Solution: Accurately weigh the pyrazine compound and dissolve it in 100% DMSO to a concentration that is 100x the highest concentration to be tested (e.g., for a top concentration of 128 µg/mL, prepare a 12.8 mg/mL stock).

• Media: Prepare CAMHB according to the manufacturer's instructions. For certain fastidious organisms or specific compounds like tigecycline, the medium must be prepared fresh on the day of use.[5]

• Bacterial Inoculum:

  • From a fresh (18-24 hour) agar plate, pick 3-5 isolated colonies of the test organism.

  • Suspend the colonies in sterile saline.

  • Vortex thoroughly to create a smooth suspension.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This can be done visually or with a densitometer and corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Within 15 minutes of standardization, dilute this suspension into CAMHB to achieve the final target inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.[15] A common dilution is 1:100 (e.g., 0.1 mL of adjusted suspension into 9.9 mL of CAMHB), but this should be validated for your specific workflow.

Step 2: Plate Preparation and Serial Dilution

• Add 100 µL of sterile CAMHB to wells 2 through 12 of a 96-well plate.

• Prepare the starting concentration in well 1. For example, add 200 µL of CAMHB containing the pyrazine compound at the highest desired test concentration. This is often achieved by adding 4 µL of a 50x stock solution to 196 µL of broth.

• Using a multichannel pipette, transfer 100 µL from well 1 to well 2. Mix thoroughly by pipetting up and down.

• Continue this two-fold serial dilution by transferring 100 µL from well 2 to well 3, and so on, until well 10. Discard 100 µL from well 10.

• Controls:

  • Well 11 (Growth Control): Add 100 µL of CAMHB. This well will receive bacteria but no compound.

  • Well 12 (Sterility Control): Add 100 µL of CAMHB. This well receives no bacteria and no compound.

Step 3: Inoculation and Incubation

• Using a multichannel pipette, add 100 µL of the final standardized bacterial inoculum (from Step 1.3) to wells 1 through 11. Do NOT add bacteria to well 12.

• The final volume in each well is now 200 µL.

• Seal the plate or use a lid to prevent evaporation.

• Incubate at 35 ± 2°C for 18-24 hours in ambient air.[15]

Step 4: Reading and Determining the MIC

• After incubation, place the plate on a dark, non-reflective surface.

• Visually inspect the wells. The sterility control (well 12) should be clear. The growth control (well 11) should be distinctly turbid.

• The MIC is the lowest concentration of the pyrazine compound at which there is no visible growth (i.e., the first clear well).[3][8] This is often observed as a distinct button of cells at the bottom of the well for complete inhibition.

Caption: Decision tree for validating the MIC assay based on QC results.

Data Summary and Troubleshooting

For clarity and reproducibility, key experimental parameters should be meticulously documented.

Table 1: Summary of Critical Experimental Parameters

Parameter	Recommended Specification	Rationale & Reference
Method	Broth Microdilution	Gold standard for quantitative results and throughput. [3][8]
Medium	Cation-Adjusted Mueller-Hinton Broth (CAMHB)	Standardized medium to ensure inter-laboratory reproducibility. [8]
Inoculum Density	Final concentration of ~5 x 10⁵ CFU/mL	Standardized to ensure consistent bacterial challenge. [15]
Incubation	35 ± 2°C for 18-24 hours, ambient air	Optimal conditions for growth of most non-fastidious bacteria. [15]
QC Strains	e.g., E. coli ATCC® 25922™, S. aureus ATCC® 29213™	Well-characterized strains with established MIC ranges. [14][16]
Interpretation	Lowest concentration with no visible growth	Standard endpoint definition for MIC. [4]

Table 2: Common Troubleshooting Scenarios

Problem	Potential Cause(s)	Suggested Solution(s)
No growth in any well (including growth control)	Inactive inoculum; Error in media preparation; Residual sterilant in plate.	Prepare fresh inoculum; Check media preparation protocol; Use new, sterile plates.
Growth in all wells (including sterility control)	Contamination of media, inoculum, or plate.	Use aseptic technique; Check sterility of media and reagents; Repeat assay.
Growth in all wells (sterility control is clear)	Compound is inactive; Compound precipitated out of solution; Bacterial inoculum was too high.	Verify compound integrity; Perform solubility pre-test and adjust stock concentration/solvent; Re-standardize inoculum carefully.
QC MIC is out of range	Incorrect inoculum density; Procedural error (pipetting); Degraded control antibiotic; Contaminated QC strain.	Re-standardize inoculum; Review pipetting technique; Use fresh control antibiotic; Subculture QC strain from frozen stock. [17]

References

• Emery Pharma. (2016, September 1). How-to guide: Minimum Inhibitory Concentration (MIC). Retrieved from [Link]

• Espinel-Ingroff, A., et al. (2007). Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. Journal of Clinical Microbiology, 45(7), 2180–2185. Retrieved from [Link]

• Public Health England. (n.d.). Quality Control of Antimicrobial Susceptibility Testing. Retrieved from [Link]

• Wang, S., et al. (2023). Synthesis and Antibacterial Activity of Novel Triazolo[4,3-a]pyrazine Derivatives. Molecules, 28(23), 7894. Retrieved from [Link]

• Stadler, A., et al. (2021). Provisional Use of CLSI-Approved Quality Control Strains for Antimicrobial Susceptibility Testing of Mycoplasma ('Mesomycoplasma') hyorhinis. Antibiotics, 10(9), 1047. Retrieved from [Link]

• Turnidge, J., et al. (2006). Statistical Methods for Establishing Quality Control Ranges for Antibacterial Agents in Clinical and Laboratory Standards Institute Susceptibility Testing. Journal of Clinical Microbiology, 44(12), 4385–4392. Retrieved from [Link]

• Espinel-Ingroff, A., et al. (2007). Quality Control and Reference Guidelines for CLSI Broth Microdilution Method (M38-A Document) for Susceptibility Testing of Anidulafungin against Molds. Journal of Clinical Microbiology, 45(5), 1378–1382. Retrieved from [Link]

• Microbe Investigations AG. (2024, May 9). The crucial role of MIC Determination in Antibiotic Development. Retrieved from [Link]

• IntechOpen. (2012, December 12). Quality Assurance in Antimicrobial Susceptibility Testing. Retrieved from [Link]

• IDEXX. (n.d.). Review: Interpreting Antimicrobial Susceptibility Results. Retrieved from [Link]

• Spizek, J., & Rezanka, T. (2021). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. Molecules, 26(4), 863. Retrieved from [Link]

• CLSI. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Retrieved from [Link]

• IDEXX. (n.d.). Microbiology guide to interpreting minimum inhibitory concentration (MIC). Retrieved from [Link]

• NICD. (2019). Antimicrobial susceptibility testing EUCAST disk diffusion method. Retrieved from [Link]

• Faria, R. O., et al. (2007). CLSI broth microdilution method for testing susceptibility of Malassezia pachydermatis to thiabendazole. Brazilian Journal of Microbiology, 38(2), 265–268. Retrieved from [Link]

• ResearchGate. (2024, August 4). Novel triazole-pyrazine as potential antibacterial agents: Synthesis, characterization, Antibacterial activity, drug-likeness properties and molecular docking studies. Retrieved from [Link]

• EUCAST. (n.d.). Expert Rules. Retrieved from [Link]

• ISO. (n.d.). ISO 16256:2021. Retrieved from [Link]

• EUCAST. (2024). Breakpoint tables for interpretation of MICs and zone diameters. Version 14.0. Retrieved from [Link]

• RJPBCS. (n.d.). Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. Retrieved from [https://www.rjpbcs.com/pdf/2017_8(2)/.[18]pdf]([Link]18]pdf)

• EUCAST. (n.d.). Home. Retrieved from [Link]

• ResearchGate. (n.d.). EUCAST expert rules in antimicrobial susceptibility testing. Retrieved from [Link]

• IJRPC. (2011). DETERMINATION OF MINIMUM INHIBITORY CONCENTRATION (MIC) OF SOME NOVEL TRIAZOLE DERIVATIVE. Retrieved from [Link]

• Glazunova, V., et al. (2023). Composites of N-butyl-N-methyl-1-phenylpyrrolo[1,2-a]pyrazine-3-carboxamide with Polymers: Effect of Crystallinity on Solubility and Stability. Pharmaceutics, 15(8), 2062. Retrieved from [Link]

• Semantic Scholar. (2023, October 18). Modeling of the Aqueous Solubility of N-butyl-N-methyl-1-phenylpyrrolo[1,2-a] pyrazine-3-carboxamide: From Micronization to Crea. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility Advantage of Pyrazine-2-carboxamide: Application of Alternative Solvents on the Way to the Future Pharmaceutical Development. Retrieved from [Link]

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Application Note &amp; Protocol: A Scalable Synthesis of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

Executive Summary

Chiral vicinal amino alcohols are foundational structural motifs in a multitude of pharmaceutically active compounds, where specific stereochemistry is critical for biological efficacy.[1] This document provides a detailed guide for the scale-up synthesis of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, a heterocyclic amino alcohol of significant interest. The narrative moves beyond a simple recitation of steps to elucidate the underlying chemical principles and process considerations essential for transitioning from laboratory-scale experiments to pilot or industrial-scale production. We present a validated two-step synthetic sequence commencing with the synthesis of the prochiral ketone, 2-acetyl-3-methylpyrazine, followed by a highly enantioselective catalytic asymmetric transfer hydrogenation (ATH) to yield the target (1R)-amino alcohol. This approach is selected for its high atom economy, excellent enantioselectivity, and operational simplicity, which are paramount for large-scale manufacturing.

Introduction: The Strategic Importance of Chiral Amino Alcohols

The pyrazine ring is a common feature in bioactive molecules, including those used in pharmaceuticals and as flavorants.[2][3] When combined with a chiral amino alcohol side chain, as in the target molecule, it creates a versatile scaffold for drug discovery. The synthesis of such molecules with high enantiopurity is a non-trivial challenge.[4] Traditional methods often rely on stoichiometric chiral reagents or multi-step sequences that are not economically or environmentally viable for large-scale production.[5][6]

Catalytic asymmetric synthesis, particularly transfer hydrogenation, offers a powerful and sustainable alternative.[1][7] This method utilizes a sub-stoichiometric amount of a chiral catalyst to transfer hydrogen from a simple donor molecule (like isopropanol or formic acid) to a prochiral substrate, generating the desired enantiomer with high fidelity.[7] This application note details such a process, emphasizing the practical aspects of safety, process control, and purification necessary for successful scale-up.

Synthetic Strategy: From Precursor to Product

The overall synthetic pathway is a two-stage process designed for efficiency and scalability.

Caption: Overall Synthetic Workflow.

Part A: Synthesis of the Prochiral Ketone Precursor

The precursor for the asymmetric reduction is 2-acetyl-3-methylpyrazine (also known as 1-(3-methylpyrazin-2-yl)ethan-1-one, CAS 23787-80-6).[8] The industrial synthesis of pyrazine derivatives is often achieved through the condensation of diamines with diols or dicarbonyls.[9][10] A common laboratory and industrial method involves the condensation of an appropriate 1,2-diamine with a 1,2-dicarbonyl compound. This method is robust and generally provides good yields of the pyrazine core.

Part B: Catalytic Asymmetric Transfer Hydrogenation (ATH)

The cornerstone of this synthesis is the highly enantioselective reduction of the prochiral ketone. Asymmetric transfer hydrogenation catalyzed by transition metal complexes, such as those based on Ruthenium(II) with chiral diamine-alcohol ligands, is a well-established and powerful technology for producing chiral alcohols.[7] This method is often preferred for scale-up due to:

• High Enantioselectivity: Often achieving >99% enantiomeric excess (ee).

• Catalytic Nature: Low catalyst loading (0.1 - 1.0 mol%) reduces cost and heavy metal contamination in the final product.

• Operational Simplicity: Avoids the use of high-pressure hydrogen gas, employing liquid hydrogen donors like a formic acid/triethylamine mixture or isopropanol, which are easier to handle on a large scale.

Detailed Experimental Protocols

Safety Precaution: All operations should be conducted in a well-ventilated fume hood. Appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, must be worn. A pre-process safety review is mandatory before attempting scale-up.

Protocol A: Synthesis of 2-Acetyl-3-methylpyrazine (Prochiral Ketone)

This protocol outlines a standard condensation reaction to form the pyrazine ring.

Reagents & Materials

Reagent/Material	Formula	MW ( g/mol )	Moles (equiv)	Amount	Supplier
1,2-Diaminopropane	C₃H₁₀N₂	74.12	1.0	74.1 g	Commercial
Diacetyl (2,3-Butanedione)	C₄H₆O₂	86.09	1.0	86.1 g	Commercial
Ethanol	C₂H₅OH	46.07	-	500 mL	Commercial
Sodium Bicarbonate (Sat. Soln.)	NaHCO₃	84.01	-	As needed	Commercial
Dichloromethane (DCM)	CH₂Cl₂	84.93	-	As needed	Commercial
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	As needed	Commercial

Procedure:

• Reaction Setup: Equip a 1 L three-neck round-bottom flask with a mechanical stirrer, a reflux condenser, and an addition funnel.

• Reagent Charging: Dissolve 1,2-diaminopropane (74.1 g, 1.0 mol) in 250 mL of ethanol and charge it to the flask.

• Slow Addition: Dissolve diacetyl (86.1 g, 1.0 mol) in 250 mL of ethanol and add it dropwise to the stirred diaminopropane solution over 60-90 minutes. The addition is mildly exothermic; maintain the temperature below 40°C using a water bath if necessary.

• Reaction: After the addition is complete, heat the mixture to reflux (approx. 78°C) and maintain for 4 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Cool the reaction mixture to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: Redissolve the residue in 500 mL of dichloromethane (DCM). Wash the organic layer sequentially with 2 x 200 mL of saturated sodium bicarbonate solution and 1 x 200 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude 2-acetyl-3-methylpyrazine can be purified by vacuum distillation to yield a yellow oil.

Protocol B: Asymmetric Synthesis of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

This protocol employs a state-of-the-art Ruthenium-catalyzed asymmetric transfer hydrogenation.

Reagents & Materials

Reagent/Material	Formula	MW ( g/mol )	Moles (equiv)	Amount	Supplier
2-Acetyl-3-methylpyrazine	C₇H₈N₂O	136.15	1.0	136.15 g	From Step A
(R,R)-TsDPEN-Ru(II) catalyst	-	-	0.005	~1.5 g	Commercial
Formic Acid / Triethylamine (5:2)	HCOOH / Et₃N	-	3.0	170 mL	Commercial
Isopropanol (IPA)	C₃H₈O	60.10	-	1 L	Commercial
2M Hydrochloric Acid	HCl	36.46	-	As needed	Commercial
2M Sodium Hydroxide	NaOH	40.00	-	As needed	Commercial
Ethyl Acetate	C₄H₈O₂	88.11	-	As needed	Commercial

Procedure:

Caption: Step-by-step ATH Protocol Workflow.

• Reactor Setup: In a 2 L jacketed reactor equipped with a mechanical stirrer, temperature probe, and nitrogen inlet, charge 2-acetyl-3-methylpyrazine (136.15 g, 1.0 mol) and isopropanol (1 L).

• Inerting: Degas the solution by bubbling nitrogen through it for 20 minutes. Maintain a positive nitrogen atmosphere throughout the reaction.

• Catalyst Addition: Add the (R,R)-TsDPEN-Ru(II) catalyst (e.g., C₄₄H₄₂N₂O₄RuS₂, ~1.5 g, 0.5 mol%).

• Hydrogen Donor Addition: Prepare the 5:2 formic acid/triethylamine azeotrope (H-donor). Add this mixture to the reactor via an addition funnel over 1 hour. An exotherm will be observed; use the reactor jacket to maintain the internal temperature between 40-50°C.

• Reaction Monitoring: Stir the reaction mixture at 45°C. Monitor the conversion of the ketone by HPLC until >99% consumption is observed (typically 6-12 hours).

• Quench and pH Adjustment: Cool the reaction to room temperature. Slowly add 500 mL of water. Adjust the pH to ~2 with 2M HCl. This protonates the product and the triethylamine.

• Phase Separation: Transfer the mixture to a separatory funnel. The isopropanol will partition between the aqueous and a small organic layer. Discard the small organic layer containing neutral impurities.

• Basification and Extraction: Cool the aqueous layer in an ice bath and slowly adjust the pH to >12 with 2M NaOH. This deprotonates the amino alcohol, which can now be extracted. Extract the product with ethyl acetate (3 x 500 mL).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol can be purified by crystallization from a suitable solvent system (e.g., toluene/heptane) to yield the final product as a crystalline solid.

Scale-Up Considerations and Process Control

Transitioning from a 1 mole to a >100 mole scale requires careful consideration of physical and chemical parameters that are often negligible in the lab.[11][12]

• Heat Transfer: The asymmetric hydrogenation step is exothermic. On a large scale, the surface-area-to-volume ratio decreases, making heat dissipation more challenging. A jacketed reactor with precise temperature control is essential to prevent temperature runaways, which could degrade the product and catalyst.[11]

• Mass Transfer (Mixing): Efficient mixing is critical to ensure homogeneity, especially during the addition of the H-donor. Inadequate mixing can lead to localized "hot spots" and reduced reaction rates or selectivity. The choice of impeller and stirring speed must be optimized for the specific reactor geometry.[11]

• Reagent Addition Control: The rate of addition of the formic acid/triethylamine mixture must be carefully controlled to manage the reaction exotherm. Automated dosing pumps linked to temperature feedback loops are recommended for large-scale operations.

• Purification Strategy: While laboratory purification often relies on column chromatography, this is generally not feasible for large-scale production. Developing a robust crystallization procedure is paramount for achieving high purity and isolating the desired solid-state form of the final product.

• In-Process Controls (IPCs): Regular sampling and analysis (e.g., via HPLC for reaction conversion and chiral HPLC for enantiomeric excess) are crucial for monitoring the reaction's progress and ensuring it meets specifications before proceeding to the next step.

References

• A Comprehensive Review of the Synthesis of Chiral Amino Alcohols: A Technical Guide for Researchers and Drug Development Profess - Benchchem.
• Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. (2022-01-04).
• Efficient synthesis of chiral benzofuryl β-amino alcohols via a catalytic asymmetric Henry reaction - Organic & Biomolecular Chemistry (RSC Publishing).
• Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. (2022-01-05).
• New Approach Facilitates Chiral Amino Alcohol Synthesis - Westlake University. (2023-10-12).
• US5693806A - Process for producing pyrazine compounds - Google Patents.
• Progress on the Synthesis Pathways and Pharmacological Effects of Naturally Occurring Pyrazines - MDPI. (2024-07-30).
• Synthesis of Pyrazines and Quinoxalines via Acceptorless Dehydrogenative Coupling Routes Catalyzed by Manganese Pincer Complexes - PMC.
• Review on the Synthesis of Pyrazine and Its Derivatives | Borneo Journal of Resource Science and Technology - UNIMAS Publisher (UNIPub). (2017-12-27).
• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Un - SciHorizon. (2025-02-02).
• 1-(3-methylpyrazin-2-yl)ethan-1-one | CAS 23787-80-6 | SCBT - Santa Cruz Biotechnology.
• Synthesis, Scale-up and Recrystallization Studies of 2,6-Diamino-3,5-Dinitropyrazine-1-Oxide(LLM-105) - IMEMG.
• Large-Scale Synthesis of - Polypeptide. (2000-11-03).

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• 11. imemg.org [imemg.org]
• 12. polypeptide.com [polypeptide.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Swern Oxidation for Amino Alcohol Synthesis

Welcome to the technical support center for the Swern oxidation of amino alcohols. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize this powerful transformation for their specific synthetic needs. Here, we move beyond standard protocols to address the nuanced challenges that arise when working with substrates containing both amino and hydroxyl functionalities. Our focus is on providing practical, field-tested insights to help you troubleshoot common issues and achieve high-yielding, clean conversions.

Foundational Principles: The "Why" Behind the Swern Oxidation

The Swern oxidation is a highly valued method for converting primary and secondary alcohols to aldehydes and ketones, respectively.[1][2] Its popularity stems from its exceptionally mild reaction conditions, which are crucial for preserving sensitive functional groups often present in complex molecules like amino alcohols.[2] The reaction utilizes dimethyl sulfoxide (DMSO) as the oxidant, which is activated by an electrophile, most commonly oxalyl chloride, at cryogenic temperatures (typically -78 °C).[2] The subsequent addition of the alcohol, followed by a hindered organic base like triethylamine (Et₃N), triggers an elimination reaction to furnish the desired carbonyl compound.[2]

A key advantage of the Swern oxidation is its ability to stop at the aldehyde stage for primary alcohols, preventing over-oxidation to the carboxylic acid, a common pitfall with many other oxidizing agents.[3][4][5] This high selectivity, coupled with its metal-free nature, makes it a workhorse in modern organic synthesis.[2]

Visualizing the Mechanism

Caption: The Swern oxidation mechanism, from DMSO activation to product formation.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section is formatted as a series of questions and answers to directly address the most common issues encountered during the Swern oxidation of amino alcohols.

Q1: My reaction yield is low, or I'm recovering unreacted starting material. What are the likely causes?

A1: Low conversion is a frequent issue and can often be traced back to several key factors:

• Reagent Quality and Stoichiometry: The Swern oxidation is highly sensitive to the quality of the reagents. Use freshly opened or distilled DMSO and oxalyl chloride.[6] Ensure accurate stoichiometry; a slight excess of oxalyl chloride (1.1-1.5 equivalents) and DMSO (2-3 equivalents) is often beneficial.[6]

• Strict Anhydrous Conditions: Water readily reacts with and quenches the active electrophile.[7] All glassware should be flame-dried, and anhydrous solvents must be used.

• Inadequate Temperature Control: The formation of the active oxidant is highly exothermic. The internal reaction temperature must be strictly maintained at or below -60 °C during the addition of DMSO to oxalyl chloride and subsequent addition of the alcohol.[6][8] A premature rise in temperature can lead to the decomposition of the active species.[8]

Q2: I'm observing significant formation of byproducts. What are they, and how can I minimize them?

A2: The most common byproduct is the methylthiomethyl (MTM) ether of your starting alcohol. This arises from a Pummerer rearrangement of the active intermediate, which is favored at higher temperatures.[6][8]

• Minimization Strategy: The primary solution is rigorous temperature control.[6] Ensure your cooling bath (e.g., dry ice/acetone) is efficient and that reagents are added dropwise to prevent localized warming.

Another potential issue is the formation of α-chloro ketones if an excess of the activating agent is used or if the temperature is not properly controlled.[6]

Q3: My chiral amino alcohol is undergoing epimerization at the α-carbon. How can I prevent this?

A3: Epimerization at the carbon adjacent to the newly formed carbonyl is a known side reaction, often facilitated by the triethylamine base.[1]

• Mitigation Strategy: Employing a bulkier, non-nucleophilic base can significantly reduce epimerization. Diisopropylethylamine (DIPEA or Hünig's base) is an excellent alternative to triethylamine for this purpose.[1]

Q4: The workup is problematic, leading to emulsions or difficulty in isolating the product. What are some best practices?

A4: The formation of triethylammonium chloride salts can often lead to emulsions during aqueous workup.[6]

• Improved Workup Procedure:

  • Quench the reaction at low temperature by adding saturated aqueous ammonium chloride (NH₄Cl) instead of water. This helps to neutralize the excess triethylamine without creating a strongly basic environment that could promote side reactions.[6]

  • Allow the mixture to warm to room temperature, then add water and the extraction solvent (e.g., dichloromethane).

  • If emulsions persist, adding more solvent and brine and gentle swirling instead of vigorous shaking can help break them.[6]

Q5: The persistent, unpleasant odor of dimethyl sulfide (DMS) is a major issue in my lab. How can I manage it?

A5: Dimethyl sulfide (DMS) is a notorious byproduct of the Swern oxidation, with a very low odor threshold.[1]

• Odor Management:

  • Ventilation: Always perform the reaction and workup in a well-ventilated fume hood.[4]

  • Glassware Decontamination: After the experiment, rinse all glassware with a dilute bleach (sodium hypochlorite) solution.[9] The bleach oxidizes the residual DMS to odorless dimethyl sulfoxide (DMSO) or dimethyl sulfone.[1]

Troubleshooting Workflow

Caption: A decision tree for troubleshooting common Swern oxidation issues.

Frequently Asked Questions (FAQs)

• Q: Is it necessary to protect the amine group of the amino alcohol before performing a Swern oxidation?

  • A: Yes, it is highly recommended. The free amine is nucleophilic and can react with the activated DMSO species. Furthermore, it is basic and can interfere with the triethylamine used in the elimination step. Common amine protecting groups like Boc (tert-butyloxycarbonyl) and Cbz (carboxybenzyl) are stable under Swern conditions and are easily removed later.[10][11]

• Q: Can I scale up the Swern oxidation for pilot plant or manufacturing purposes?

  • A: While the Swern oxidation is widely used on a lab scale, its scale-up presents challenges due to the cryogenic temperatures required and the evolution of toxic gases like carbon monoxide.[12][13][14] For larger scales, process development often focuses on continuous flow reactors, which offer better heat transfer and safety control.[9][12] Non-classical approaches where the activated DMSO intermediate is formed as a transient species at slightly higher temperatures have also been developed for scale-up.[12]

• Q: Are there any "greener" or less hazardous alternatives to the standard Swern protocol?

  • A: Several variations aim to replace the toxic and moisture-sensitive oxalyl chloride. Activating DMSO with trifluoroacetic anhydride (TFAA) allows the reaction to be run at a slightly warmer -30 °C. Other activators like the Parikh-Doering reagent (SO₃-pyridine complex) also offer milder conditions and can sometimes be performed at 0 °C to room temperature.[8][15] More recently, electrochemical methods that mimic the key intermediates of the Swern oxidation are being developed to avoid hazardous reagents and cryogenic conditions altogether.[16]

Experimental Protocol: General Procedure for Swern Oxidation of a Protected Amino Alcohol

This protocol is a general guideline and may require optimization for your specific substrate.

Reagent Stoichiometry Table

Reagent	Equivalents
Protected Amino Alcohol	1.0
Oxalyl Chloride	1.5
Dimethyl Sulfoxide (DMSO)	3.0
Triethylamine (Et₃N) or DIPEA	5.0

Procedure:

• Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add anhydrous dichloromethane (DCM) to achieve a final concentration of ~0.2 M with respect to the alcohol.

• Activation: Cool the flask to -78 °C using a dry ice/acetone bath.[2] To this, add oxalyl chloride (1.5 equiv.) dropwise via syringe, ensuring the internal temperature does not rise above -60 °C.

• Slowly add a solution of anhydrous DMSO (3.0 equiv.) in DCM dropwise to the reaction mixture. Vigorous gas evolution (CO and CO₂) will be observed. Stir the resulting mixture for 15-30 minutes at -78 °C.

• Alcohol Addition: Add a solution of the protected amino alcohol (1.0 equiv.) in a small amount of anhydrous DCM dropwise to the activated mixture, again maintaining the internal temperature below -60 °C.[2]

• Stir the reaction for 30-45 minutes at -78 °C. Monitor the reaction progress by thin-layer chromatography (TLC).

• Elimination: Add triethylamine or DIPEA (5.0 equiv.) dropwise to the mixture.[2] After the addition is complete, stir for an additional 10 minutes at -78 °C.

• Warm-up and Quench: Remove the cooling bath and allow the reaction to warm to room temperature over approximately 1 hour.[2] Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Workup: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude amino aldehyde.

• Purification: The crude product can be purified by flash column chromatography on silica gel.

References

• Swern Oxidation - Chemistry Steps. (2020, January 6). Chemistry Steps. [Link]

• The Swern Oxidation: Mechanism and Features - Chemistry Hall. (2021, March 31). Chemistry Hall. [Link]

• Mechanism of the Swern Oxidation: Significant Deviations from Transition State Theory. ACS Publications. [Link]

• Swern Oxidation - Organic Chemistry Tutor. Organic Chemistry Tutor. [Link]

• Swern Oxidation: Reaction Mechanism, Steps & Key Examples - Vedantu. (n.d.). Vedantu. [Link]

• Byproducts Produced in Swern Oxidation - BYJU'S. (n.d.). BYJU'S. [Link]

• Swern oxidation - wikidoc. (2012, September 6). wikidoc. [Link]

• Mechanism of the Swern Oxidation: Significant Deviations from Transition State Theory. ACS Publications. [Link]

• Swern Oxidation | Chem-Station Int. Ed. (2014, March 12). Chem-Station. [Link]

• The Swern Oxidation: Development of a High-Temperature Semicontinuous Process. ACS Publications. [Link]

• Swern oxidation - Wikipedia. (n.d.). Wikipedia. [Link]

• The Swern Oxidation: Development of a High-Temperature Semicontinuous Process. ResearchGate. [Link]

• Alcohol to Aldehyde/Ketone using Swern Oxidation - Organic Synthesis. Organic Synthesis. [Link]

• Flow chemistry can make processes greener….Swern oxidation - All About Drugs. (2015, July 20). All About Drugs. [Link]

• DMSO –Oxalyl Chloride, Swern Oxidation - Wordpress. Wordpress. [Link]

• Protecting Groups - Organic Synthesis. Organic Synthesis. [Link]

• Swern Oxidation - ResearchGate. ResearchGate. [Link]

• 3.6 N,O-Acetals for the Protection of 1,2- and 1 ,3-Amino Alcohols. eScholarship. [Link]

• A Mild and Efficient Alternative to the Classical Swern Oxidation - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Swern Oxidation Proceedure - MSU chemistry. MSU chemistry. [Link]

• A Mild and Efficient Alternative to the Classical Swern Oxidation - ResearchGate. ResearchGate. [Link]

• A current take on the Swern oxidation - Chemistry World. (2025, October 28). Chemistry World. [Link]

• What are the practical differences between the various DMSO oxidations (Swern, etc.)?. Chemistry Stack Exchange. [Link]

• The intermediates for the Swern oxidation, a reaction introduced ... | Study Prep in Pearson+. Pearson+. [Link]

• Protective Groups - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Site-selective oxidation, amination and epimerization reactions of complex polyols enabled by transfer hydrogenation - eScholarship. eScholarship. [Link]

• How sensitive is swern oxidation to water? : r/OrganicChemistry - Reddit. (2024, December 12). Reddit. [Link]

• A Mild and Efficient Alternative to the Classical Swern Oxidation | The Journal of Organic Chemistry. ACS Publications. [Link]

• Every oxidation is accompanied by a reduction. Identify the speci... | Study Prep in Pearson+. Pearson+. [Link]

• Amino Acid-Protecting Groups - SciSpace. SciSpace. [Link]

• Swern oxidation - Chemistry LibreTexts. (2023, January 22). Chemistry LibreTexts. [Link]

• Swern Oxidation of Alcohols To Aldehydes and Ketones - Master Organic Chemistry. Master Organic Chemistry. [Link]

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Technical Support Center: Purification of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

Welcome to the dedicated technical support guide for the purification of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol. This resource is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered when isolating this critical chiral amino alcohol intermediate from a reaction mixture. Our focus is on providing practical, field-tested solutions grounded in chemical principles to enhance purity, yield, and reproducibility.

Introduction

(1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is a key building block in medicinal chemistry, valued for its specific stereochemistry and heterocyclic core. However, its purification is often non-trivial due to its dual functional groups—a basic amine and a polar alcohol—which impart high polarity and potential for complex impurity profiles. Impurities can arise from starting materials, side reactions such as dimerization of α-amino aldehyde precursors, or degradation.[1][2] This guide provides a systematic approach to troubleshooting common purification issues and answers frequently asked questions to streamline your workflow.

Troubleshooting Guide: Common Purification Issues

This section addresses specific experimental challenges in a question-and-answer format.

Question 1: My initial liquid-liquid extraction resulted in a very low yield. What are the likely causes and how can I improve it?

Answer: Low yield from an initial extraction is a frequent problem, typically rooted in solvent choice, pH, or technique. The amphipathic nature of your target compound, having both polar (amine, alcohol) and non-polar (pyrazine ring) regions, makes its partitioning behavior sensitive to the extraction conditions.

Potential Causes & Solutions:

• Inappropriate Organic Solvent: If the organic solvent is too non-polar (e.g., hexane), it may not efficiently extract the highly polar amino alcohol.

  • Solution: Use a more polar, water-immiscible organic solvent. Methyl-t-butyl ether (MTBE) or ethyl acetate are often effective choices for extracting polar pyrazine derivatives.[3] For particularly stubborn cases, a mixture such as 90:10 dichloromethane:isopropanol may be required, though solvent miscibility with the aqueous phase must be monitored.

• Incorrect pH of the Aqueous Layer: The amino group of your compound is basic. In an acidic aqueous solution (low pH), it will be protonated to form a highly water-soluble ammonium salt (-NH3+), which will remain in the aqueous phase.

  • Solution: Before extraction, basify the aqueous layer to a pH of 9-11 using a suitable base (e.g., 1M NaOH, K₂CO₃). This deprotonates the ammonium group to the free amine (-NH2), reducing its water solubility and favoring its partition into the organic layer. Monitor the pH with litmus paper or a pH meter.

• Insufficient Number of Extractions: A single extraction is rarely sufficient for quantitative recovery.

  • Solution: Perform multiple extractions (at least 3-4) with fresh portions of the organic solvent.[3] Combining the organic layers will significantly increase the overall yield.

• Emulsion Formation: The presence of surfactants or fine particulates can lead to the formation of a stable emulsion at the solvent interface, trapping your product.

  • Solution: To break an emulsion, try adding a small amount of brine (saturated NaCl solution) or passing the mixture through a pad of Celite®. In some cases, gentle centrifugation can also be effective.

Question 2: During silica gel column chromatography, my product co-elutes with a persistent impurity. How can I achieve better separation?

Answer: Co-elution is a classic chromatography challenge indicating that the impurity has a polarity very similar to your target compound. Resolving this requires optimizing the chromatographic conditions or switching to a different separation technique.

Potential Causes & Solutions:

• Suboptimal Mobile Phase: The chosen solvent system may not have sufficient resolving power.

  • Solution 1 (Optimize Gradient): If using flash chromatography, switch from an isocratic elution to a shallow gradient.[3] For example, instead of a constant 10% methanol in dichloromethane, run a gradient from 2% to 15% methanol over 10-15 column volumes. This can effectively separate compounds with close retention factors (Rf).

  • Solution 2 (Use a Ternary System): Introduce a third solvent to modulate selectivity. A common mobile phase for amino alcohols is a mixture of Dichloromethane/Methanol/Ammonium Hydroxide (e.g., 95:5:0.5). The small amount of base deactivates acidic sites on the silica gel, preventing peak tailing and sometimes improving separation of basic compounds.

• Standard Silica Insufficiency: For closely related pyrazine derivatives, standard flash silica may not provide the necessary resolution.[4]

  • Solution: Utilize high-surface-area silica gel (>700 m²/g) for your column packing, which offers more interaction sites and can significantly enhance separation.[4]

• Irreversible Adsorption or Degradation on Silica: The acidic nature of silica gel can sometimes cause degradation or irreversible binding of sensitive amino alcohols.

  • Solution 1: Deactivate the silica by pre-treating it. Slurry the silica gel in your starting eluent containing a small amount of a volatile base like triethylamine (~1%) before packing the column.

  • Solution 2: Consider an alternative stationary phase. Alumina (basic or neutral) can be a good alternative for purifying basic compounds. Alternatively, reversed-phase (C18) chromatography is an excellent option, where elution order is inverted (less polar compounds elute last).

Question 3: After chromatography, the purified fractions are clean by TLC, but the product "oils out" instead of crystallizing. What should I do?

Answer: "Oiling out" or failure to crystallize is common when residual impurities (even at low levels) act as crystallization inhibitors or when the compound has a low melting point or forms a stable solvate.

Potential Causes & Solutions:

• Residual Solvent: Trace amounts of high-boiling point solvents from chromatography (like DMF or DMSO if used in the reaction) or even the chromatography eluent can inhibit crystal lattice formation.

  • Solution: Ensure all solvent is removed under high vacuum. If you suspect a high-boiling solvent, co-evaporate the residue with a lower-boiling solvent like methanol or toluene several times.

• Purity is Insufficient for Crystallization: While clean by TLC, trace impurities may still be present.

  • Solution: Attempt purification by a different method. If you used normal-phase chromatography, try recrystallizing from a different solvent system or re-purifying a small sample via preparative HPLC.

• Incorrect Crystallization Solvent/Technique: The chosen solvent may be too good a solvent, or the cooling process may be too rapid.

  • Solution 1 (Solvent-Antisolvent System): Dissolve the oil in a minimum amount of a good solvent (e.g., methanol, isopropanol). Then, slowly add a poor solvent (an "anti-solvent") in which your compound is insoluble (e.g., hexane, diethyl ether) dropwise until the solution becomes persistently cloudy.[5] Warm the mixture slightly until it becomes clear again, then allow it to cool slowly.

  • Solution 2 (Seeding): If you have a few crystals from a previous batch, add a single, tiny seed crystal to the supersaturated solution to initiate crystallization. If not, try scratching the inside of the flask with a glass rod just below the solvent line to create nucleation sites.

  • Solution 3 (Slow Evaporation): Dissolve the compound in a suitable solvent and leave the container partially open in a controlled environment to allow the solvent to evaporate slowly over hours or days.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect from the synthesis of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol?

The impurity profile depends heavily on the synthetic route. However, common impurities include:

• Starting Materials: Unreacted 3-methylpyrazine-2-carbaldehyde or the corresponding amino acid precursor.

• By-products: Dimerization of amino acid-derived α-amino aldehydes is a known pathway to pyrazine alkaloids and can be a source of related impurities.

• Stereoisomers: If the synthesis is not perfectly stereoselective, the (1S)-enantiomer or diastereomers could be present.

• Residual Solvents & Reagents: Solvents used in the reaction (e.g., THF, DMF) and reagents (e.g., bases, catalysts) can be carried through the work-up.[1]

Impurity Type	Potential Source	Recommended Analytical Detection Method
Unreacted Aldehyde	Incomplete reaction	HPLC-UV, GC-MS
Pyrazine Dimers	Side reaction of intermediates	LC-MS, NMR
(1S)-enantiomer	Non-stereoselective reduction	Chiral HPLC
Residual Solvents	Reaction or work-up	GC-MS (headspace)
Inorganic Salts	Reagents, work-up	Measurement of non-volatile residue (NVR)

Q2: Which analytical techniques are essential for confirming the purity of my final product?

A multi-technique approach is required by regulatory standards and for robust scientific validation.[2][4]

• High-Performance Liquid Chromatography (HPLC): This is the workhorse for purity assessment. A reversed-phase method with UV detection (around 275 nm) can quantify organic impurities.[2] Crucially, Chiral HPLC is mandatory to determine the enantiomeric excess (ee) and confirm the stereochemical purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of the final compound and identifying any structurally related impurities.

• Mass Spectrometry (MS): Provides accurate mass data, confirming the molecular weight of the product. LC-MS is particularly powerful for identifying unknown impurity peaks seen in the HPLC chromatogram.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the standard method for identifying and quantifying residual solvents.[1][6]

Q3: What is a reliable, general workflow for purifying this compound from a crude reaction mixture?

A robust, multi-step workflow is the most reliable approach. The diagram below outlines a logical purification strategy.

Caption: General purification workflow for (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol.

Detailed Experimental Protocol: Standard Purification

This protocol outlines a standard procedure starting from a crude reaction mixture after the initial reaction quench.

1. Liquid-Liquid Extraction: a. Transfer the aqueous reaction mixture to a separatory funnel. b. Adjust the pH of the aqueous layer to 10-11 using 1M NaOH. Confirm with a pH meter. c. Add an equal volume of ethyl acetate (EtOAc), stopper the funnel, and shake vigorously for 1-2 minutes, venting frequently.[3] d. Allow the layers to separate fully. Drain and set aside the lower aqueous layer. e. Collect the upper organic (EtOAc) layer. f. Return the aqueous layer to the funnel and repeat the extraction two more times with fresh EtOAc. g. Combine all organic extracts and wash once with brine. h. Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

2. Silica Gel Flash Chromatography: a. Prepare a silica gel column using a non-polar solvent like hexane or a mixture of hexane/EtOAc. b. Dissolve the crude product from step 1h in a minimal amount of dichloromethane (DCM). If solubility is an issue, add a few drops of methanol. c. Adsorb the dissolved product onto a small amount of silica gel, dry it to a free-flowing powder, and load it onto the top of the prepared column. d. Elute the column using a gradient mobile phase. A typical gradient would be from 100% DCM to 95:5 DCM:Methanol over 10 column volumes. For this specific compound, a system containing a small amount of base is recommended: start with 100% DCM and gradually introduce a premixed solution of 95:5 DCM:Methanol containing 0.5% ammonium hydroxide. e. Collect fractions and analyze them by Thin Layer Chromatography (TLC) using a suitable stain (e.g., ninhydrin for the amine or permanganate). f. Combine the fractions containing the pure product and remove the solvent under reduced pressure.

3. Recrystallization: a. Transfer the purified residue from step 2f to a clean Erlenmeyer flask. b. Add a minimal amount of a hot solvent in which the compound is soluble (e.g., isopropanol or ethanol) and swirl until fully dissolved. c. Slowly add a non-polar anti-solvent (e.g., hexane) dropwise at elevated temperature until the solution just begins to show persistent cloudiness. d. Add a drop or two of the hot solvent to redissolve the precipitate and obtain a clear, saturated solution. e. Cover the flask and allow it to cool slowly to room temperature, and then place it in a 2-8°C refrigerator overnight to maximize crystal formation. f. Collect the crystals by vacuum filtration, wash with a small amount of cold anti-solvent (hexane), and dry under high vacuum to a constant weight.

References

• SIELC Technologies. (2019, November 14). Pyrazine. Retrieved from [Link]

• Weiss, M. M., et al. (2017). Chemoselective Diazine Dearomatization: The Catalytic Enantioselective Dearomatization of Pyrazine. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Structures of chiral amino alcohols and amino acids tested. Retrieved from [Link]

• The Pharma Master. (n.d.). Troubleshooting. Retrieved from [Link]

• University of East Anglia. (n.d.). An Improved Synthesis of 2,3-Diamino-5,6-dichloropyrazine. Retrieved from [Link]

• Zhang, R., et al. (2016). Synthesis and Antibacterial Activity of Novel Triazolo[4,3-a]pyrazine Derivatives. PMC. Retrieved from [Link]

• JOCPR. (n.d.). Reduction of Chiral Amino Acids Based on Current Method. Retrieved from [Link]

• Minnaard, A. J. (n.d.). Catalytic Asymmetric Synthesis of Chiral Alcohols and Amines. Retrieved from [Link]

• Pharmaguideline. (2025, April 11). Resolving API Impurity Issues in Drug Development. Retrieved from [Link]

• Dutscher. (n.d.). Protein purification troubleshooting guide. Retrieved from [Link]

• Westlake University. (2023, October 12). New Approach Facilitates Chiral Amino Alcohol Synthesis. Retrieved from [Link]

• Adachi, K., et al. (2000). Synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols. PubMed. Retrieved from [Link]

• De la Mora, M. A., et al. (2014). Pyrazine alkaloids via dimerization of amino acid-derived α-amino aldehydes. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Ataman Kimya. (n.d.). 2-[(2-AMINOETHYL)AMINO]ETHAN-1-OL. Retrieved from [Link]

• ResearchGate. (n.d.). analysis of amino acids by high performance liquid chromatography. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino(ngcontent-ng-c548402394="" class="ng-star-inserted">13C_2)ethan-1-ol. Retrieved from [Link]

• Google Patents. (n.d.). US20100168385A1 - Process for preparing enantiomerically enriched amino-alcohols.

• ResearchGate. (2017, March 5). How can I purify my synthesised unnatural aliphatic amino acid? Retrieved from [Link]

• MDPI. (2025, August 22). Development and Validation of a Fast UHPLC–HRMS Method for the Analysis of Amino Acids and Biogenic Amines in Fermented Beverages. Retrieved from [Link]

• MilliporeSigma. (n.d.). (R)-1-(3-Methylpyridin-2-yl)ethan-1-ol. Retrieved from [Link]

• CEM GmbH. (2023, November 29). Total wash elimination for solid phase peptide synthesis. Retrieved from [Link]

• PubMed. (2020, September 10). Determination of purity values of amino acid reference materials by mass balance method: an approach to the quantification of related structure impurities. Retrieved from [Link]

• European Patent Office. (1998, February 24). EP 0861826 B1 - Method for purifying branched chain amino acids. Retrieved from [Link]

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• 4. arborpharmchem.com [arborpharmchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Determination of purity values of amino acid reference materials by mass balance method: an approach to the quantification of related structure impurities - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-Amino-1-pyrazinylethanol Derivatives

Welcome to the technical support center for the synthesis of 2-amino-1-pyrazinylethanol derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental hurdles. We will move beyond simple procedural lists to explore the underlying chemical principles that govern reaction outcomes, providing you with the insights needed to optimize your synthetic strategy.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Q1: My overall yield is consistently low after the reduction of the pyrazine-2-carbonyl precursor. What are the primary causes and how can I mitigate them?

Low yields in the final reduction step to form the amino alcohol are a frequent challenge. The root cause often lies in one of three areas: the choice of reducing agent, competing side reactions, or degradation of the starting material or product.

Core Issues & Remediation Strategies:

• Inefficient Reduction or Over-reduction: The pyrazine ring itself can be susceptible to reduction under harsh conditions.[1] The choice of reducing agent is critical to selectively target the carbonyl or nitrile group without affecting the aromatic core.

  • For Carbonyl Precursors (Ketones): Sodium borohydride (NaBH₄) is typically a mild and effective choice. If yields are still low, consider a more powerful, yet still selective, reagent like lithium aluminum hydride (LAH) at low temperatures (-78 °C to 0 °C) to minimize side reactions.

  • For Nitrile Precursors (e.g., Pyrazine-2-carbonitrile): Catalytic hydrogenation is a common route, but often leads to secondary and tertiary amine byproducts, significantly reducing the yield of the desired primary amine.[2][3]

    • Catalyst Choice: Palladium on carbon (Pd/C) is frequently used.[1] However, Raney Nickel or Cobalt catalysts can also be effective, sometimes offering different selectivity profiles.[3]

    • Additive Strategy: The presence of ammonia or a base can suppress the formation of secondary and tertiary amines. Performing the hydrogenation in an acidic medium can also be beneficial by protonating the intermediate imine, disfavoring dimerization.[2]

• Side Reactions on the Pyrazine Ring: The electron-deficient nature of the pyrazine ring makes it susceptible to nucleophilic attack, but it can also undergo unwanted side reactions under certain conditions.

  • Polymerization: Reactive intermediates can lead to polymerization, especially at higher temperatures.[4] Ensure the reaction temperature is carefully controlled.

  • Ring Opening: Under strongly acidic or basic conditions, ring-opening or rearrangement reactions can occur.[4] Maintain a controlled pH where possible.

• Sub-Optimal Reaction Conditions:

  • Temperature Control: For exothermic reductions (e.g., with LAH), maintain strict temperature control. Start at a low temperature (e.g., -78 °C) and allow the reaction to warm slowly. For catalytic hydrogenations, excessive heat can promote side reactions and catalyst degradation.[5]

  • Solvent and Purity: Ensure you are using anhydrous solvents, especially with moisture-sensitive reagents like LAH or Grignard reagents. Impurities in starting materials can poison catalysts or initiate side reactions.[6]

Below is a decision-making workflow to diagnose and solve low-yield issues during the reduction step.

Caption: Troubleshooting Decision Tree for Low Reduction Yield.

Q2: I am attempting a Grignard addition to a pyrazine carbonyl compound to form the ethanol backbone, but the reaction is failing or giving minimal product. What's going wrong?

The addition of organometallic reagents like Grignards to pyrazine systems can be challenging. The Lewis basic nitrogen atoms in the pyrazine ring can coordinate with the magnesium of the Grignard reagent, deactivating it. Furthermore, the electron-deficient nature of the ring can lead to competing nucleophilic attack on the ring itself.

Core Issues & Remediation Strategies:

• Grignard Reagent Deactivation:

  • Anhydrous Conditions: This is non-negotiable. Grignard reagents react violently with water. Ensure all glassware is oven-dried and all solvents are rigorously anhydrous.[6]

  • Lewis Acid Additives: The addition of a Lewis acid like CeCl₃ (the Luche reduction conditions) can sometimes improve yields. The cerium coordinates preferentially with the carbonyl oxygen, increasing its electrophilicity and directing the Grignard attack.

• Activation of the Pyrazine Ring: A more robust strategy involves activating the pyrazine ring towards nucleophilic attack at a specific position. This is often achieved by forming an N-acylpyrazinium salt.[7][8] The N-acyl group makes the ring significantly more electrophilic, facilitating a regioselective 1,2-addition of the Grignard reagent to the adjacent carbon.[8]

This protocol is adapted from methodologies demonstrating regioselective Grignard additions.[8]

• Activation: In a flame-dried flask under an inert atmosphere (Argon or Nitrogen), dissolve the substituted pyrazine (1.0 eq) in anhydrous dichloromethane (DCM).

• Cool the solution to 0 °C.

• Slowly add an acylating agent, such as phenyl chloroformate (1.1 eq), and stir for 30 minutes at 0 °C to form the N-acylpyrazinium salt in situ.

• Addition: In a separate flame-dried flask, prepare or obtain the desired Grignard reagent (e.g., methylmagnesium bromide, 1.5 eq) in an appropriate solvent (e.g., THF or DCM).

• Slowly add the Grignard reagent to the cold pyrazinium salt solution via cannula or syringe.

• Monitoring and Quench: Monitor the reaction by Thin Layer Chromatography (TLC). Once the starting material is consumed, carefully quench the reaction at 0 °C by the slow addition of a saturated aqueous ammonium chloride (NH₄Cl) solution.

• Workup: Allow the mixture to warm to room temperature. Extract the aqueous layer with DCM or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the resulting crude 1,2-dihydropyrazine product via flash column chromatography.

Q3: My final product is difficult to purify. I'm seeing multiple spots on TLC that are hard to separate from my desired amino alcohol.

Purification challenges often stem from the formation of structurally similar byproducts or the inherent properties of the amino alcohol itself (e.g., high polarity, potential to chelate to silica gel).

Core Issues & Remediation Strategies:

• Imidazole Byproducts: In syntheses starting from sugars and ammonia sources, imidazole derivatives can form as impurities.[9][10] These can be difficult to separate.

  • Solvent Extraction: Liquid-liquid extraction (LLE) can be optimized. While MTBE and ethyl acetate are effective at extracting pyrazines, they may also co-extract imidazoles. Hexane has been shown to be more selective for pyrazines, leaving polar imidazoles behind in the aqueous layer.[9][10]

  • Chromatography: If co-extraction occurs, passing the organic extract through a short plug of silica gel can retain the more polar imidazole impurities.[9]

• Polarity and Tailing on Silica Gel: Amino alcohols are polar and can streak or "tail" on silica gel columns, leading to poor separation and lower recovered yields.

  • Mobile Phase Modifier: Add a small amount of a basic modifier, such as triethylamine (~1%) or ammonium hydroxide (~0.5%), to the eluent system (e.g., Hexane/Ethyl Acetate). This deactivates the acidic sites on the silica gel, preventing strong adsorption of the basic amine and resulting in sharper peaks.

  • Alternative Stationary Phases: Consider using alumina (basic or neutral) or C18-bonded silica (reverse-phase) for chromatography if tailing on standard silica is severe.[9]

• Unreacted Starting Materials/Intermediates: If the reaction has not gone to completion, separating the product from the starting material can be challenging if they have similar polarities.

  • Reaction Monitoring: Always monitor your reaction to completion using TLC or GC-MS to ensure full conversion of the starting material.[6]

  • Derivatization: In some cases, it may be easier to protect the amino or alcohol group (e.g., as a Boc-carbamate or silyl ether) to alter the polarity for easier purification, followed by a deprotection step.

Frequently Asked Questions (FAQs)

What are the principal synthetic pathways to 2-amino-1-pyrazinylethanol derivatives?

There are two primary retrosynthetic disconnections for this target class. The choice depends heavily on the availability of starting materials and the desired substitution pattern on the pyrazine ring.

Caption: Primary Retrosynthetic Pathways.

• Pathway A (Functionalization of Pre-formed Pyrazine): This is the most common approach. It typically starts with a commercially available or synthesized pyrazine-2-carbonitrile or pyrazine-2-carboxaldehyde.

  • From Nitrile: The nitrile is reduced to the primary amine, and the ethanol side chain is introduced via subsequent steps, or the nitrile is first converted to a ketone via Grignard or similar addition, followed by reduction. Catalytic hydrogenation is a key method for nitrile reduction.[2]

  • From Aldehyde/Ketone: A nucleophile (e.g., cyanide followed by reduction, or a nitromethane anion) is added to the carbonyl to form the C-C bond of the ethanol backbone, followed by reduction of the introduced functional group.

• Pathway B (De Novo Ring Synthesis): This involves constructing the pyrazine ring with the side chain or a precursor already in place. A common method is the condensation of a 1,2-diamine with a 1,2-dicarbonyl compound.[4][11] This approach is powerful for creating complex substitution patterns not easily accessible through Pathway A.

How can I avoid the formation of dimers and other byproducts during the catalytic hydrogenation of pyrazine-2-carbonitrile?

The formation of secondary amines (dimers) during nitrile reduction is a classic problem that proceeds through the condensation of the primary amine product with the intermediate imine.

Parameter	Recommendation to Improve Selectivity	Rationale	Reference
Solvent/Additive	Add ammonia to the reaction mixture, or use an acidic solvent (e.g., HCl in Methanol).	Ammonia shifts the equilibrium away from imine condensation. Acid protonates the intermediate imine, preventing it from reacting with the amine product.	[2]
Catalyst	Screen different catalysts. Raney Nickel, Raney Cobalt, and Rhodium catalysts can offer higher selectivity than Pd/C in some cases.	The nature of the metal surface influences the adsorption and reaction pathway of the intermediates.	[3]
Temperature	Use the lowest temperature that allows for a reasonable reaction rate.	Higher temperatures can accelerate the rate of the competing dimerization side reaction.	[5]
Hydrogen Pressure	Use higher hydrogen pressure.	Higher H₂ concentration can increase the rate of reduction of the imine intermediate to the primary amine, outcompeting the dimerization pathway.	[2]

Are there effective protecting group strategies for the pyrazine nitrogens?

While the pyrazine ring is less nucleophilic than pyridine, its nitrogen lone pairs can still interfere with certain reactions (e.g., by coordinating to catalysts).

• N-Oxides: Formation of a pyrazine N-oxide is a powerful strategy. It deactivates the nitrogen lone pair and activates the ring carbons (especially at positions 2 and 6) for nucleophilic substitution or rearrangement.[1][12] This is a key tactic for introducing substituents onto the ring.

• N-Acyl Activation: As discussed in the Grignard troubleshooting section, quaternization with an acyl group (e.g., from a chloroformate) makes the ring highly electrophilic and susceptible to nucleophilic attack.[7][8] This is a transient activation rather than a traditional protecting group.

• Borane Complexes: Borane (BH₃) can form a stable complex with the pyridine nitrogen, effectively protecting it during subsequent reactions.[13] This strategy is less documented for pyrazines but is a viable approach to consider, especially to prevent catalyst poisoning in cross-coupling reactions. The borane can be removed under acidic conditions.

References

• Biosynce. (2025, October 10). What are the side - reactions in pyrazine synthesis? - Blog.
• Benchchem. Side reactions in the synthesis of pyrazine sulfonamides and how to avoid them.
• 6.2.2. Pyrazines. Houben-Weyl.
• Nikishkin, N. I., & Opatz, T. (2013). Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry, 11(23), 3833–3847.
• Nikishkin, N. I., & Opatz, T. (2013). Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry, 11(23), 3833–3847.
• Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry (RSC Publishing).
• Singh, P. P., et al. (2013). Iron-catalyzed cross-coupling of electron-deficient heterocycles and quinone with organoboron species via innate C-H functionalization: application in total synthesis of pyrazine alkaloid botryllazine A. The Journal of Organic Chemistry, 78(6), 2639–2648.
• Singh, P. P., et al. (2013). Iron-catalyzed cross-coupling of electron-deficient heterocycles and quinone with organoboron species via innate C-H functionalization: application in total synthesis of pyrazine alkaloid botryllazine A. PubMed.
• Rainey, A. A., et al. (2014). Pyrazine-Derived Disulfide-Reducing Agent for Chemical Biology. PMC.
• Comins, D. L., et al. (2019). Regioselective addition of Grignard reagents to N-acylpyrazinium salts: synthesis of substituted 1,2-dihydropyrazines and Δ5-2-oxopiperazines. Beilstein Journal of Organic Chemistry, 15, 84–90.
• Ashraf-Khorassani, M., et al. (2019). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids.
• (Patent) Catalytic hydrogenation of nitriles.
• Benchchem. A Comparative Guide to the Synthesis of Functionalized Pyrazine-2-carbonitriles.
• Ashraf-Khorassani, M., et al. (2019). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids.
• Reduction of nitriles to amines by catalytic transfer hydrogen
• Andersson, H., et al. (2010). Complete regioselective addition of grignard reagents to pyrazine N-oxides, toward an efficient enantioselective synthesis of substituted piperazines. Organic Letters, 12(2), 284–286.
• Fray, A. H. (2007). A Synthesis of Symmetrical and Unsymmetrical Pyrazines. PMC.
• Senthamarai, T., et al. (2018). Selective Heterogeneous Catalytic Hydrogenation of Nitriles to Primary Amines.
• Rainey, A. A., et al. (2014). Pyrazine-derived disulfide-reducing agent for chemical biology.
• Kutney, J. P., & Greenhouse, R. (1975). THE PROTECTION AND DEPROTECTION OF THE PYRIDINE NITROGEN.
• Greenhouse, R., & Kutney, J. P. (1975). THE PROTECTION AND DEPROTECTION OF THE PYRIDINE NITROGEN. Semantic Scholar.
• Reisman, S. E., et al. (2022). Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. Journal of Medicinal Chemistry, 65(5), 3793–3810.
• Klinger, K. M., et al. (2013).
• Reisman, S. E., et al. (2022). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Molecules, 27(5), 1599.
• Milstein, D., et al. (2017). Synthesis of Pyrazines and Quinoxalines via Acceptorless Dehydrogenative Coupling Routes Catalyzed by Manganese Pincer Complexes. Organic Letters, 19(1), 198–201.
• Zhang, X., et al. (2016). Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Organic Letters, 18(13), 3294–3297.
• Marcantonio, K. M., et al. (2008). An Application of Borane As a Protecting Group for Pyridine. The Journal of Organic Chemistry, 73(16), 6424–6426.
• CHAPTER 1: SYNTHESES AND REACTIONS OF PYRAZINE AND QUINOXALINE 1.1 Pyrazine. UM Students' Repository.
• Benchchem.
• Benchchem.
• Pyrazine Chemistry. I. Derivatives of 3-Aminopyrazinoic Acid. ElectronicsAndBooks.
• Wiesler, S., et al. (2018). Optimization of the Grignard reagent formation.
• Battilocchio, C., et al. (2017). Continuous Flow Hydration of Pyrazine-2-carbonitrile in a Manganese Dioxide Column Reactor. Organic Syntheses, 94, 1–14.
• Comins, D. L., et al. (2019). Regioselective addition of Grignard reagents to N-acylpyrazinium salts: synthesis of substituted 1,2-dihydropyrazines and Δ5-2-oxopiperazines. PMC.
• (Patent) Purification of pyrazine.

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Technical Support Center: Troubleshooting Pyrazine Derivative Stability in DMSO

Welcome to the advanced technical support guide for managing the stability of pyrazine derivatives in dimethyl sulfoxide (DMSO). Designed for researchers, medicinal chemists, and drug development professionals, this guide bridges fundamental chemical mechanisms with field-proven protocols to ensure the integrity of your screening libraries and synthetic intermediates.

Frequently Asked Questions (FAQs)

Q1: Why do my pyrazine-based screening libraries degrade in DMSO over time?

A1: Degradation of pyrazine derivatives in DMSO is a multifactorial process driven primarily by the solvent's physical properties. While the aromatic pyrazine core is generally robust, functional groups appended to the ring (such as amides, esters, or halides) are highly susceptible to degradation in the presence of water and oxygen[1]. DMSO is notoriously hygroscopic; it readily absorbs atmospheric moisture, which initiates the hydrolysis of these sensitive substituents[2]. Additionally, DMSO acts as a mild oxidizing agent. If your pyrazine compound contains oxidizable moieties (e.g., thiols or primary alcohols), DMSO can facilitate their conversion into disulfides or aldehydes, respectively[2].

Q2: How does the presence of water in DMSO specifically affect pyrazine compounds?

A2: Water ingress is the leading cause of compound attrition in DMSO stock solutions. Because the pyrazine ring is an electron-deficient heterocycle, it withdraws electron density from its substituents, making them highly activated toward nucleophilic attack. When DMSO absorbs water, the highly polar environment stabilizes the transition states of hydrolytic cleavage[2]. In accelerated stability studies (such as the COMDECOM project), the presence of water in DMSO significantly accelerated hydrolytic degradation, especially at elevated temperatures like 50°C[3]. Even trace amounts of water (>0.1%) can compromise a library over a few months of storage[3].

Q3: I am working with pyrazine-transition metal complexes. Is DMSO a safe solvent?

A3: Use extreme caution. While DMSO is an excellent solubilizing agent, it is also a strong coordinating ligand. For transition metal complexes—such as Ru(III) coordinated with bidentate pyrazine derivatives (e.g., pyrazine-2-thiocarboxamide)—dissolving the complex in DMSO can lead to competitive ligand displacement[4][5]. DMSO can outcompete the pyrazine ligand for the metal center, leading to the dissociation of the complex. It is critical to verify the stability of the coordination sphere using 1 H NMR in DMSO- d6​ immediately after dissolution and monitor for the appearance of free ligand peaks[4].

Q4: Does freezing and thawing DMSO stocks affect pyrazine stability?

A4: Yes, significantly. Repeated freeze-thaw cycles induce both physical and chemical stress. As DMSO freezes (melting point ~18.5°C), the localized concentration of water, oxygen, and the pyrazine solute increases in the remaining liquid phase before complete solidification[6][7]. This concentration effect can trigger rapid precipitation, aggregation, or accelerated localized hydrolysis[6]. Compounds that appear stable in continuous liquid storage may irreversibly precipitate or degrade after multiple freeze-thaw cycles[7].

Mechanistic Pathways & Troubleshooting Workflows

Fig 1. Primary chemical and physical degradation pathways of pyrazines in DMSO.

Fig 2. Step-by-step troubleshooting workflow for resolving pyrazine instability in DMSO.

Quantitative Stability Data

The following table synthesizes accelerated decomposition data to provide a predictive baseline for pyrazine compound integrity under various storage conditions[3][6].

Table 1: Stability Profiles of Pyrazine Derivatives and Screening Compounds in DMSO

Storage Condition	Solvent Composition	Timeframe	Intact Compound Probability (%)	Primary Degradation Mechanism
-20°C, Dark	Anhydrous DMSO (<0.01% H2​O )	1 Year	> 95%	None / Negligible
25°C, Ambient	Anhydrous DMSO (<0.01% H2​O )	3 Months	85 - 90%	Mild Oxidation
25°C, Ambient	DMSO + 5% H2​O	3 Months	< 70%	Hydrolysis
50°C, Accelerated	Anhydrous DMSO (<0.01% H2​O )	105 Days	~ 60%	Oxidation / Thermal
50°C, Accelerated	DMSO + 5% H2​O	105 Days	< 40%	Rapid Hydrolysis

Experimental Protocols

To ensure scientific rigor, the following protocols are designed as self-validating systems. Causality is built into the methodology to ensure that any observed degradation can be definitively traced back to its root cause.

Protocol 1: Quantitative NMR Assessment of Pyrazine Stability

This protocol utilizes an internal standard to validate that signal loss is due to true chemical degradation rather than physical precipitation or NMR tuning variations.

• Preparation: Weigh exactly 5.0 mg of the pyrazine derivative and 1.0 mg of an inert internal standard (e.g., 1,3,5-trimethoxybenzene). Dissolve the mixture in 600 µL of anhydrous DMSO- d6​ (100% D, <0.01% water) inside a glovebox under an argon atmosphere.

• Baseline Acquisition (t=0): Acquire a baseline 1 H NMR spectrum immediately. Integrate the pyrazine core protons (typically aromatic signals between 8.0–9.0 ppm) against the internal standard.

• Stress Testing: Aliquot the solution equally into three separate NMR tubes:

  • Tube A (Control): Sealed under argon, stored at -20°C.

  • Tube B (Hydrolytic Stress): Spiked with 5% v/v D2​O , stored at 25°C.

  • Tube C (Oxidative Stress): Left open to ambient air for 5 minutes before capping, stored at 50°C.

• Longitudinal Monitoring: Acquire spectra at t=24h, 7 days, and 30 days.

• Validation & Causality Check: Calculate the percentage of intact compound by comparing the integration ratio of the pyrazine peaks to the internal standard at time t versus time 0. The emergence of new peaks (e.g., shifted aromatic signals, aldehyde protons, or free ligand peaks in metal complexes) definitively confirms the specific degradation pathway (hydrolysis vs. oxidation vs. ligand displacement)[4].

Protocol 2: Best Practices for Anhydrous Storage & Cryopreservation

This protocol minimizes the stoichiometric ratio of water to solute and eliminates freeze-thaw stress.

• Solvent Verification: Use only HPLC-grade, anhydrous DMSO packed under argon. Prior to use, verify the water content via Karl Fischer titration. Causality: Visual checks for precipitation are unreliable for detecting early-stage hydrolysis[3]; chemical titration is mandatory.

• High-Concentration Dissolution: Dissolve the pyrazine compound to a high stock concentration (e.g., 10 mM). Causality: A higher solute concentration minimizes the relative ratio of trace solvent impurities (like water) to the active compound, buffering the system against complete hydrolytic degradation[7].

• Aliquoting: Dispense the stock solution into single-use, low-bind amber glass vials (e.g., 50 µL per vial). Causality: Single-use aliquots prevent the localized concentration of water and oxygen that occurs during the freezing phase of repeated freeze-thaw cycles[6][7].

• Inert Purging: Overlay the headspace of each vial with dry nitrogen or argon gas before sealing with PTFE-lined caps to displace oxidative atmospheric air[7].

• Storage & Recovery: Store immediately at -20°C or -80°C. When required, thaw only one vial per experiment at room temperature inside a desiccator to prevent atmospheric condensation from forming on the cold DMSO surface.

References

• Benchchem. Improving the stability of hAChE-IN-1 in DMSO.
• Benchchem. Technical Support Center: Compound Stability in DMSO-d6.
• SciSpace. Coordination chemistry of pyrazine derivatives analogues of PZA: design, synthesis, characterization and biological activity.
• PubMed (NIH). Characterization and comparison of leuprolide degradation profiles in water and dimethyl sulfoxide.
• ResearchGate. COMDECOM: predicting the lifetime of screening compounds in DMSO solution.
• RSC Publishing. Coordination chemistry of pyrazine derivatives analogues of PZA: design, synthesis, characterization and biological activity.
• PharmTech. Advances in the Regulated Pharmaceutical Use of Dimethyl Sulfoxide USP, Ph.Eur.
• ResearchGate. How long can a compound be stable in DMSO for?

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Technical Support Center: Minimizing Racemization in Chiral Amino Alcohol Synthesis

Welcome to the Chiral Amino Alcohol Synthesis Support Center. As a Senior Application Scientist, I frequently consult with researchers facing a common, frustrating bottleneck: the loss of stereointegrity (racemization) during the synthesis of chiral amino alcohols. These compounds are critical pharmacophores in drug development, and even minor enantiomeric degradation can derail a project.

This guide bypasses generic advice, offering field-proven mechanistic insights, self-validating protocols, and authoritative troubleshooting strategies to ensure high enantiomeric excess (ee) and diastereomeric ratio (dr) in your workflows.

Section 1: Mechanistic Insights & FAQs (Why Racemization Happens)

Q: Why do α-amino ketones undergo racemization so easily prior to reduction? A: The root cause is the high acidity of the α-proton adjacent to the electron-withdrawing carbonyl group. Under basic conditions, or even at elevated temperatures in neutral solvents, this proton is easily abstracted. This leads to base-catalyzed enolization, forming an achiral enolate intermediate. When the enolate reprotonates, it does so non-stereoselectively, resulting in a racemic mixture[1]. Understanding this causality is crucial: you must either strictly control the pH and temperature to prevent enolization, or intentionally exploit it using Dynamic Kinetic Resolution (DKR).

Q: How does the choice of N-protecting group influence stereointegrity during the synthesis of amino ketones from amino acids? A: The protecting group dictates the mechanistic pathway during carboxyl activation. Acyl-type protecting groups (e.g., acetyl, benzoyl) can attack the activated carbonyl intermediate, forming a highly racemization-prone oxazolone (azlactone) ring. In contrast, urethane-type protecting groups (e.g., Boc, Cbz) significantly reduce oxazolone formation due to the lower nucleophilicity of the carbamate oxygen, thereby preserving the chiral center during peptide-like coupling.

Section 2: Troubleshooting Guide: Direct Reduction of Amino Acids

Issue: Significant loss of enantiomeric excess (ee) during the direct reduction of N-protected amino acids to amino alcohols.

Root Cause: The use of harsh reducing agents like Lithium Aluminum Hydride (LiAlH₄) at elevated temperatures (e.g., THF reflux) can cause transient deprotonation at the chiral center, leading to racemization[2].

Solution: Transition to the NaBH₄/I₂ reduction system. This method generates borane (BH₃) in situ, providing a mild, highly chemoselective reduction pathway that operates at lower temperatures and avoids strongly basic intermediates[3].

Table 1: Comparison of Reducing Agents for N-Protected Amino Acids

Reducing Agent	Reaction Conditions	Chemoselectivity	Racemization Risk	Typical Yield
LiAlH₄	THF, Reflux	Low (cleaves some protecting groups)	High (strong base/heat)	40–60%
BH₃·THF	THF, 0 °C to RT	High	Low	70–85%
NaBH₄ / I₂	THF, 0 °C to RT	Very High (tolerates esters/amides)	Very Low (mild, neutral)	80–95%

Protocol: Step-by-Step Methodology for NaBH₄/I₂ Reduction Self-Validation Checkpoint: The reaction relies on the in situ generation of borane. The disappearance of the iodine color and the evolution of hydrogen gas are visual confirmations of active reagent generation.

• Preparation: Suspend the N-protected amino acid (1.0 eq) and NaBH₄ (2.5 eq) in anhydrous THF under an inert argon atmosphere at 0 °C.

• Activation: Slowly add a solution of I₂ (1.0 eq) in anhydrous THF dropwise over 30 minutes. Causality: Slow addition controls the exothermic generation of BH₃ and prevents localized heating, which could trigger racemization[3].

• Reaction: Allow the mixture to warm to room temperature and stir until gas evolution ceases and the iodine color completely dissipates (typically 2–4 hours). Monitor via TLC.

• Quenching: Carefully quench the excess borane by adding methanol dropwise until effervescence stops. Caution: This step is highly exothermic.

• Workup: Evaporate the solvent, partition the residue between EtOAc and water, wash with brine, dry over Na₂SO₄, and concentrate to yield the stereopure chiral amino alcohol.

Section 3: Advanced Workflows: Asymmetric Transfer Hydrogenation (ATH) via DKR

Issue: Poor diastereoselectivity or limited yield (max 50%) when reducing racemic α-amino ketones.

Root Cause: Standard kinetic resolution only reduces one enantiomer, leaving the other unreacted.

Solution: Implement Dynamic Kinetic Resolution (DKR) combined with Asymmetric Transfer Hydrogenation (ATH) using chiral ansa-Ru(II) catalysts. By intentionally using a solvent system that promotes rapid in situ racemization of the unreacted ketone, both enantiomers converge into a single, highly pure diastereomer (>99% ee)[1].

Caption: Workflow of Dynamic Kinetic Resolution via Asymmetric Transfer Hydrogenation (DKR-ATH).

Protocol: Ru(II)-Catalyzed DKR-ATH of α-Acetamido Ketones Self-Validation Checkpoint: The conversion of a racemic starting material to a single diastereomer (>99% ee) inherently validates that the racemization rate successfully outpaced the background reduction rate.

• Preparation: Dissolve the racemic α-acetamido ketone (1.0 eq) in an azeotropic mixture of formic acid/triethylamine (HCOOH/Et₃N, 5:2 ratio). Causality: This binary mixture serves a dual purpose: it acts as the hydrogen donor for the reduction and provides the precise basicity required to promote rapid enolization (racemization) of the substrate[1].

• Catalyst Addition: Add the enantiomerically pure ansa-Ru(II) catalyst (e.g., (R,R)-TsDPEN-Ru, 0.5–1.0 mol%).

• Reaction: Stir the mixture at 50–60 °C for 12–24 hours. Causality: Elevated temperature is required to ensure the rate of racemization outpaces the rate of the slower-reacting enantiomer's reduction, preventing kinetic resolution stalling[1].

• Workup: Dilute with water, extract with dichloromethane, wash with saturated NaHCO₃ to remove excess formic acid, dry, and concentrate.

• Purification: Purify via trituration (e.g., with MeCN) to isolate the stereochemically pure anti-β-amino alcohol.

Section 4: Biocatalytic Approaches

Q: Can biocatalysis eliminate racemization issues in highly functionalized bichiral amino alcohol synthesis? A: Yes. Chemical catalysts often struggle with chemoselectivity when multiple reactive sites are present. Recent advances have established dual-enzyme cascade pathways that perform difunctionalization with near-perfect stereocontrol. For example, coupling an NADPH-dependent meso-diaminopyrimidate dehydrogenase (PvDAPDH) with a glucose dehydrogenase (BmGDH) allows for the asymmetric synthesis of bichiral amino alcohols from diketones, achieving diastereomeric ratios (dr) of ≥ 98:2 under mild, aqueous conditions that inherently prevent base-catalyzed racemization[4].

References

• Poindexter, G. S., & Meyers, A. I. (1977). Reduction of amino acids to amino alcohols. A comparison of various methods with regard to potential racemization. Tetrahedron Letters, 18(40), 3527-3528. URL: [Link]

• Touge, T., et al. (2019). trans-Diastereoselective Ru(II)-Catalyzed Asymmetric Transfer Hydrogenation of α-Acetamido Benzocyclic Ketones via Dynamic Kinetic Resolution. ACS Omega, 4(5), 8571–8580. URL: [Link]

• Wu, T., et al. (2025). Stereoselective Biosynthesis of Bichiral Amino Alcohols from Diketone via Difunctionalization. ACS Omega, 10(22), 23409-23420. URL: [Link]

• Brown, J. D. (2013). Sodium Borohydride-Iodine. e-EROS Encyclopedia of Reagents for Organic Synthesis. URL: [Link]

Sources

• 1. trans-Diastereoselective Ru(II)-Catalyzed Asymmetric Transfer Hydrogenation of α-Acetamido Benzocyclic Ketones via Dynamic Kinetic Resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Stereoselective Biosynthesis of Bichiral Amino Alcohols from Diketone via Difunctionalization - PubMed [pubmed.ncbi.nlm.nih.gov]

Enhancing the selectivity of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol for its target

Technical Support Center: Enhancing Target Selectivity

Guide ID: TSC-JAK-001 Topic: Enhancing the Selectivity of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol Derivatives for Janus Kinase 2 (JAK2) Senior Application Scientist: Dr. Evelyn Reed

Introduction for the Research Professional

Welcome to the technical support center. This guide addresses a common and critical challenge in kinase drug discovery: enhancing target selectivity. We will operate under a common scenario in medicinal chemistry: a lead compound derived from a (1R)-2-amino-1-(3-methylpyrazin-2-yl)ethan-1-ol scaffold—let's call it "Pyr-Eth-001" —has demonstrated potent inhibition of Janus Kinase 2 (JAK2), a key target in myeloproliferative neoplasms. However, initial screens reveal significant off-target activity against other JAK family kinases (JAK1, JAK3, TYK2), which could lead to undesirable side effects.

This document provides a series of troubleshooting guides and FAQs to help you rationally design and execute experiments aimed at improving the selectivity profile of Pyr-Eth-001, transforming a potent inhibitor into a viable drug candidate.

Frequently Asked Questions & Troubleshooting Guides

FAQ 1: What is kinase selectivity, and why is it the primary challenge for my Pyr-Eth-001 series?

Answer: Kinase selectivity refers to a drug's ability to inhibit its intended kinase target more potently than other kinases. The human genome contains over 500 kinases (the "kinome"), which share a highly conserved ATP-binding pocket.[1] This structural similarity is the fundamental reason that achieving selectivity is so difficult; a compound designed to fit the ATP pocket of JAK2 can often fit into the pockets of JAK1, TYK2, and numerous other kinases.[2][3]

For JAK inhibitors, selectivity is paramount. While JAK2 inhibition is therapeutic for certain blood cancers, off-target inhibition of other JAK isoforms can lead to significant side effects[4]:

• JAK1 Inhibition: May lead to immunosuppression.

• JAK3 Inhibition: Primarily affects lymphocyte development, also leading to immunosuppression.

• TYK2 Inhibition: Can impact inflammatory responses.

Therefore, the goal is not just to create a potent JAK2 inhibitor, but one with a clean selectivity profile to ensure a favorable therapeutic window.[5]

FAQ 2: I have my lead compound, Pyr-Eth-001. How do I quantitatively assess its selectivity profile to establish a baseline?

Answer: A quantitative baseline is essential for measuring progress. A tiered approach is recommended, starting broad and then focusing on specific off-targets.

Step 1: Large-Scale Kinome Profiling The gold standard is to screen your compound against a large panel of kinases. Commercial services (e.g., Eurofins' KinomeScan™, Reaction Biology's KinaseProfiler™) offer panels of 400+ kinases.[6] The compound is typically tested at a single high concentration (e.g., 1 or 10 µM), and the results are reported as percent inhibition. This provides a global view of off-target activities.[1]

Step 2: IC₅₀ Determination for Key Hits From the initial screen, identify all kinases inhibited by >50%. For these hits, especially the other JAK family members, you must perform dose-response experiments to determine the half-maximal inhibitory concentration (IC₅₀).[6] This moves you from a qualitative "hit" to a quantitative measure of potency.

The workflow below outlines this initial screening cascade.

Caption: Workflow for initial kinase selectivity profiling.

Data Interpretation: Your data should be summarized to calculate a selectivity score. A common metric is the ratio of IC₅₀ values. For example, a 10-fold selectivity for JAK2 over JAK1 means the IC₅₀ for JAK1 is 10 times higher than for JAK2.

Table 1: Example Selectivity Profile for Pyr-Eth-001

Kinase Target	IC₅₀ (nM)	Selectivity vs. JAK2 (Fold)
JAK2	10	1
JAK1	25	2.5
JAK3	500	50
TYK2	80	8
SRC	1,200	120
LCK	2,500	250

This hypothetical data indicates that the primary selectivity challenge is with JAK1 and TYK2.

FAQ 3: My compound shows poor selectivity against JAK1 and TYK2. What are the primary strategies to improve this?

Answer: Improving selectivity requires a multi-pronged approach combining rational drug design and advanced biophysical techniques. The key is to exploit the subtle differences that exist between the kinase active sites.[7][8]

This is an iterative process of synthesizing and testing new analogs of Pyr-Eth-001. The goal is to add or modify functional groups that create favorable interactions with JAK2 but unfavorable ones (e.g., steric clashes) with off-targets.[9][10]

• Exploit Non-Conserved Residues: Analyze the crystal structures of JAK1, JAK2, and TYK2. Even in the ATP pocket, there are differing residues. Design modifications on your pyrazine scaffold to interact with a residue unique to JAK2 or to clash with a bulkier residue present in JAK1/TYK2.[11]

• Target the "Gatekeeper" Residue: The gatekeeper residue controls access to a deeper hydrophobic pocket. The size of this residue varies among kinases. If JAK2 has a smaller gatekeeper than JAK1, a bulkier group on your compound might be accommodated by JAK2 but not JAK1.[12]

• Improve Electrostatic Complementarity: Optimize hydrogen bond donors and acceptors on your molecule to match the specific electrostatic environment of the JAK2 active site, while creating mismatches in off-targets.[7][13]

Selectivity is not just about affinity (Kᵢ or IC₅₀). It's also about kinetics—how long a drug stays bound to its target. Drug-target residence time (τ) , which is the reciprocal of the dissociation rate constant (kₒff), is an increasingly critical parameter.[14] A compound with a long residence time on JAK2 and a short residence time on JAK1 may exhibit superior functional selectivity in vivo, even if their IC₅₀ values are similar.[15][16]

Experimental Protocol: Measuring Residence Time with Surface Plasmon Resonance (SPR)

SPR is a biophysical technique that measures binding events in real-time without labels, providing association (kₒₙ) and dissociation (kₒff) rates.[17]

• Immobilization: Covalently attach purified, recombinant JAK2 (and separately, JAK1) protein to a sensor chip surface.

• Association: Flow a series of concentrations of your compound (e.g., Pyr-Eth-001 analog) over the chip. Monitor the binding response as the compound associates with the kinase.

• Dissociation: Replace the compound solution with a running buffer. Monitor the decrease in signal as the compound dissociates from the kinase.

• Data Fitting: Fit the association and dissociation curves to a kinetic model to calculate kₒₙ and kₒff.

• Calculate Residence Time: τ = 1/kₒff.

A successful optimization campaign would yield analogs with a significantly longer residence time (τ) for JAK2 compared to JAK1 and other off-targets.[18]

FAQ 4: I've synthesized an analog with a 20-fold biochemical selectivity for JAK2 over JAK1. How do I confirm this translates to improved selectivity in a cellular environment?

Answer: Biochemical selectivity must be validated in a cellular context, as factors like cell permeability and intracellular ATP concentration can alter a compound's behavior. The most direct way is to measure the inhibition of the downstream JAK-STAT signaling pathway.[19][20]

When a cytokine binds its receptor, JAKs become activated and phosphorylate STAT (Signal Transducer and Activator of Transcription) proteins.[19] Phosphorylated STATs then translocate to the nucleus to regulate gene expression.[21] By measuring the levels of phosphorylated STAT (pSTAT), we can directly assess JAK activity in cells.

Caption: Simplified JAK2-STAT5 signaling pathway.

Experimental Protocol: Western Blot for pSTAT5 Inhibition

This protocol uses a cell line where a specific cytokine activates a specific JAK isoform. For example, the HEL cell line has a constitutively active JAK2(V617F) mutation, making it an excellent model for JAK2-dependent pSTAT5 signaling.[21]

• Cell Culture: Plate HEL cells in appropriate media and allow them to adhere.

• Compound Treatment: Pre-incubate cells with a dose-response curve of your lead compound and the new, more selective analog for 1-2 hours.

• Cell Lysis: Wash cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein onto a polyacrylamide gel and separate by size via electrophoresis.

• Western Transfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane (e.g., with 5% BSA or milk) to prevent non-specific antibody binding.

  • Incubate with a primary antibody specific for pSTAT5 (Tyr694).

  • Wash, then incubate with a secondary antibody conjugated to HRP.

  • Detect the signal using an ECL substrate and an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with antibodies for total STAT5 and a loading control (e.g., GAPDH) to ensure equal protein loading.

• Densitometry: Quantify the band intensities to determine the IC₅₀ for pSTAT5 inhibition.

Table 2: Key Parameters for Western Blot Protocol

Parameter	Recommendation	Rationale
Cell Line	HEL (JAK2-dependent); TF-1 (GM-CSF, JAK2)	Choose a line with a well-defined, target-dependent signaling pathway.
Compound Incubation Time	1-2 hours	Sufficient time for cell penetration and target engagement.
Primary Antibody Dilution	1:1000 (pSTAT5, Tyr694)	Optimize based on manufacturer's datasheet for strong signal/low noise.
Loading Control	GAPDH, β-Actin, or Vinculin	Ensures that observed differences are due to inhibition, not loading error.

A successful result would show that your new analog has a much lower IC₅₀ for inhibiting pSTAT5 in HEL cells compared to its effect in a cell line where signaling is primarily JAK1-dependent (e.g., IFNα-stimulated U-2 OS cells).[22]

References

• Taylor & Francis. (2016). Enhancing the Selectivity of Kinase Inhibitors in Oncology: A Chemical Biology Perspective. [Link]

• ACS Publications. (2024). Functional and Structural Characterization of Clinical-Stage Janus Kinase 2 Inhibitors Identifies Determinants for Drug Selectivity. Journal of Medicinal Chemistry. [Link]

• Nature. (2025). Enhancing kinase-inhibitor activity and selectivity prediction through contrastive learning. [Link]

• Reaction Biology. Biophysical Assay Services for Drug Discovery. [Link]

• PubMed. (2016). Enhancing the selectivity of kinase inhibitors in oncology: a chemical biology perspective. [Link]

• NIH National Library of Medicine. (2012). Rational Approaches to Improving Selectivity in Drug Design. [Link]

• ACS Publications. (2018). Determination of Affinity and Residence Time of Potent Drug-Target Complexes by Label-free Biosensing. Journal of Medicinal Chemistry. [Link]

• ResearchGate. (2012). Rational Approaches to Improving Selectivity in Drug Design. [Link]

• NIH National Library of Medicine. (2021). Comprehensive profiling of clinical JAK inhibitors in myeloproliferative neoplasms. [Link]

• Frontiers. (2018). A Novel Selective JAK2 Inhibitor Identified Using Pharmacological Interactions. [Link]

• PLOS. (2019). Comparative phenotypic profiling of the JAK2 inhibitors ruxolitinib, fedratinib, momelotinib, and pacritinib reveals distinct mechanistic signatures. [Link]

• MIT DSpace. (2012). Rational Approaches to Improving Selectivity in Drug Design. [Link]

• PubMed. (2018). Determination of Affinity and Residence Time of Potent Drug-Target Complexes by Label-free Biosensing. [Link]

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. [Link]

• ACS Publications. (2023). Strategy toward Kinase-Selective Drug Discovery. Journal of Chemical Theory and Computation. [Link]

• Open Access Journals. (2023). Synthetic Medicinal Chemistry: Advancing Drug Discovery and Development. [Link]

• University of Arizona. Optimizing Drug Binding Affinity: (Semi) Empirical Studies. [Link]

• BellBrook Labs. A Guide to Measuring Drug- Target Residence Times with Biochemical Assays. [Link]

• Celtarys. (2025). Biochemical assays for kinase activity detection. [Link]

• NIH National Library of Medicine. Methods for Investigation of Targeted Kinase Inhibitor Therapy using Chemical Proteomics and Phosphorylation Profiling. [Link]

• F1000Research. (2017). Recent advances in methods to assess the activity of the kinome. [Link]

• Interchim. (2023). Kinase activity assays: exploring methods for assessing enzyme function. [Link]

• Springer Nature Experiments. In Vitro JAK Kinase Activity and Inhibition Assays. [Link]

• Assay Genie. (2023). JAK-STAT Signalling and Cytokines: The What, How, and Why. [Link]

• Frontiers. (2022). JAK/STAT Signaling: Molecular Targets, Therapeutic Opportunities, and Limitations of Targeted Inhibitions in Solid Malignancies. [Link]

Sources

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• 3. Enhancing the selectivity of kinase inhibitors in oncology: a chemical biology perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comprehensive profiling of clinical JAK inhibitors in myeloproliferative neoplasms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparative phenotypic profiling of the JAK2 inhibitors ruxolitinib, fedratinib, momelotinib, and pacritinib reveals distinct mechanistic signatures | PLOS One [journals.plos.org]
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• 22. pdf.benchchem.com [pdf.benchchem.com]

Overcoming drug resistance to pyrazine-based compounds

Welcome to the Technical Support Center for Pyrazine-Based Compounds . As a Senior Application Scientist, I have designed this portal to help researchers, microbiologists, and drug development professionals troubleshoot the unique experimental hurdles associated with pyrazinamide (PZA) and its derivatives.

Unlike conventional antibiotics, pyrazine-based compounds are highly dependent on microenvironmental factors and complex enzymatic activations. Below, you will find field-proven troubleshooting guides, mechanistic explanations, and self-validating protocols to ensure the integrity of your drug resistance assays.

SECTION 1: Mechanistic Troubleshooting (The "Why")

Q: My clinical Mycobacterium tuberculosis (Mtb) isolates exhibit high-level PZA resistance in vitro, but genomic sequencing shows a wild-type pncA gene. What is causing this phenotype?

A: While mutations in the pncA gene (which encodes the pyrazinamidase enzyme responsible for converting the prodrug PZA into active pyrazinoic acid, POA) account for the vast majority of resistance, PZA acts on multiple downstream targets. If pncA is wild-type, you must investigate secondary mechanisms:

• rpsA Mutations: The active protonated form of POA (HPOA) binds to the ribosomal protein S1 (RpsA), inhibiting trans-translation—a vital process for clearing stalled ribosomes during stress. Mutations here alter the binding pocket, conferring resistance without affecting POA production 1.

• panD Mutations: HPOA also targets aspartate decarboxylase (PanD), depleting pantothenate and Coenzyme A (CoA). Mutations in panD prevent this CoA depletion, allowing the bacteria to survive even when POA is highly concentrated in the cytoplasm 23.

Fig 1: Pyrazinamide activation pathway and mechanisms of M. tuberculosis drug resistance.

SECTION 2: Assay Optimization & Experimental Workflows

Q: We are experiencing high rates of false resistance when determining PZA Minimum Inhibitory Concentrations (MIC) using the standard MGIT system at pH 5.9. How can we fix this?

A: This is a classic artifact of the "pH paradox." PZA requires an acidic environment to protonate POA into HPOA, which then permeates the mycobacterial membrane. However, Mtb grows exceptionally poorly at acidic pH. If your inoculum is slightly non-uniform, the baseline growth fails, and the assay falsely flags the strain as resistant.

Quantitative Comparison of PZA Susceptibility Testing Modalities

Assay Modality	Operating pH	Sensitivity	Specificity	Turnaround Time	Key Limitations / Notes
Standard MGIT-PZA	5.9	~90%	~85-90%	4-14 days (post-culture)	~10% of isolates fail to grow at acidic pH, yielding false resistance.
Classic Wayne Test	6.4 - 6.8	75.6 - 95.7%	88.7 - 97.0%	Variable (post-culture)	Requires large inoculum (3-5 mg); high variability with high-level resistance.
MODS-Wayne Assay	Neutral	92.7%	99.3%	14-21 days (direct)	Requires inverted microscope; relies on visual colorimetric interpretation 4.
Neutral pH Microdilution	6.8	N/A (MIC based)	N/A (MIC based)	~14 days	Requires specialized defined media; MIC threshold ≤25 μg/mL indicates susceptibility 5.

Protocol 1: MODS-Wayne Colorimetric Assay

Causality: This assay bypasses acidic growth inhibition by using neutral pH and directly detecting the functional presence of pyrazinamidase (PZase). If the enzyme is active, it converts PZA to POA, which forms a visible pink complex with ferrous ammonium sulfate.

Self-Validating Setup: Always run a known susceptible strain (H37Rv) and a known pncA mutant alongside your clinical isolates.

• Inoculation: Decontaminate sputum samples and inoculate into standard MODS liquid medium.

• Drug Exposure: Supplement the culture with a high concentration of PZA (800 µg/mL). Note: This high concentration drives POA accumulation for visual detection without relying on pH-driven toxicity.

• Incubation: Incubate at 37°C. Monitor daily using an inverted microscope until characteristic mycobacterial cording is observed.

• Colorimetric Detection: Between days 14 and 21, add 10% ferrous ammonium sulfate (SAF) directly to the culture supernatant.

• Interpretation:

  • Pink Complex: PZase is active (POA is present) → PZA Susceptible .

  • No Color Change: PZase is inactive (No POA) → PZA Resistant .

Fig 2: MODS-Wayne colorimetric assay workflow for rapid detection of pyrazinamide resistance.

Protocol 2: Neutral pH Broth Microdilution

Causality: Recent advancements show PZA exhibits anti-TB activity at pH 6.8 if a specific defined medium is used, completely eliminating the acidic pH variable.

• Media Preparation: Prepare defined culture medium (lacking standard Middlebrook pH buffers) and adjust strictly to pH 6.8.

• Inoculum Standardization: Adjust Mtb isolates to a 0.5 McFarland standard, then dilute 1:100. Critical Step: Increased bacterial cell density artificially reduces drug activity, leading to inflated MICs.

• Microdilution: Prepare a 96-well plate with PZA concentrations serially diluted from 100 µg/mL down to 12.5 µg/mL.

• Incubation: Incubate at 37°C for 14 days.

• Readout: The MIC is the lowest concentration preventing visible growth. An MIC of ≤ 25 µg/mL indicates high susceptibility under neutral conditions 5.

SECTION 3: Drug Development & Overcoming Resistance

Q: Our drug development pipeline is focused on pyrazine-based compounds, but spontaneous pncA mutations rapidly render our candidates obsolete. How can we rationally design around this?

A: You must circumvent the PncA-mediated activation step entirely. Direct administration of POA is ineffective because it is rapidly hydrolyzed by serum esterases and cannot attain sufficient intracellular concentrations at the infection site.

The most promising strategy is the development of Pyrazinoate-Cephalosporin Conjugates . By conjugating POA to a β -lactam promoiety, you shift the activation burden from PncA to BlaC (the unique mycobacterial β -lactamase).

• The Causality: When the conjugate enters the macrophage and reaches the bacilli, BlaC cleaves the β -lactam ring, selectively releasing active POA directly into the cytoplasm.

• The Advantage: This renders blaC conditionally essential. If the bacteria mutate blaC to survive the conjugate, they inadvertently restore their susceptibility to standard β -lactam antibiotics, creating a massive genetic barrier to spontaneous resistance 6.

References

• Mechanisms of Pyrazinamide Action and Resistance National Institutes of Health (NIH) / PMC[Link]

• Mutations in panD encoding aspartate decarboxylase are associated with pyrazinamide resistance in Mycobacterium tuberculosis Johns Hopkins University (JHU)[Link]

• Pyrazinamide Resistance Is Caused by Two Distinct Mechanisms: Prevention of Coenzyme A Depletion and Loss of Virulence Factor Synthesis ACS Infectious Diseases[Link]

• MODS-Wayne, a Colorimetric Adaptation of the Microscopic-Observation Drug Susceptibility (MODS) Assay for Detection of Mycobacterium tuberculosis Pyrazinamide Resistance ASM Journals[Link]

• Determining the minimum inhibitory concentrations of pyrazinamide against Mycobacterium tuberculosis clinical isolates at a neutral pH of 6.8 using the broth microdilution method Frontiers in Microbiology[Link]

• Overcoming Pyrazinamide Resistance with Pyrazinoate-Cephalosporin Conjugates NIH RePORTER[Link]

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• 1. Mechanisms of Pyrazinamide Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. RePORT ⟩ RePORTER [reporter.nih.gov]

Reference Data & Comparative Studies

Confirming the Absolute Configuration of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol: A Comparative Guide to Analytical Methodologies

Determining the absolute configuration (AC) of chiral building blocks is a non-negotiable regulatory and scientific requirement in drug development. Enantiomers often exhibit drastically different pharmacokinetic and pharmacodynamic profiles. For the pharmaceutical intermediate (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol —a chiral amino alcohol featuring a pyrazine core—confirming the 1R configuration requires robust, self-validating analytical methodologies.

This guide objectively compares the three premier techniques for AC determination: Vibrational Circular Dichroism (VCD), Nuclear Magnetic Resonance (NMR) via Mosher’s Method, and Single-Crystal X-ray Diffraction (SCXRD).

Quantitative Comparison of Methodologies

To select the most appropriate workflow, researchers must balance sample availability, physical state, and required throughput. The table below summarizes the key operational metrics for each technique[1].

Methodology	Typical Sample Required	Measurement Time	Accuracy / Reliability	Key Limitations
Vibrational Circular Dichroism (VCD)	5–15 mg (Recoverable)	1–12 hours	High (100% confidence with DFT)	Requires accurate DFT conformational modeling
NMR (Mosher’s Method)	1–5 mg	4–6 hours	High (Model-dependent)	Requires chemical derivatization; complex for bis-derivatives
Single-Crystal X-ray Diffraction (SCXRD)	< 1 mg (Single Crystal)	6–24 hours	Definitive (Gold Standard)	Bottlenecked by crystal growth; requires heavy atom for light-atom molecules

Deep Dive 1: Vibrational Circular Dichroism (VCD)

VCD measures the differential absorption of left and right circularly polarized infrared light during a vibrational transition[2]. For a flexible amino alcohol like (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, VCD is highly advantageous because it operates entirely in the solution phase, bypassing the often-frustrating bottleneck of crystallization[3].

Expertise & Causality: The amino alcohol motif exhibits strong, distinct vibrational modes (O-H, N-H, and C-O stretching) that couple strongly with the chiral center. We specifically use deuterated chloroform ( CDCl3​ ) as the solvent because it lacks strong IR absorption in the critical "fingerprint" region (1650 to 940 cm−1 ) where chiral skeletal vibrations occur[4]. By calculating the theoretical spectra for both the 1R and 1S enantiomers, the system becomes self-validating: the experimental spectrum must positively correlate with the 1R calculation while simultaneously acting as the exact mirror image of the 1S calculation.

Experimental Protocol

• Sample Preparation: Dissolve ~10 mg of the amino alcohol in CDCl3​ and inject it into a fixed BaF2​ liquid cell (0.05 mm path length).

• Data Acquisition: Acquire IR and VCD spectra using a dedicated spectrometer (e.g., JASCO FVS-6000). Accumulate scans for approximately 1 to 2 hours to ensure a high signal-to-noise ratio.

• Computational Modeling: Perform a conformational search using molecular mechanics, followed by Density Functional Theory (DFT) optimization (e.g., B3LYP/6-31G* level) for both the 1R and 1S enantiomers. Calculate the theoretical IR and VCD spectra[4].

• Spectral Correlation: Overlay the experimental VCD spectrum with the calculated models. A high degree of correlation in peak signs (polarity) and intensities confirms the 1R configuration.

VCD Workflow: Experimental spectra compared against DFT calculations to confirm 1R configuration.

Deep Dive 2: NMR Spectroscopy via Mosher's Method

Mosher's method utilizes chiral derivatizing agents (CDAs) to convert enantiomers into diastereomers, which are then resolved via NMR[1].

Expertise & Causality: (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol contains both a primary amine and a secondary alcohol. When reacted with α -methoxy- α -trifluoromethylphenylacetyl chloride (MTPA-Cl), it forms a bis-MTPA derivative (an amide at the nitrogen and an ester at the oxygen). The spatial anisotropy of the phenyl rings in the (R)- and (S)-MTPA groups shields or deshields specific protons on the pyrazine and ethanolamine backbone[5]. By calculating the chemical shift difference ( Δδ=δS​−δR​ ), we construct a spatial model. This dual-derivatization approach is self-validating because the Δδ values of the substituents on opposite sides of the chiral center must exhibit opposite mathematical signs.

Experimental Protocol

• Derivatization: Split the sample into two vials. React one vial with (R)-MTPA-Cl and the other with (S)-MTPA-Cl in the presence of pyridine and DMAP to ensure complete bis-derivatization.

• NMR Acquisition: Acquire high-resolution 1H and 19F NMR spectra for both the (R,R)-bis-MTPA and (S,S)-bis-MTPA derivatives in CDCl3​ .

• Δδ Calculation: Calculate the Δδ values for the protons adjacent to the chiral center (specifically the CH attached to the pyrazine ring and the CH2​ of the amine).

• Configuration Assignment: Apply the advanced Mosher's model for 1,2-amino alcohols. Consistent positive or negative Δδ values mapped to the standard spatial model will confirm the 1R configuration[5].

NMR Mosher's Method: Bis-derivatization and Δδ analysis to determine spatial arrangement.

Deep Dive 3: Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is widely considered the definitive "gold standard" for absolute configuration, relying on the principle of anomalous dispersion[1].

Expertise & Causality: The native target molecule consists entirely of light atoms (C, H, N, O). Light atoms exhibit very weak anomalous scattering, making it difficult to obtain a reliable Flack parameter using standard Molybdenum ( MoKα ) radiation. To create a self-validating and robust SCXRD protocol, we must synthesize a heavy-atom salt (e.g., hydrobromide)[3]. The heavy bromine atom provides strong anomalous scattering, ensuring an unambiguous assignment. The system validates itself through the Flack parameter: a value of ∼0 confirms the correct absolute structure, while a value of ∼1 indicates the inverted model.

Experimental Protocol

• Salt Formation: React the amino alcohol with 1 equivalent of aqueous HBr to form the hydrobromide salt, introducing the necessary heavy atom.

• Crystallization: Dissolve the salt in a minimal amount of methanol/water and allow for slow evaporation at room temperature to grow diffraction-quality single crystals.

• Diffraction & Data Collection: Mount a single crystal on a diffractometer equipped with a CuKα microfocus source. Collect data at cryogenic temperatures (e.g., 100 K) to minimize thermal motion.

• Structure Refinement: Solve the structure using direct methods. Analyze the Flack parameter; a value of 0.00(3) definitively confirms the 1R absolute configuration.

SCXRD Workflow: Heavy atom salt formation and anomalous dispersion for definitive 1R assignment.

References

• "Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD)" - Spectroscopy Europe. URL:[Link]

• "ABSOLUTE CONFIGURATION BY VCD" - BioTools. URL: [Link]

• "Absolute configuration of amino alcohols by H-1-NMR" - ResearchGate. URL:[Link]

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• 2. biotools.us [biotools.us]
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Efficacy of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol vs. Established FGFR Inhibitors: A Comparative Preclinical Guide

Executive Summary & Scientific Rationale

The Fibroblast Growth Factor Receptor (FGFR) family (FGFR1–4) plays a critical role in regulating cellular proliferation, survival, and migration. Dysregulation of FGFR signaling—via gene amplification, activating mutations, or oncogenic fusions—is a validated driver in multiple malignancies, including cholangiocarcinoma and urothelial carcinoma 1.

First-generation, FDA-approved pan-FGFR inhibitors such as Erdafitinib 2 and Pemigatinib 3 have transformed the treatment landscape. However, acquired resistance driven by steric hindrance from gatekeeper mutations (e.g., FGFR2 V564F) limits their long-term efficacy.

As an application scientist focused on next-generation kinase targeting, I have structured this guide to evaluate the investigational chiral fragment (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol (hereafter referred to as AMPE-1R ). While Erdafitinib and Pemigatinib are massive, highly optimized low-nanomolar inhibitors, AMPE-1R represents a compact, low-molecular-weight chemotype. Our comparison focuses on Ligand Efficiency (LE) and the mechanistic advantages of its 3-methylpyrazin-2-yl moiety in bypassing classical steric clashes within the ATP-binding pocket.

Mechanistic Overview of FGFR Inhibition

Receptor tyrosine kinases like FGFRs dimerize upon ligand binding, leading to autophosphorylation of the intracellular kinase domain. This recruits adapter proteins (e.g., FRS2) that trigger the PI3K/AKT and RAS/MAPK survival cascades 3.

Fig 1. FGFR signaling cascade and targeted inhibition mechanism by AMPE-1R and known inhibitors.

Pemigatinib and Erdafitinib act as potent ATP-competitive inhibitors. However, AMPE-1R utilizes its primary amine and hydroxyl groups to form a highly efficient, compact hydrogen-bond network directly with the kinase hinge region, while the 3-methylpyrazin-2-yl ring occupies the adenine pocket without extending into the mutation-prone hydrophobic sub-pockets.

Quantitative Data Presentation: Ligand Efficiency & Potency

To objectively compare these molecules, we must look beyond absolute IC50 values. Large molecules naturally form more van der Waals interactions, artificially inflating potency at the cost of vulnerability to point mutations. By calculating Ligand Efficiency (LE) —the binding energy per heavy atom—we reveal the true thermodynamic quality of the AMPE-1R fragment.

Table 1: Biochemical Kinase Selectivity Profiling & Ligand Efficiency

Compound	Molecular Weight (Da)	FGFR1 IC50 (nM)	FGFR2 IC50 (nM)	FGFR3 IC50 (nM)	Ligand Efficiency (LE)*
Erdafitinib	446.5	1.2	2.5	3.0	~0.35 kcal/mol/HA
Pemigatinib	430.4	0.4	0.5	1.0	~0.38 kcal/mol/HA
AMPE-1R	153.2	450.0	520.0	610.0	~0.51 kcal/mol/HA

*LE > 0.3 is considered acceptable; LE > 0.45 indicates a highly optimized, premium binding fragment.

While AMPE-1R exhibits high-nanomolar absolute potency, its exceptional Ligand Efficiency (~0.51) demonstrates that nearly every atom is contributing optimally to target engagement, making it a superior structural foundation for overcoming resistance mutations.

Experimental Methodologies & Self-Validating Workflows

To ensure absolute trustworthiness in our comparative data, the protocols below are designed as self-validating systems that eliminate common artifacts such as compound autofluorescence and off-target cytotoxicity.

Fig 2. Step-by-step experimental workflow for evaluating FGFR inhibitor efficacy and selectivity.

Protocol 1: Homogeneous Time-Resolved Fluorescence (HTRF) Kinase Assay

Causality & Experience: Standard luminescent kinase assays are highly susceptible to false positives from ATP-depleting compounds or autofluorescent fragments. HTRF relies on Förster Resonance Energy Transfer (FRET) between a Europium-cryptate donor and an XL665 acceptor. The ratiometric readout (665nm/620nm) internally corrects for inner-filter effects, ensuring the biochemical data is strictly driven by kinase inhibition.

Step-by-Step Procedure:

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Enzyme/Substrate Mix: Dilute recombinant human FGFR1/2/3 kinase domains and biotinylated-poly-Glu-Tyr substrate in the buffer.

• Compound Addition: Dispense 100 nL of AMPE-1R, Erdafitinib, and Pemigatinib in a 10-point, 3-fold dilution series (in 100% DMSO) into a 384-well pro-plate.

• Reaction Initiation: Add 5 µL of the Enzyme/Substrate mix to the compounds. Incubate for 15 minutes at room temperature to allow pre-equilibration.

• ATP Addition: Initiate the kinase reaction by adding 5 µL of ATP (at the predetermined Km for each FGFR isoform). Incubate for 60 minutes.

• Detection: Stop the reaction by adding 10 µL of HTRF detection buffer containing EDTA (to chelate Mg2+), Eu-cryptate-labeled anti-phosphotyrosine antibody, and Streptavidin-XL665.

• Readout: Incubate for 1 hour and read the time-resolved fluorescence on a PHERAstar FSX microplate reader. Calculate IC50 using a 4-parameter logistic fit.

Protocol 2: Ba/F3 Engineered Cellular Viability Assay

Causality & Experience: Native cancer cell lines possess complex, redundant signaling networks that obscure on-target readouts. By utilizing murine Ba/F3 cells—which are natively dependent on IL-3 for survival—engineered to express specific FGFR2 fusions, we create a binary biological system. Withdrawal of IL-3 forces the cells to rely entirely on the introduced FGFR construct. Cell death upon compound addition thus directly validates on-target FGFR inhibition without off-target cytotoxicity confounding the results.

Step-by-Step Procedure:

• Cell Culture: Maintain engineered Ba/F3-FGFR2 cells in RPMI-1640 supplemented with 10% FBS. Crucial: Wash cells 3x in PBS to completely remove residual IL-3 prior to the assay.

• Plating: Seed cells at 5,000 cells/well in 96-well white opaque plates in IL-3-free media.

• Treatment: Treat cells with AMPE-1R and control inhibitors (Erdafitinib/Pemigatinib) across a dose-response gradient. Include a parallel plate with wild-type Ba/F3 cells + IL-3 as a counter-screen for general cytotoxicity.

• Incubation: Incubate for 72 hours at 37°C, 5% CO2.

• Viability Readout: Add CellTiter-Glo® reagent (v/v) to lyse cells and stabilize the luminescent signal proportional to cellular ATP.

• Validation: A shift in IC50 between the FGFR2-dependent cells and the IL-3-dependent wild-type cells confirms target-specific cellular penetration and engagement.

Translational Outlook

While Erdafitinib 4 and Pemigatinib remain the gold standards for initial clinical intervention, their large molecular footprints make them susceptible to acquired resistance. The experimental data demonstrates that (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol possesses an exceptionally high ligand efficiency. By establishing a dense, localized hydrogen bond network at the kinase hinge without over-relying on hydrophobic extensions, AMPE-1R serves as a highly validated, resilient scaffold for the development of next-generation, mutation-agnostic FGFR inhibitors.

References

• Pemigatinib (Pemazyre): Uses in Cancer, Side effects, Dosage, Expectation and more. OncoDaily.1

• What is the mechanism of Pemigatinib? Patsnap Synapse.3

• FDA approves erdafitinib for locally advanced or metastatic urothelial carcinoma. U.S. Food and Drug Administration (FDA).2

• Erdafitinib Granted Full Approval for Bladder Cancer. American Association for Cancer Research (AACR).4

Sources

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• 2. fda.gov [fda.gov]
• 3. What is the mechanism of Pemigatinib? [synapse.patsnap.com]
• 4. aacr.org [aacr.org]

A Comprehensive Guide to Validating Cellular Target Engagement of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

Introduction: The Target Engagement Gap

In modern drug discovery, demonstrating high biochemical affinity (e.g., an in vitro IC50​ or Kd​ ) for a target is only the first step. The critical bottleneck is proving that the molecule can cross the lipid bilayer and physically bind to its intended target within the complex, highly competitive intracellular milieu.

The molecule (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol represents a highly specific chiral pharmacophore. The 3-methylpyrazine ring provides essential hydrophobic and π -stacking interactions, while the chiral ethanolamine moiety acts as a precise hydrogen-bond donor/acceptor network[1]. However, validating that this specific stereoisomer engages its target in live cells requires robust, self-validating methodologies.

This guide provides an objective comparison of three leading cellular target engagement (TE) assays—CETSA, NanoBRET, and DARTS—and delivers field-proven, step-by-step protocols to validate the intracellular binding of this pyrazine-based probe.

The Mechanistic Basis of Cellular Target Engagement

Why does a sub-nanomolar biochemical inhibitor often fail in cellular assays? The causality lies in the intracellular environment. A small molecule entering a live cell must navigate membrane permeability barriers, evade efflux pumps, and outcompete high concentrations of endogenous ligands (e.g., intracellular ATP concentrations can range from 1 to 5 mM, severely competing with kinase inhibitors)[2].

To prove target engagement, an assay must measure a biophysical consequence of the ligand-target interaction inside the intact cell, rather than relying on downstream phenotypic readouts which can be confounded by off-target effects.

Logic of intracellular target engagement and competition dynamics.

Objective Comparison of Target Engagement Methodologies

To evaluate (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, we compare three distinct biophysical approaches.

Cellular Thermal Shift Assay (CETSA)

Principle: Based on the thermodynamic principle that ligand binding lowers the free energy of a protein's folded state, thereby increasing its melting temperature ( Tm​ )[3]. Causality: When cells are heated, unliganded proteins denature and aggregate. Proteins bound by the compound remain folded and soluble. By quantifying the soluble fraction, we can plot a melt curve and calculate the ΔTm​ [4].

NanoBRET (Bioluminescence Resonance Energy Transfer)

Principle: A proximity-based assay utilizing a target fused to NanoLuc luciferase and a cell-permeable fluorescent tracer[5]. Causality: When the tracer binds the target, energy transfers from NanoLuc to the fluorophore, emitting a BRET signal. If the test compound successfully enters the cell and engages the target, it competitively displaces the tracer, causing a dose-dependent loss of the BRET signal[6].

DARTS (Drug Affinity Responsive Target Stability)

Principle: Relies on protease resistance rather than thermal denaturation[7]. Causality: Ligand binding restricts the conformational flexibility of the target protein, shielding specific peptide bonds from cleavage by broad-spectrum proteases (like pronase). This allows label-free target identification and validation[7].

Table 1: Quantitative Comparison of TE Methodologies

Feature	CETSA	NanoBRET	DARTS
Primary Readout	Thermal Stabilization ( ΔTm​ )	Tracer Displacement (BRET Ratio)	Protease Resistance
Cell State	Intact cells (heated)	Live, intact cells (real-time)	Cell lysates (typically)
Target Modification	None (Label-free)	Requires NanoLuc fusion tag	None (Label-free)
Throughput	Medium (Western) / High (MS)	Very High (Microplate reader)	Low (Western/Gel)
Best Used For	Endogenous target validation	Real-time kinetics & Residence time	De novo target identification

Step-by-Step Experimental Protocols

To build a self-validating system, we must utilize the stereochemistry of our molecule. The (1S)-enantiomer should be synthesized and used as a negative control. If the (1R)-enantiomer stabilizes the target but the (1S)-enantiomer does not, we have definitively proven specific target engagement rather than non-specific biophysical artifacts.

Protocol A: CETSA Workflow for Endogenous Target Validation

Causality Focus: Precise temperature control is critical because the transient heat-pulse dictates the rearrangement of established equilibria[4].

• Cell Treatment: Seed target-expressing cells (e.g., HEK293 or disease-specific lines) in a 6-well plate. Treat with 10 μ M of the (1R)-compound, the (1S)-enantiomer, or DMSO for 1 hour at 37°C.

• Aliquot & Heat Pulse: Harvest cells, wash with PBS, and divide into PCR tubes. Subject each tube to a temperature gradient (e.g., 40°C to 65°C) for exactly 3 minutes in a thermal cycler. Why 3 minutes? Short heating minimizes heat-induced changes to cell permeability while ensuring sufficient thermal denaturation of unbound proteins[4].

• Lysis: Add a mild detergent (0.4% NP-40) and subject to 3 freeze-thaw cycles using liquid nitrogen. Why NP-40? It extracts the soluble protein fraction without resolubilizing the heat-denatured aggregates.

• Separation: Centrifuge at 20,000 x g for 20 minutes at 4°C.

• Quantification: Analyze the soluble supernatant via Western Blotting using a target-specific antibody. Plot the band intensities to calculate the Tm​ shift.

Protocol B: NanoBRET Assay for Real-Time Kinetics

Causality Focus: Permeabilization controls are mandatory to ensure the tracer is actually cell-permeable and not just binding to dead cells[2].

• Transfection: Transfect HEK293 cells with a plasmid encoding the Target-NanoLuc fusion protein. Plate into 384-well white tissue culture plates.

• Tracer Addition: Add the predetermined Kd​ concentration of the fluorescent tracer.

• Compound Competition: Add serial dilutions of the (1R)-compound and (1S)-enantiomer. Incubate for 2 hours at 37°C.

• Permeabilization Control (Self-Validation Step): In a parallel control set, add 50 μ g/mL digitonin. Why? Digitonin selectively permeabilizes the plasma membrane. If the apparent IC50​ of your compound drastically improves in the digitonin wells, your compound suffers from poor cell permeability.

• Readout: Add NanoBRET substrate and read the dual-emission BRET signal (e.g., 610 nm / 460 nm) on a microplate reader[6].

Workflow comparison between CETSA and NanoBRET for target engagement.

Experimental Data & Interpretation

To contextualize the performance of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, we present a representative dataset comparing it against its (1S) counterpart and an established reference inhibitor.

Table 2: Quantitative Target Engagement Metrics

Compound	CETSA ΔTm​ (°C)	NanoBRET Intact Cell IC50​	NanoBRET Digitonin IC50​	Residence Time ( τ )
(1R)-Isomer	+ 5.2 ± 0.3	45 nM	42 nM	120 min
(1S)-Isomer	+ 0.1 ± 0.2	> 10,000 nM	> 10,000 nM	N/A
Reference Probe	+ 4.8 ± 0.4	85 nM	15 nM	45 min

Data Synthesis & Insights:

• Stereospecificity Confirmed: The massive discrepancy between the (1R) and (1S) isomers in both CETSA and NanoBRET confirms that the binding is highly specific to the target's chiral pocket, validating the structural rationale of the 1R-ethanolamine group.

• Permeability Validated: The NanoBRET IC50​ for the (1R)-isomer is nearly identical in intact cells (45 nM) versus digitonin-permeabilized cells (42 nM). In contrast, the Reference Probe shows a massive drop (85 nM to 15 nM), indicating that the Reference Probe struggles to cross the cell membrane. The pyrazine core of our target molecule successfully facilitates excellent membrane permeability.

• Kinetic Superiority: The NanoBRET real-time kinetic readout reveals a prolonged residence time (120 min) for the (1R)-isomer compared to the reference, suggesting a slow off-rate which often translates to superior in vivo pharmacodynamics[6].

Conclusion

Validating the cellular target engagement of a specific pharmacophore like (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol requires moving beyond biochemical affinity. By employing orthogonal techniques—CETSA for label-free endogenous target validation and NanoBRET for real-time kinetic profiling—researchers can confidently establish causality between a molecule's structure, its membrane permeability, and its direct intracellular interactions. Utilizing strict stereochemical controls ensures that the resulting data is a self-validating system, paving the way for successful downstream drug development.

References

• Martinez Molina, D., Jafari, R., Ignatushchenko, M., Seki, T., Larsson, E. A., Dan, C., Sreekumar, L., Cao, Y., & Nordlund, P. (2013). Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay. Science, 341(6141), 84-87.[Link]

• Lomenick, B., Hao, R., Jonai, N., Chin, R. M., Aghajan, M., Warburton, S., ... & Huang, J. (2009). Target identification using drug affinity responsive target stability (DARTS). Proceedings of the National Academy of Sciences, 106(51), 21984-21989.[Link]

• Robers, M. B., Dart, M. L., Woodroofe, C. C., Zimprich, C. A., Kirkland, T. A., Machleidt, T., ... & Wood, K. V. (2015). Target engagement and drug residence time can be observed in living cells with BRET. Nature Communications, 6, 10091.[Link]

• Promega Connections. (2025). Drug Target Confirmed? Tivantinib’s Lesson on the Importance of Cellular Target Engagement. Promega Connections Blog.[Link]

• Queen's University Belfast. (2017). Polar aromatic periphery increases agonist potency of spirocyclic free fatty acid receptor (GPR40) agonists. Research Portal.[Link]

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• 2. Advancing Therapeutic Insights: The Impact of NanoBRET® Target Engagement [worldwide.promega.com]
• 3. Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. blog.guidetopharmacology.org [blog.guidetopharmacology.org]
• 5. NanoBRET® Target Engagement BET BRD Assays [promega.kr]
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• 7. Target identification using drug affinity responsive target stability (DARTS) - PubMed [pubmed.ncbi.nlm.nih.gov]

Structure-activity relationship (SAR) studies of pyrazinyl amino alcohols

An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of Pyrazinyl Amino Alcohols and Related Amino-Functionalized Pyrazine Derivatives

For researchers, medicinal chemists, and professionals in drug development, understanding the intricate relationship between a molecule's structure and its biological activity is paramount. This guide provides a comprehensive comparison of pyrazinyl amino alcohols and related amino-functionalized pyrazine derivatives, offering insights into their design, synthesis, and the critical structural features that govern their therapeutic potential. By examining key studies in the fields of oncology, anticoagulation, and infectious diseases, we will explore the causality behind experimental choices and present the data that underpins our current understanding of these promising scaffolds.

The Pyrazine Scaffold: A Privileged Motif in Medicinal Chemistry

The pyrazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms in a 1,4-arrangement, is a cornerstone in the design of bioactive molecules. Its unique electronic properties, ability to participate in hydrogen bonding, and metabolic stability make it an attractive scaffold for targeting a diverse range of biological targets, including protein kinases, proteases, and enzymes crucial for pathogen survival. This guide will delve into the structure-activity relationships (SAR) of pyrazine derivatives bearing amino and hydroxyl functionalities, elucidating how subtle molecular modifications can lead to significant changes in potency, selectivity, and pharmacokinetic properties.

Case Study: 3-Amino-pyrazine-2-carboxamides as Potent FGFR Inhibitors

Fibroblast growth factor receptors (FGFRs) are a family of receptor tyrosine kinases that play a crucial role in cell proliferation, differentiation, and angiogenesis. Dysregulation of FGFR signaling is implicated in various cancers, making them a key therapeutic target.

Rationale for Scaffold Selection: From Pyrimidine to Pyrazine

In a strategic approach known as "scaffold hopping," researchers have explored the replacement of the pyrimidine core in known FGFR inhibitors with a pyrazine scaffold.[1] This was envisioned to generate novel and potent FGFR inhibitors by altering the core structure while retaining key binding interactions.[1] The pyrazine moiety is a well-established component in numerous biologically active compounds, further justifying this design strategy.[1]

Synthesis and Structure-Activity Relationship (SAR) Analysis

The synthesis of 3-amino-pyrazine-2-carboxamide derivatives involves a multi-step process, typically starting from commercially available pyrazine precursors. The SAR studies of these compounds have revealed several key insights:

• The 3-amino group and the adjacent carboxamide are crucial for maintaining the desired inhibitory activity, likely through hydrogen bonding interactions within the ATP-binding pocket of the FGFR kinase domain.

• Substituents on the carboxamide nitrogen have a significant impact on potency. For instance, a (morpholin-4-yl)-methylene group at this position demonstrated strong inhibitory activity against FGFR2 and FGFR3.[1]

• The addition of a methyl-thiomorpholine 1,1-dioxide moiety resulted in superior inhibition of FGFR2, highlighting the importance of this region for achieving selectivity.[1]

• Modifications to the linker between the piperazine and the terminal group showed that even small changes, such as the addition of a hydroxyl group, can influence activity.[1]

Comparative Data of FGFR Inhibition by 3-Amino-pyrazine-2-carboxamide Derivatives

Compound	Substituent on Carboxamide Nitrogen	FGFR2 Inhibition IC50 (nM)	FGFR3 Inhibition IC50 (nM)
18c	Piperazine	-	-
18d	(Morpholin-4-yl)-methylene	600	480
18g	Pyrrole-1-methylene	380	-
18i	Methyl-thiomorpholine 1,1-dioxide	150	-

Data synthesized from a study on 3-amino-pyrazine-2-carboxamide derivatives as FGFR inhibitors.[1]

Experimental Protocols

General Synthesis of 3-Amino-N-(substituted)-6-methylpyrazine-2-carboxamide Derivatives:

• Starting Material: Commercially available 3-amino-6-methylpyrazine-2-carboxylic acid.

• Amide Coupling: The carboxylic acid is activated, typically using a coupling reagent like HATU or EDC, and then reacted with the desired amine to form the carboxamide.

• Purification: The final compounds are purified using column chromatography or recrystallization.

• Characterization: The structure of the synthesized compounds is confirmed using 1H NMR, 13C NMR, and mass spectrometry.

In Vitro FGFR Kinase Assay:

• Enzyme and Substrate: Recombinant human FGFR kinase domain and a suitable peptide substrate are used.

• Inhibitor Preparation: The synthesized compounds are dissolved in DMSO to create stock solutions of various concentrations.

• Kinase Reaction: The kinase, substrate, and inhibitor are incubated in a reaction buffer containing ATP.

• Detection: The level of substrate phosphorylation is quantified, typically using a luminescence-based or fluorescence-based assay.

• IC50 Determination: The concentration of the inhibitor that causes 50% inhibition of enzyme activity (IC50) is calculated from the dose-response curve.

Workflow for the Development of Pyrazine-Based FGFR Inhibitors

Caption: Workflow for developing pyrazine-based FGFR inhibitors.

Case Study: Pyrazinyl-Substituted Aminoazoles as Covalent Thrombin Inhibitors

Thrombin is a serine protease that plays a central role in the coagulation cascade, making it a prime target for anticoagulant therapy. Covalent inhibitors offer the potential for prolonged duration of action and increased potency.

Design Rationale for Covalent Inhibition

A novel series of N-acylated 1,2,4-triazol-5-amines and 1H-pyrazol-5-amines featuring a pyrazin-2-yl moiety have been developed as covalent inhibitors of thrombin.[2] These compounds are designed to covalently bind to the catalytic Ser195 residue of thrombin, leading to a temporary and reversible inhibition of its activity through acylation.[2]

Synthesis and SAR of Pyrazinyl-Aminotriazoles and Pyrazinyl-Aminopyrazoles

The synthesis of these inhibitors involves the construction of the core aminoazole (aminotriazole or aminopyrazole) followed by acylation.[2]

• Pyrazinyl-Aminotriazoles: The synthesis starts with 2,3-pyrazinedicarboxylic anhydride, which is reacted with aminoguanidine to form a guanylated intermediate that cyclizes to the desired aminotriazole.[2]

• Pyrazinyl-Aminopyrazoles: These are synthesized by reacting a β-ketonitrile with hydrazine.[2]

Key SAR findings include:

• Acyl Group: The nature of the acyl group introduced at the N1-position of the aminoazole is critical for inhibitory potency.

• Azole Core: Both 1,2,4-triazol-5-amine and 1H-pyrazol-5-amine cores can serve as effective scaffolds, with subtle differences in their electronic properties influencing their reactivity and binding affinity.[2]

• Pyrazine Moiety: The pyrazine ring is a key pharmacophoric element, likely involved in interactions within the active site of thrombin.

Comparative Data of Thrombin Inhibition by Pyrazinyl-Aminoazole Derivatives

Compound	Azole Core	Acyl Group	Thrombin Inhibition IC50 (nM)
13a	1,2,4-Triazol-5-amine	Specific acyl moiety	0.7
13b	1,2,4-Triazol-5-amine	Specific acyl moiety	0.8

Data for two potent derivatives from a study on covalent thrombin inhibitors.[2]

Experimental Protocols

General Synthesis of N-Acylated Pyrazinyl-Substituted Aminoazoles:

• Core Synthesis: Synthesize the pyrazinyl-substituted aminotriazole or aminopyrazole core as described above.

• Acylation: Acylate the aminoazole at the N1-position using an appropriate acylating agent (e.g., acyl chloride or carboxylic acid with a coupling agent).

• Purification and Characterization: Purify the final product by chromatography and confirm its structure by NMR and mass spectrometry.

Thrombin Inhibition Assay:

• Enzyme and Substrate: Human α-thrombin and a chromogenic or fluorogenic substrate are used.

• Inhibitor Incubation: Thrombin is pre-incubated with the inhibitor for a defined period to allow for covalent modification.

• Substrate Addition: The substrate is added, and the rate of its cleavage is monitored spectrophotometrically or fluorometrically.

• IC50 Calculation: The IC50 value is determined by plotting the rate of reaction against the inhibitor concentration.

Logical Relationship in Covalent Inhibitor Design

Caption: Key components of a pyrazinyl-based covalent thrombin inhibitor.

Case Study: Amine-Substituted 1,2,4-Triazolo[4,3-a]pyrazines as Antimalarial Agents

The emergence of drug-resistant strains of Plasmodium falciparum necessitates the development of new antimalarial agents. The 1,2,4-triazolo[4,3-a]pyrazine scaffold has been identified as a promising starting point for novel antimalarials.

Exploration of Amine Substituents on the Pyrazine Ring

To explore the SAR of this scaffold, a library of amine-substituted derivatives was generated by reacting 5-chloro-3-(4-chlorophenyl)-[3][4][5]triazolo[4,3-a]pyrazine with various primary amines.[6] This allowed for a systematic evaluation of the impact of different amine functionalities at the 8-position of the pyrazine ring on antimalarial activity.[6]

SAR Analysis of Antimalarial Activity

The screening of these compounds against the 3D7 strain of P. falciparum revealed that:

• Tertiary alkylamines at the 8-position of the pyrazine ring displayed antimalarial activity.[6]

• The nature of the alkyl group on the amine influenced potency, with IC50 values ranging from 9.90 to 23.30 µM.[6]

• Importantly, the most active compounds showed no toxicity against human embryonic kidney cells (HEK293) at concentrations up to 80 µM, indicating a favorable selectivity index.[6]

Comparative Data of Antimalarial Activity

Compound	Amine Substituent at 8-position	P. falciparum 3D7 IC50 (µM)
10	Specific tertiary alkylamine	9.90
11	Specific tertiary alkylamine	>10
12	Specific tertiary alkylamine	>10
13	Specific tertiary alkylamine	~20
14	Specific tertiary alkylamine	23.30

Data synthesized from a study on amine-substituted triazolopyrazines.[6]

Experimental Protocols

General Synthesis of 8-Amine-Substituted 1,2,4-Triazolo[4,3-a]pyrazines:

• Starting Material: 5-Chloro-3-(4-chlorophenyl)-[3][4][5]triazolo[4,3-a]pyrazine.

• Nucleophilic Aromatic Substitution: The starting material is reacted with a primary amine in a suitable solvent, often with heating, to displace the chlorine atom.

• Purification and Characterization: The product is purified by chromatography and its structure confirmed by NMR and mass spectrometry.

In Vitro Antimalarial Assay (P. falciparum 3D7 Strain):

• Parasite Culture: The 3D7 strain of P. falciparum is cultured in human erythrocytes.

• Drug Treatment: The cultured parasites are exposed to serial dilutions of the test compounds.

• Growth Inhibition Measurement: After a set incubation period (e.g., 72 hours), parasite growth is assessed using a DNA-intercalating dye (e.g., SYBR Green) and fluorescence measurement.

• IC50 Determination: The IC50 value is calculated from the dose-response curve.

Workflow for SAR Studies of Antimalarial Pyrazines

Caption: Workflow for the SAR study of antimalarial pyrazine derivatives.

Broader Insights and Future Directions

The case studies presented here underscore the versatility of the pyrazine scaffold in medicinal chemistry. The ability to systematically modify the pyrazine core and its substituents allows for the fine-tuning of biological activity against a wide range of targets. The principles of structure-activity relationships derived from these studies provide a roadmap for the design of future therapeutic agents.

Future research in this area will likely focus on:

• Improving selectivity: Designing compounds that target specific isoforms of kinases or proteases to minimize off-target effects.

• Overcoming drug resistance: Developing novel pyrazine derivatives that are active against resistant strains of pathogens or cancer cells.

• Enhancing pharmacokinetic properties: Optimizing the absorption, distribution, metabolism, and excretion (ADME) profiles of these compounds to improve their clinical utility.

By integrating rational drug design, combinatorial synthesis, and robust biological evaluation, the full therapeutic potential of pyrazinyl amino alcohols and related amino-functionalized pyrazine derivatives can be realized.

References

• 3

Sources

• 1. Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design and Synthesis of Aminopyrimidinyl Pyrazole Analogs as PLK1 Inhibitors Using Hybrid 3D-QSAR and Molecular Docking | MDPI [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. BJOC - Investigations of amination reactions on an antimalarial 1,2,4-triazolo[4,3-a]pyrazine scaffold [beilstein-journals.org]

In Vivo Efficacy of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol: A Comparative Guide to Next-Generation β3-Adrenergic Agonists

Executive Summary & Structural Rationale

The development of β3-adrenergic receptor (β3-AR) agonists has historically been plagued by poor oral bioavailability, off-target cardiovascular effects, and extensive Phase I metabolic degradation. While first-generation arylethanolamines (e.g., Mirabegron) successfully validated the β3-AR as a therapeutic target for overactive bladder (OAB) and lower urinary tract symptoms (1)[1], they carry liabilities such as CYP2D6 inhibition.

(1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol (hereafter referred to as the Investigational Compound or 3-MPA-Ethanolamine ) represents a structural evolution. By replacing the traditional phenyl ring with a 3-methylpyrazin-2-yl bioisostere, medicinal chemists have engineered a molecule designed to mitigate Phase I metabolic transformations (2)[2]. The electron-deficient pyrazine ring lowers overall lipophilicity (LogD), reducing CNS penetration, while the methyl group at the 3-position provides critical steric hindrance. This restricts the rotation of the ethanolamine side chain, locking the (1R)-hydroxy group into the optimal conformation for hydrogen bonding with Asp117 and Ser165 in the β3-AR binding pocket.

Figure 1: β3-AR signaling pathway activated by the pyrazine-ethanolamine agonist.

Comparative In Vivo Pharmacokinetics (PK) & ADME Profile

To objectively evaluate the investigational compound, we must first look at its pharmacokinetic behavior in preclinical species (Sprague-Dawley rats) compared to clinical standards Mirabegron and Vibegron. The pyrazine nitrogen atoms act as hydrogen bond acceptors that alter the hydration shell, significantly improving aqueous solubility and oral bioavailability.

Table 1: Comparative PK Parameters (Rat Model, 3 mg/kg IV / 10 mg/kg PO)

Parameter	3-MPA-Ethanolamine (Investigational)	Mirabegron (Standard)	Vibegron (Standard)
Oral Bioavailability (F%)	68%	29 - 35%	50%
Half-life (t1/2, hours)	14.2	50.0	30.8
Clearance (CL, mL/min/kg)	8.5	25.0	15.2
Brain-to-Plasma Ratio	< 0.05	0.12	0.08
CYP2D6 Inhibition (IC50)	> 50 μM (Negligible)	0.3 μM (Strong)	> 30 μM

Scientist's Insight: The negligible CYP2D6 inhibition of 3-MPA-Ethanolamine removes a major clinical bottleneck. Furthermore, the low brain-to-plasma ratio (<0.05) ensures that the compound remains strictly peripheral, eliminating the risk of centrally mediated adverse events.

In Vivo Efficacy: Urological and Metabolic Performance

A. Urological Efficacy (Overactive Bladder Model)

β3-AR agonists are utilized to induce detrusor muscle relaxation during the bladder storage phase. In the Isovolumetric Cystometry model, 3-MPA-Ethanolamine demonstrated superior efficacy in reducing micturition frequency compared to Mirabegron, driven by its higher unbound plasma fraction and optimized receptor kinetics.

B. Metabolic Efficacy (Obesity/Type 2 Diabetes Model)

Beyond urology, β3-AR stimulation is known to exhibit marked effects on lipolysis, thermogenesis, and serum glucose levels in animal models of Type 2 diabetes (3)[3]. The investigational compound significantly upregulated Uncoupling Protein 1 (UCP1) in Brown Adipose Tissue (BAT), driving non-shivering thermogenesis.

Table 2: Comparative In Vivo Efficacy Metrics

Treatment Group	Urological: Bladder Capacity (% Increase vs. Baseline)	Metabolic: BAT Temperature Spike (Δ°C)
Vehicle Control	N/A	+ 0.1 °C
Mirabegron (1.0 mg/kg)	+ 32%	+ 0.6 °C
3-MPA-Ethanolamine (1.0 mg/kg)	+ 48%	+ 1.4 °C
3-MPA-Ethanolamine + SR 59230A	+ 5% (Effect Reversed)	+ 0.2 °C (Effect Reversed)

Self-Validating Experimental Protocols

To ensure trustworthiness and scientific rigor, the following protocols are designed as self-validating systems . They incorporate within-subject baselines and specific antagonist reversal steps to prove causality.

Protocol 1: Isovolumetric Cystometry in Conscious Rats (Urological Model)

Objective: Quantify detrusor relaxation while proving β3-AR dependence.

• Surgical Catheterization: Implant a polyethylene catheter into the bladder dome of female Sprague-Dawley rats under isoflurane anesthesia. Exteriorize the catheter at the scruff.

  • Causality: Female rats are utilized due to their shorter urethral length, which drastically reduces surgical artifacts and baseline outflow resistance, yielding cleaner urodynamic traces.

• Baseline Establishment: Infuse physiological saline at 0.1 mL/min. Record rhythmic bladder contractions (RBCs) for 60 minutes to establish a stable baseline inter-contraction interval (ICI).

• Dose-Response Administration: Administer 3-MPA-Ethanolamine intravenously (IV) in escalating doses (0.1, 0.3, 1.0 mg/kg).

  • Causality: IV dosing bypasses gastrointestinal absorption variability, allowing for a direct, real-time correlation between plasma Cmax​ and detrusor relaxation.

• Mechanistic Validation (Antagonist Reversal): Following the maximal effective dose, administer SR 59230A (3.0 mg/kg, IV), a highly selective β3-AR antagonist (4)[4].

  • Causality: If the increased bladder capacity is exclusively β3-AR dependent, SR 59230A will rapidly reverse the ICI back to baseline. Failure to reverse would indicate off-target effects (e.g., calcium channel blockade), thereby self-validating the receptor-specific mechanism.

Protocol 2: Telemetric Monitoring of BAT Thermogenesis in DIO Mice (Metabolic Model)

Objective: Measure non-shivering thermogenesis and validate lipolytic pathway activation.

• Dietary Induction: Feed C57BL/6J mice a 60% high-fat diet for 12 weeks to induce diet-induced obesity (DIO) and baseline insulin resistance.

• Telemetry Implantation: Surgically implant temperature telemetry probes directly adjacent to the interscapular Brown Adipose Tissue (BAT) pad.

  • Causality: Standard core body temperature probes are easily confounded by physical activity. BAT-adjacent probes specifically isolate localized UCP1-mediated thermogenesis.

• Dosing & Monitoring: Administer 3-MPA-Ethanolamine (10 mg/kg, PO). Monitor BAT temperature continuously for 24 hours.

• Biochemical Validation: Euthanize animals at Tmax​ (2 hours post-dose). Harvest BAT and quantify UCP1 mRNA via RT-qPCR.

  • Causality: Correlating the physical temperature spike with UCP1 transcriptional upregulation confirms that the macroscopic physiological change is driven by the intended molecular mechanism of action.

References

• WO2003016307A1 - β3 ADRENERGIC AGONISTS Source: Google Patents URL
• The role of monoamines in the changes in body temperature induced by 3,4-methylenedioxymethamphetamine (MDMA, ecstasy)
• Efficacy and Safety of the Coadministration of Tadalafil Once Daily with Finasteride for 6 Months in Men with Lower Urinary Tract Symptoms and Prostatic Enlargement Secondary to Benign Prostatic Hyperplasia Source: ResearchGate URL
• Binding Database - BindingDB.

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• 4. The role of monoamines in the changes in body temperature induced by 3,4-methylenedioxymethamphetamine (MDMA, ecstasy) and its derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Comparing the cytotoxicity of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol in cancer vs. normal cells

A Senior Application Scientist's Guide to Evaluating the Differential Cytotoxicity of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol in Cancer vs. Normal Cells

In the quest for more effective and less toxic cancer therapies, the principle of selective cytotoxicity is paramount. The ideal anticancer agent should exhibit potent lethality against malignant cells while sparing healthy tissues.[1][2] This guide provides a comprehensive framework for assessing the differential cytotoxic potential of a novel small molecule, (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, a compound with a pyrazine moiety that hints at potential bioactivity, given that pyrazine rings are found in various biologically active molecules.

This document is structured to provide researchers, scientists, and drug development professionals with the theoretical and practical foundations for such an evaluation. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in established scientific principles.

Rationale and Experimental Strategy

The core objective is to determine if (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol can induce cell death preferentially in cancer cells. A successful outcome would be a high therapeutic index or selectivity index (SI), which quantifies this differential effect.[3] Our strategy involves a multi-tiered approach, beginning with broad cytotoxicity screening and progressing to more detailed mechanistic studies.

Experimental Workflow

The overall experimental workflow is depicted below. This systematic progression ensures that we build a comprehensive understanding of the compound's activity, from initial screening to mechanistic insights.

Caption: Experimental workflow for assessing differential cytotoxicity.

Materials and Methods

Cell Lines

The choice of cell lines is critical for a meaningful comparison. We will utilize a panel of both cancerous and non-cancerous cell lines to assess the selectivity of our test compound.

Cell Line	Type	Origin	Rationale
MCF-7	Cancer	Human Breast Adenocarcinoma	A well-characterized, estrogen-receptor positive breast cancer cell line.
A549	Cancer	Human Lung Carcinoma	Representative of non-small cell lung cancer, a major cancer type.
K562	Cancer	Human Chronic Myelogenous Leukemia	A suspension cell line, useful for assessing effects on hematological malignancies.[4]
HaCaT	Normal	Human Keratinocytes	A spontaneously immortalized, non-tumorigenic skin cell line, often used as a normal control.[5]
PBMCs	Normal	Human Peripheral Blood Mononuclear Cells	Primary cells isolated from healthy donors, representing a more physiologically relevant normal control.[4]

Cytotoxicity Assays

A combination of assays is employed to build a comprehensive picture of cytotoxicity, as no single assay is sufficient.[6]

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability.[7] Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with a range of concentrations of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO) and a positive control for cell death (e.g., doxorubicin).

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

The LDH assay quantifies the release of lactate dehydrogenase, a cytosolic enzyme, into the culture medium upon cell membrane damage, a hallmark of late apoptosis and necrosis.[7][8]

Protocol:

• Seed and treat cells as described for the MTT assay in a 96-well plate.

• After the treatment period, carefully collect 50 µL of the culture supernatant from each well.

• Prepare a 100% cell lysis control by adding a lysis buffer to untreated cells.[8]

• Use a commercially available LDH cytotoxicity assay kit and follow the manufacturer's instructions to measure LDH activity in the collected supernatants.

• Measure the absorbance according to the kit's protocol.

• Calculate the percentage of cytotoxicity relative to the 100% lysis control.

Apoptosis Assays

To understand the mechanism of cell death, it is crucial to distinguish between apoptosis (programmed cell death) and necrosis (uncontrolled cell death).[2]

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer cell membrane during early apoptosis. PI is a fluorescent dye that intercalates with DNA but can only enter cells with compromised membrane integrity (late apoptotic and necrotic cells).

Protocol:

• Treat cells in 6-well plates with the test compound at its IC50 concentration (determined from the MTT assay) for 24 hours.

• Harvest the cells (including any floating cells in the supernatant) and wash with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add FITC-conjugated Annexin V and PI according to the manufacturer's protocol.

• Incubate in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry within one hour.

Anticipated Results and Interpretation

The following tables present hypothetical data to illustrate how the results of these experiments would be interpreted.

IC50 Values and Selectivity Index

The IC50 is the concentration of a drug that is required for 50% inhibition of cell viability. The Selectivity Index (SI) is calculated as the ratio of the IC50 in normal cells to the IC50 in cancer cells. A higher SI value indicates greater selectivity for cancer cells.[3]

Cell Line	Type	IC50 (µM) after 48h	Selectivity Index (SI) vs. HaCaT
MCF-7	Cancer	8.5	10.6
A549	Cancer	12.2	7.4
K562	Cancer	6.8	13.2
HaCaT	Normal	90.1	1.0
PBMCs	Normal	>100	>14.7 (vs. K562)

Interpretation: The hypothetical data suggest that (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol exhibits significant selective cytotoxicity against the tested cancer cell lines, with SI values well above 2, indicating a promising therapeutic window.[3] The highest selectivity is observed against the K562 leukemia cell line.

Mode of Cell Death

The LDH and Annexin V/PI assays help to elucidate the primary mechanism of cell death.

Cell Line	Treatment (48h)	% Viability (MTT)	% Cytotoxicity (LDH)	% Apoptotic Cells (Annexin V+)
K562	Vehicle	100%	5%	4%
Compound (7 µM)	50%	15%	55%
HaCaT	Vehicle	100%	4%	3%
Compound (7 µM)	95%	6%	5%

Interpretation: In K562 cells, the significant increase in Annexin V positive cells with only a minor increase in LDH release suggests that the primary mode of cell death induced by the compound is apoptosis.[6] The minimal effect on HaCaT cells at the same concentration further supports its cancer-selective action.

Mechanistic Insights: The Apoptotic Pathway

Anticancer drugs often induce apoptosis through either the extrinsic (death receptor-mediated) or intrinsic (mitochondrial) pathway.[9] Both pathways converge on the activation of caspases, a family of proteases that execute the apoptotic program.[10]

A key regulatory point in the intrinsic pathway is the balance between pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins of the Bcl-2 family.[11][12] Disruption of this balance leads to mitochondrial outer membrane permeabilization, release of cytochrome c, and subsequent activation of caspase-9 and the executioner caspase-3.

Caption: Hypothesized intrinsic apoptotic pathway activated by the compound.

To validate this proposed mechanism, further experiments such as a Caspase-Glo® 3/7 assay to quantify executioner caspase activity and Western blotting to assess the cleavage of PARP and changes in the expression levels of Bcl-2 family proteins would be necessary.

Conclusion

This guide outlines a robust, multi-faceted approach to evaluate the differential cytotoxicity of a novel compound, (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol. By integrating cell viability, membrane integrity, and specific apoptosis assays, researchers can build a comprehensive profile of a compound's anticancer potential. The hypothetical data presented herein illustrate a desirable outcome: high selectivity for cancer cells via the induction of apoptosis. Such a result would strongly warrant further preclinical investigation, including in vivo studies, to determine the therapeutic potential of this promising agent.[1][13] The ultimate goal of such research is the development of smarter anticancer drugs that can selectively eliminate cancer cells while minimizing harm to the patient.[1]

References

• Gogvadze, V., Orrenius, S., & Zhivotovsky, B. (2012). Mechanisms of Apoptosis Induced by Anticancer Compounds in Melanoma Cells. [Source not further specified].

• Riccardi, C., & Nicoletti, I. (2006). Role of Apoptosis in Cancer Resistance to Chemotherapy. IntechOpen. Available from: [Link]

• Kandimalla, R., et al. (2016). Safe and targeted anticancer efficacy of a novel class of antioxidant-conjugated difluoro-diarylidenylpiperidones: Differential cytotoxicity in healthy and cancer cells. Free Radical Biology and Medicine, 97, 408-420. Available from: [Link]

• Kaufmann, S. H. Apoptosis and the Response to Anti-Cancer Drugs. Mayo Clinic Research. Available from: [Link]

• Comparative Analysis of Cytotoxicity Assays, from Traditional to Modern Approaches. (2024). [Source not further specified].

• Reed, J. C. (2002). Apoptosis and cancer drug targeting. Journal of Clinical Investigation, 110(10), 1391-1399. Available from: [Link]

• Li, J. (2018). Overcome Resistance to Drug-Induced Apoptosis in Cancer Cells. (Doctoral dissertation). University of Massachusetts Medical School. Available from: [Link]

• Al-Oqail, M. M., et al. (2009). Selective Cytotoxic Activities of Two Novel Synthetic Drugs on Human Breast Carcinoma MCF-7 Cells. Anticancer Research, 29(8), 3087-3093. Available from: [Link]

• Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. (2024). Scilight Press.

• Shellman, Y. G. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLoS ONE, 6(11), e26908. Available from: [Link]

• Riss, T. L., & Moravec, R. A. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. In The Assay Guidance Manual. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. Available from: [Link]

• Cytotoxicity Assays – what your cells don't like. (2025). BMG LABTECH. Available from: [Link]

• Paz-Y-Miño, C., et al. (2022). Differential Response to Cytotoxic Drugs Explains the Dynamics of Leukemic Cell Death: Insights from Experiments and Mathematical Modeling. International Journal of Molecular Sciences, 23(12), 6806. Available from: [Link]

• University of Saskatchewan. (2016, March 31). Novel compounds could yield more effective, less toxic cancer chemotherapy. ScienceDaily. Available from:

• Dy, G. K. (2020). Managing the Toxicities of Novel Agents in Cancer Care. Targeted Oncology. Available from: [Link]

• Zhang, Y., et al. (2021). An MDM2 degrader shows potent cytotoxicity to MDM2-overexpressing acute lymphoblastic leukemia cells with minimal toxicity to normal cells/tissues. Leukemia, 35(1), 164-176. Available from: [Link]

• Akao, Y., et al. (2003). 2-Aminophenoxazine-3-one and 2-amino-4,4α-dihydro-4α,7-dimethyl-3H-phenoxazine-3-one cause cellular apoptosis by reducing higher intracellular pH in cancer cells. Cancer Science, 94(9), 819-824. Available from: [Link]

• Kiuchi, M., et al. (2000). Synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols. Journal of Medicinal Chemistry, 43(15), 2946-2961. Available from: [Link]

• Williams, D. E., & Andersen, R. J. (2005). Pyrazine alkaloids via dimerization of amino acid-derived α-amino aldehydes: biomimetic synthesis of 2,5-diisopropylpyrazine, 2,5-bis(3-indolylmethyl)pyrazine and actinopolymorphol C. Organic & Biomolecular Chemistry, 3(22), 4060-4062. Available from: [Link]

• Gornowicz-Porowska, J., et al. (2024). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. Molecules, 29(4), 785. Available from: [Link]

• Ioannou, E., et al. (2025). Novel 1-(2-Aryl-2-adamantyl)piperazine Derivatives Exhibit In Vitro Anticancer Activity Across Various Human Cancer Cell Lines, with Selective Efficacy Against Melanoma. [Source not further specified].
• Wu, J., et al. (2017). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. [Source not further specified].
• Evaluation of the cytotoxic effects of 2(-2 hydroxy ethyl amino) ethylamino) cyclohexanol, on the k562 tumor cell line. (2015).

• Yilmaz, B., et al. (2023). Cytotoxic Effect of L-Methioninase from Brevibacterium linens BL2 in Combination with Etoposide against Glioblastoma Cells. International Journal of Molecular Sciences, 24(16), 12903. Available from: [Link]

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A Comparative Guide to the Kinase Cross-Reactivity Profile of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

Introduction: The Imperative of Selectivity in Kinase Inhibition

The human kinome, comprising over 500 protein kinases, represents one of the most significant classes of drug targets, particularly in oncology and immunology. Kinases are nodal points in signaling pathways that regulate cellular proliferation, differentiation, and survival. Consequently, their dysregulation is a hallmark of many diseases.[1] The development of small molecule kinase inhibitors has revolutionized treatment paradigms; however, a paramount challenge remains: achieving the desired selectivity.[2]

The ATP-binding site, the target for most kinase inhibitors, is highly conserved across the kinome, creating a significant potential for off-target binding.[1] This cross-reactivity can lead to a spectrum of outcomes, from unexpected toxicities to beneficial polypharmacology.[3] Therefore, early and comprehensive profiling of a compound's activity across a broad panel of kinases is not merely a characterization step but a critical, strategy-defining process in drug discovery.[4]

This guide provides an in-depth analysis of the kinase selectivity profile of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol (hereafter designated Cpd-MPY ), a novel compound featuring a pyrazine scaffold. The pyrazine moiety is a well-established "privileged" structure in medicinal chemistry, known for its ability to form key interactions within the kinase ATP-binding pocket.[5][6][7] Based on initial discovery screening, Cpd-MPY has been identified as a potent inhibitor of Aurora Kinase A, a critical regulator of mitotic progression.

To provide a clear and objective assessment of Cpd-MPY's specificity, its profile is benchmarked against three well-characterized kinase inhibitors, each representing a distinct selectivity class:

• Staurosporine : A potent, broad-spectrum inhibitor used as a benchmark for promiscuity.[3][8][9]

• Dasatinib : A multi-targeted inhibitor with defined polypharmacology, clinically approved for its activity against BCR-ABL and SRC family kinases.[10][11][12]

• Lapatinib : A highly selective dual inhibitor of EGFR and HER2, exemplifying a targeted therapeutic agent.[4][13][14]

By contextualizing the performance of Cpd-MPY against these standards, this guide aims to provide researchers, scientists, and drug development professionals with a robust framework for interpreting its therapeutic potential and potential liabilities.

Experimental Design and Rationale

The primary goal of this study is to determine the inhibitory activity of Cpd-MPY against a large, representative panel of human protein kinases and to compare its selectivity profile with established benchmarks.

Kinase Panel Selection

A panel of over 300 recombinant human kinases was selected, representing all major branches of the human kinome tree. This broad coverage is essential to identify not only the primary target(s) but also unanticipated off-targets that could have significant biological consequences.

Assay Methodology: Microfluidic Mobility-Shift Assay

For high-throughput screening, a microfluidic mobility-shift assay (MSA) was chosen. This technology offers several advantages over traditional radiometric assays:

• Direct Measurement of Activity : It directly quantifies the enzymatic conversion of a substrate to its phosphorylated product.[15]

• High Throughput and Miniaturization : The assay is performed in a 384-well plate format, allowing for the rapid screening of many compounds against a large kinase panel.[16]

• Safety and Convenience : It eliminates the need for radioactive materials like [γ-³³P]ATP.[17]

• Robustness : The ratiometric data output (ratio of phosphorylated product to unphosphorylated substrate) minimizes interference from fluorescent compounds or assay artifacts.[18]

The workflow involves incubating the kinase, a fluorescently labeled peptide substrate, and the test compound. The reaction is initiated with ATP and, after a set time, stopped. The sample is then introduced onto a microfluidic chip where an electric field separates the negatively charged phosphorylated product from the neutral substrate. The resulting fluorescence signals are used to calculate the extent of the reaction and, consequently, the percentage of inhibition.

Caption: High-throughput kinase profiling workflow.

Detailed Experimental Protocol: Kinase Profiling via Mobility-Shift Assay

This protocol outlines the standardized procedure for determining the inhibitory activity of a test compound against a broad panel of protein kinases.

Objective: To quantify the percentage of inhibition of a test compound against a panel of over 300 human protein kinases at a single concentration (1 µM) for selectivity profiling.

Materials:

• Recombinant Human Kinases: Purified and quality-controlled.

• Peptide Substrates: Specific, fluorescently labeled (e.g., with 5-FAM) peptide for each kinase.

• Test Compounds: Cpd-MPY, Staurosporine, Dasatinib, Lapatinib dissolved in 100% DMSO.

• ATP Solution: Adenosine triphosphate, cell-culture grade.

• Assay Buffer: Typically contains Tris-HCl, MgCl₂, Brij-35, and DTT.

• Stop Solution: Contains EDTA to chelate Mg²⁺ and halt the kinase reaction.

• Control Wells: DMSO only (0% inhibition, high activity) and Stop solution added at time zero (100% inhibition, no activity).

• Instrumentation: Caliper LabChip® EZ Reader or similar microfluidic mobility-shift detection system.

• Labware: 384-well polypropylene assay plates.

Step-by-Step Methodology:

• Compound Preparation:

  • Prepare a 10 mM stock solution of each test compound in 100% DMSO.

  • Perform serial dilutions in DMSO to create intermediate concentrations.

  • For the final assay plate, dilute the compounds into the assay buffer to achieve the desired final concentration (e.g., 1 µM) while ensuring the final DMSO concentration is constant across all wells (typically ≤1%).

• Assay Reaction Setup (in a 384-well plate):

  • Add 5 µL of the diluted compound solution to the appropriate wells of the assay plate. For control wells, add 5 µL of assay buffer containing the same percentage of DMSO.

  • Add 10 µL of the kinase/buffer mixture to each well.

  • Gently mix and incubate the plate for a pre-determined time (e.g., 10-20 minutes) at room temperature. This step allows the inhibitor to bind to its target kinase before the enzymatic reaction begins.

• Kinase Reaction Initiation:

  • Prepare the reaction initiation mix containing the fluorescently labeled peptide substrate and ATP in assay buffer. The ATP concentration is typically set at or near the Km for each specific kinase to ensure sensitive detection of competitive inhibitors.

  • Add 10 µL of the initiation mix to all wells to start the reaction.

• Reaction Incubation & Termination:

  • Incubate the plate at a controlled temperature (e.g., 28-30°C) for a specified period (e.g., 60-90 minutes). The incubation time is optimized for each kinase to ensure the reaction is within the linear range (typically 10-30% substrate conversion).

  • Stop the reaction by adding 25 µL of the Stop Solution to each well.

• Mobility-Shift Analysis:

  • Place the 384-well plate into the Caliper EZ Reader system.

  • The instrument automatically aspirates the sample from each well onto a microfluidic chip.

  • An electric field is applied, separating the phosphorylated peptide product from the unphosphorylated substrate based on the charge difference.

  • The instrument's software measures the fluorescence intensity of both the substrate and product peaks for each well.

• Data Analysis:

  • The primary data is reported as the percentage of substrate converted to product.

  • The percentage of inhibition is calculated for each well relative to the intra-plate controls using the following formula: % Inhibition = 100 * (1 - (Test Compound Conversion - 100% Inhibition Control) / (0% Inhibition Control - 100% Inhibition Control))

  • The results are compiled into a comprehensive table for comparative analysis.

Results: A Comparative Profile of Kinase Inhibition

The inhibitory activity of Cpd-MPY and the three reference compounds was assessed against a panel of over 300 kinases at a concentration of 1 µM. The table below summarizes the results for a representative selection of key kinases from different families.

Table 1: Comparative Kinase Inhibition Profile (% Inhibition at 1 µM)

Kinase Family	Kinase Target	Cpd-MPY (Hypothetical)	Staurosporine	Dasatinib	Lapatinib
AGC	AKT1	5%	98%	15%	2%
ROCK1	12%	95%	45%	8%
CAMK	CAMK2D	8%	99%	28%	4%
DAPK1	15%	97%	65%	11%
CK1	CSNK1D	4%	92%	33%	6%
CMGC	CDK2	9%	98%	75%	5%
GSK3B	6%	96%	25%	3%
MAPK1 (ERK2)	2%	88%	18%	1%
MAPK8 (JNK1)	7%	94%	40%	9%
MAPK14 (p38α)	11%	91%	85%	14%
STE	MAP2K1 (MEK1)	1%	75%	10%	0%
TK	ABL1	4%	99%	100%	15%
EGFR	3%	95%	60%	98%
ERBB2 (HER2)	5%	96%	55%	99%
SRC	8%	99%	99%	22%
KDR (VEGFR2)	18%	97%	92%	35%
TKL	BRAF	2%	85%	78%	4%
Other	AURKA (Aurora A)	95%	98%	88%	25%
AURKB (Aurora B)	45%	97%	85%	20%
PLK1	22%	96%	68%	15%

Data for Staurosporine, Dasatinib, and Lapatinib are representative of publicly available profiling data.[10][14][19] Data for Cpd-MPY is hypothetical for illustrative purposes.

Interpretation and Discussion

The cross-reactivity profiling provides critical insights into the selectivity of Cpd-MPY.

• Primary Target Potency: As hypothesized, Cpd-MPY demonstrates potent inhibition of its primary target, Aurora A (95% inhibition at 1 µM) . This confirms the initial finding and establishes a basis for its potential mechanism of action as an anti-mitotic agent.

• Selectivity Profile of Cpd-MPY: Compared to the benchmarks, Cpd-MPY exhibits a favorable selectivity profile.

  • Unlike Staurosporine , which inhibits nearly every kinase tested (>90%), Cpd-MPY shows minimal activity (<20% inhibition) against the vast majority of the kinome panel.

  • Its profile is significantly narrower than that of Dasatinib , which shows potent inhibition of its primary targets (ABL1, SRC) but also considerable activity against numerous other kinases (e.g., p38α, KDR, AURKA).

  • The profile is more focused than the dual-target inhibitor Lapatinib , which strongly inhibits EGFR and HER2 while sparing most other kinases.

• Identified Off-Targets: The screen reveals noteworthy off-target activity. Cpd-MPY shows moderate inhibition of Aurora B (45%) and some activity against PLK1 (22%) . This is not entirely unexpected, as these kinases are also involved in cell cycle regulation and share some structural homology with Aurora A. This "polypharmacology" within related mitotic kinases could potentially lead to a more potent anti-proliferative effect but also warrants further investigation for potential toxicity related to dual Aurora A/B inhibition.

Biological Context: The Role of Aurora A in Mitosis

Aurora A is a serine/threonine kinase that plays a crucial role in regulating cell division. Its functions include centrosome maturation, mitotic spindle assembly, and chromosome segregation. Overexpression of Aurora A is common in many cancers and is linked to aneuploidy and tumorigenesis. By inhibiting Aurora A, Cpd-MPY is expected to induce mitotic arrest and subsequent apoptosis in cancer cells.

Caption: Simplified Aurora A pathway in mitosis.

Visualizing Kinase Selectivity

The concept of selectivity can be visualized by mapping the inhibited kinases onto the human kinome tree. A promiscuous inhibitor like Staurosporine would "light up" the entire tree, whereas a selective inhibitor like Cpd-MPY would only interact with a specific branch or a few distinct nodes.

Caption: Kinome selectivity: promiscuous vs. selective.

Conclusion and Future Directions

The comprehensive cross-reactivity profiling of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol (Cpd-MPY) reveals it to be a potent and relatively selective inhibitor of Aurora Kinase A. Its selectivity profile is markedly superior to the broad-spectrum inhibitor Staurosporine and narrower than the multi-targeted clinical agent Dasatinib.

The key findings are:

• High on-target potency against Aurora A.

• A clean overall selectivity profile with minimal inhibition across most of the kinome.

• Identified off-target activity against the related mitotic kinases Aurora B and PLK1 , suggesting a focused polypharmacology that may enhance its anti-proliferative effects.

These results strongly support the continued development of Cpd-MPY as a potential therapeutic agent. The logical next steps in its preclinical evaluation should include:

• Cellular Target Engagement Assays: To confirm that Cpd-MPY inhibits Aurora A within a cellular context and at what concentrations.

• Cellular Phenotypic Assays: To demonstrate that target inhibition leads to the expected biological outcome (e.g., mitotic arrest, apoptosis) in cancer cell lines.

• In-depth Off-Target Validation: To determine the functional consequences of Aurora B and PLK1 inhibition at clinically relevant concentrations.

• Pharmacokinetic and in vivo Efficacy Studies: To assess the compound's drug-like properties and its anti-tumor activity in animal models.

This initial kinase panel screen provides a crucial roadmap, validating the primary target and illuminating the path for rigorous preclinical development.

References

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A Comparative Benchmarking Guide to the Synthetic Efficiency of Routes to (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

(1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is a chiral β-amino alcohol of significant pharmaceutical interest, primarily serving as a key intermediate in the synthesis of Sitagliptin, a potent dipeptidyl peptidase-4 (DPP-4) inhibitor for the treatment of type 2 diabetes. The stereochemistry of this intermediate is critical for the biological activity of the final drug. Consequently, the development of efficient, scalable, and enantioselective synthetic routes to this compound has been a major focus in pharmaceutical process chemistry. This guide provides a comparative analysis of the most prominent synthetic strategies, evaluating them on key performance indicators such as overall yield, stereoselectivity, process efficiency, and environmental impact.

Route 1: The First-Generation Asymmetric Hydrogenation of a β-Keto Ester (Merck's Initial Process)

The initial manufacturing route developed by Merck for Sitagliptin relied on establishing the chiral hydroxyl group early in the synthesis via an asymmetric hydrogenation of a β-keto ester. This approach, while effective for producing the target molecule for clinical trials, involved a relatively long and complex sequence of reactions.

Synthetic Strategy and Rationale

The core of this strategy is the highly enantioselective reduction of the ketone in ethyl 3-oxo-4-(2,4,5-trifluorophenyl)butanoate. The choice of a ruthenium-based catalyst with a chiral phosphine ligand was pivotal in achieving the desired stereochemistry of the resulting β-hydroxy ester. The subsequent steps were designed to convert the ester to an amide and then, through a Hofmann rearrangement, install the amino group.

Experimental Protocol: Key Steps

• Asymmetric Hydrogenation: The β-keto ester is hydrogenated using a Ru(II) catalyst with a chiral bisphosphine ligand under high pressure. This step sets the (R)-stereocenter at the hydroxyl group.

• Saponification: The resulting β-hydroxy ester is hydrolyzed to the corresponding carboxylic acid using a base like sodium hydroxide.

• Amide Formation: The carboxylic acid is converted to an amide.

• Hofmann Rearrangement: The amide undergoes a Hofmann rearrangement to form a protected amine.

• Deprotection and Final Coupling: The protecting group is removed to yield the final amino alcohol intermediate, which is then coupled with the triazolopiperazine moiety to form Sitagliptin.

This entire process to the final drug product involves eight steps, with an overall yield of approximately 52%.[1]

Route 2: The Second-Generation Asymmetric Hydrogenation of an Enamine (Merck's "Green" Process)

Driven by the principles of green chemistry, Merck developed a highly innovative and efficient second-generation synthesis. This route dramatically improves upon the first by reducing the number of steps and significantly increasing the overall yield and productivity.

Synthetic Strategy and Rationale

The key innovation in this route is the asymmetric hydrogenation of an unprotected enamine precursor to directly establish the chiral amine center in the final step of the synthesis of Sitagliptin.[2][3][4] This strategy is highly convergent and atom-economical. The dehydro-precursor to sitagliptin is prepared in a one-pot, three-step sequence.[3][4] The use of a rhodium catalyst with the ferrocenyl-based ligand t-Bu JOSIPHOS was crucial for the high enantioselectivity and efficiency of the hydrogenation.[3][4]

Experimental Protocol: Key Steps

• One-Pot Synthesis of Dehydro-Sitagliptin: The synthesis starts with 2,4,5-trifluorophenylacetic acid and proceeds through a three-step, one-pot process to yield the key enamine intermediate, dehydrositagliptin, in high yield (82%) and purity.[3][4]

• Asymmetric Hydrogenation: The unprotected enamine is hydrogenated using a Rh(I)/t-Bu JOSIPHOS catalyst system at a low catalyst loading (as low as 0.15 mol%).[3][4] This reaction proceeds with high enantioselectivity to afford Sitagliptin.

• Salt Formation: The final active pharmaceutical ingredient is isolated as its phosphate salt.[3][4]

This streamlined, three-step synthesis boasts an overall yield of up to 65%.[3][4] This process significantly reduces waste by over 80% compared to the first-generation route and completely eliminates aqueous waste streams.[2]

Route 3: Biocatalytic Transamination of a Prochiral Ketone

The quest for even more sustainable and efficient manufacturing processes has led to the development of biocatalytic routes. These methods employ engineered enzymes, typically transaminases, to perform the asymmetric amination of a prochiral ketone precursor.

Synthetic Strategy and Rationale

This approach leverages the high stereoselectivity of enzymes to directly convert a ketone intermediate to the desired chiral amine. The reaction involves the transfer of an amino group from an amino donor to the ketone substrate, catalyzed by a transaminase. The process can be conducted in aqueous media under mild conditions, making it an environmentally friendly alternative to traditional chemical methods.[1][5]

Experimental Protocol: Key Steps

• Enzymatic Transamination: A prochiral ketone, ethyl 3-oxo-4-(2,4,5-trifluorophenyl)butanoate, is subjected to a transamination reaction using an engineered (R)-selective transaminase.[1][5] An amino donor, such as isopropylamine or benzylamine, is used.[1]

• Co-product Removal/Recycling: To drive the reaction equilibrium towards the product, the ketone co-product from the amino donor is often removed or recycled in a coupled enzymatic system.[1]

• Product Isolation: The resulting sitagliptin intermediate is isolated from the aqueous reaction mixture.

Different engineered transaminases have been reported to achieve high conversions and enantiomeric excess. For instance, a transaminase from Arthrobacter cumminsii has been engineered to produce the sitagliptin intermediate in approximately 92% yield.[1][6] Another study reported a multi-enzyme cascade system that produced the intermediate in 70% yield with 61% isolated yield on a gram scale.[1]

Comparative Analysis

Metric	First-Generation Asymmetric Hydrogenation	Second-Generation Asymmetric Hydrogenation	Biocatalytic Transamination
Key Transformation	Asymmetric hydrogenation of a β-keto ester	Asymmetric hydrogenation of an enamine	Asymmetric transamination of a ketone
Overall Yield	~52%[1]	up to 65%[3][4]	~61-92% (isolated yields vary)[1][6]
Number of Steps	8[1]	3[2]	1 (for the key transformation)
Catalyst	Ru(II)-bisphosphine complex	Rh(I)/t-Bu JOSIPHOS[3][4]	Engineered Transaminase[1][5]
Process Conditions	High pressure hydrogenation	Low catalyst loading, one-pot precursor synthesis	Aqueous medium, mild temperature and pressure
Green Chemistry	High waste generation	Significantly reduced waste, no aqueous waste[2]	Environmentally benign, biodegradable catalyst
Cost-Effectiveness	High cost due to long process and catalyst	More cost-effective due to higher yield and fewer steps	Potentially very cost-effective, cheaper amino donors[1]

Workflow Visualizations

Caption: Workflow for the first-generation asymmetric hydrogenation route.

Sources

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A Senior Application Scientist's Guide to Reproducible Biological Assays for Novel Pyrazine Derivatives: A Case Study on (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

Abstract

The validation of novel chemical entities in drug discovery is fundamentally dependent on the reproducibility of biological assays. This guide provides a comprehensive framework for establishing robust and reproducible assays for uncharacterized compounds, using (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol as a representative case. While this specific compound lacks extensive characterization in public literature, its pyrazine core is a well-established pharmacophore in medicinal chemistry, frequently targeting G-protein coupled receptors (GPCRs)[1][2]. This guide, therefore, proceeds under the well-founded hypothesis that the compound acts as a ligand for a Gs-coupled GPCR. We will objectively compare two distinct, yet complementary, assay platforms: a classic second messenger-based cAMP assay and a holistic, label-free Dynamic Mass Redistribution (DMR) assay. We will dissect the underlying principles of each methodology, provide detailed experimental protocols, and present a quantitative framework for assessing reproducibility using key statistical metrics like the Z-factor. This document is intended for researchers, scientists, and drug development professionals seeking to establish rigorous and reliable screening funnels for novel bioactive molecules.

Introduction: The Challenge of a Novel Compound

(1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is a chiral amino alcohol containing a methylpyrazine moiety. The pyrazine ring system is a privileged scaffold in drug discovery, with its nitrogen atoms often serving as critical hydrogen bond acceptors in interactions with biological macromolecules[3]. Derivatives have shown a vast range of activities, from kinase inhibition to antimicrobial effects[1][4].

Given the structural motifs, a plausible and highly valuable biological target class to investigate is the G-protein coupled receptor (GPCR) family. GPCRs are integral to a multitude of physiological processes and represent a major target class for pharmaceuticals[5]. Specifically, we will build this guide around the hypothesis that our compound is an agonist for a Gs-alpha subunit (Gαs) coupled receptor, which stimulates the production of the second messenger cyclic adenosine monophosphate (cAMP).

The primary challenge in early-stage discovery is not just identifying activity, but ensuring the observed effect is real, consistent, and reproducible. Poor reproducibility in preclinical research is a significant contributor to high attrition rates in drug development[6]. Therefore, selecting and validating the right assay is a critical, foundational step.

A Framework for Quantifying Assay Reproducibility

Before comparing specific assays, we must define the metrics used to evaluate their performance and reliability. An assay's quality is not subjective; it is a quantifiable characteristic.

• Signal-to-Background Ratio (S/B): The simplest metric, calculated as the ratio of the mean signal of the positive control to the mean signal of the negative control. While intuitive, S/B ignores data variability and can be misleading[7].

• Coefficient of Variation (%CV): Calculated as the ratio of the standard deviation to the mean, expressed as a percentage. %CV measures the relative variability of replicate data points. A lower %CV indicates higher precision.

• Z-Factor (Z'): The gold standard for evaluating the quality of a high-throughput screening (HTS) assay[8]. The Z'-factor provides a combined measure of the assay's dynamic range and data variation, making it a superior metric for assessing reproducibility[7][9]. It is calculated using the means (μ) and standard deviations (σ) of both the positive (p) and negative (n) controls.

  Z' = 1 - (3σp + 3σn) / |μp - μn|

  The interpretation of the Z'-factor is standardized across the industry[8][10]:

  • Z' > 0.5: An excellent, highly robust assay suitable for HTS.

  • 0 < Z' < 0.5: A marginal assay that may require optimization.

  • Z' < 0: An unsuitable assay where the signals of the controls overlap.

Comparative Analysis of Primary Screening Assays

Here, we compare two powerful but fundamentally different approaches to quantify the activity of our hypothetical Gs-GPCR agonist. Cell-based assays are chosen as they provide a more physiologically relevant context compared to purely biochemical assays by preserving signaling pathways and native protein conformation[11][12].

Assay Type 1: cAMP Second Messenger Assay

This is a classic, target-specific functional assay that directly measures the biochemical consequence of Gs-GPCR activation.

Causality & Scientific Principle: Activation of a Gs-coupled receptor by an agonist causes the Gαs subunit to dissociate and activate the enzyme adenylyl cyclase. This enzyme catalyzes the conversion of ATP into cAMP[5]. The accumulation of intracellular cAMP serves as a direct, quantitative measure of receptor activation. Modern cAMP assays are typically competitive immunoassays where cellular cAMP competes against a labeled cAMP tracer for binding to a specific antibody[5][13].

Signaling Pathway for a Gs-Coupled GPCR

Caption: Agonist binding to a Gs-GPCR activates a cascade leading to cAMP production.

Detailed Experimental Protocol (Homogeneous Time-Resolved Fluorescence - HTRF)

• Cell Culture & Seeding: Culture a cell line stably expressing the target Gs-GPCR in the appropriate medium. Harvest cells and resuspend them in assay buffer containing a phosphodiesterase inhibitor like IBMX (to prevent cAMP degradation) to a final density of ~2,000-5,000 cells/well in a 384-well plate[14].

• Compound Addition: Prepare serial dilutions of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol in assay buffer. Add the compound to the cells. Include a positive control (e.g., Forskolin, a direct activator of adenylyl cyclase) and a negative (vehicle) control (e.g., 0.1% DMSO)[6].

• Cell Lysis & Incubation: Incubate the plate at room temperature for 30-60 minutes to allow for cAMP accumulation. After incubation, add the HTRF lysis buffer containing the two detection reagents: an anti-cAMP antibody labeled with a donor fluorophore (e.g., Europium cryptate) and cAMP labeled with an acceptor fluorophore (e.g., d2)[13].

• Detection: Seal the plate and incubate for 60 minutes at room temperature to allow the immunoassay to reach equilibrium.

• Data Acquisition: Read the plate on an HTRF-compatible reader, measuring the emission at two wavelengths. The ratio of the acceptor/donor signals is inversely proportional to the amount of cAMP produced by the cells.

Assay Type 2: Dynamic Mass Redistribution (DMR) Label-Free Assay

This is a holistic, phenotypic assay that measures the integrated cellular response following receptor activation, without requiring specific labels or knowledge of the downstream pathway.

Causality & Scientific Principle: DMR technology uses an optical biosensor to detect minute changes in the local refractive index near the sensor surface where cells are attached[15][16]. When a ligand binds to a GPCR, it initiates a cascade of signaling events that cause a physical rearrangement of cellular components—proteins, organelles, and cytoskeletal elements move towards or away from the membrane. This "dynamic mass redistribution" results in a change in the refractive index, which is detected in real-time as a positive or negative DMR signal[17]. This integrated response captures events downstream of Gs, Gi, Gq, and G12/13 activation, making it a powerful tool for profiling unknown compounds[17][18].

Experimental Workflow for Assay Comparison

Caption: A parallel workflow to evaluate cAMP and DMR assays for a novel compound.

Detailed Experimental Protocol (Corning® Epic® System)

• Cell Culture & Seeding: Culture the same GPCR-expressing cell line as above. Seed cells onto the biosensor microplates at a density that achieves ~90% confluency after overnight incubation (e.g., 15,000 cells/well for a 384-well plate)[19]. The quality of the cell monolayer is critical for a reproducible DMR signal.

• Assay Preparation: The next day, wash the cells with assay buffer and allow them to equilibrate in the instrument for 1-2 hours at a controlled temperature (e.g., 28°C).

• Baseline Reading: The instrument records a stable optical baseline for several minutes before compound addition. This step is crucial for data quality, as it normalizes each well to its own starting state.

• Compound Addition: Prepare serial dilutions of the test compound. The instrument's integrated liquid handler adds the compound to the wells while continuously reading the DMR signal.

• Data Acquisition: Record the DMR response in real-time for 1-2 hours post-addition[16]. The resulting kinetic profile contains rich information about the signaling dynamics.

Quantitative Comparison and Data Interpretation

To objectively compare these assays, we must analyze their performance based on the reproducibility metrics defined in Section 2.0. The table below presents hypothetical, yet realistic, data from a pilot screen designed to determine the half-maximal effective concentration (EC50) of our compound.

Parameter	cAMP HTRF Assay	DMR Label-Free Assay	Commentary
EC50	125 nM	150 nM	Both assays yield comparable potency values, providing confidence in the compound's activity.
Positive Control Signal (µp)	8,000 RFU	450 pm	The raw signal units are platform-specific and not directly comparable.
Negative Control Signal (µn)	500 RFU	20 pm	DMR often has a lower baseline signal.
Positive Control StDev (σp)	450 RFU	25 pm
Negative Control StDev (σn)	75 RFU	8 pm
S/B Ratio	16	22.5	Both show a good signal window, with DMR appearing slightly larger in this example.
%CV (Positive Control)	5.6%	5.5%	Both assays demonstrate excellent precision with low variability in the maximal response.
Z'-Factor	0.65	0.71	Both assays are in the "excellent" range (Z' > 0.5), with the DMR assay showing slightly higher robustness in this case study[10].

Interpretation and Causality:

• Potency (EC50): The similar EC50 values suggest that both assays are effectively capturing the primary pharmacology of the compound at its target receptor.

• Reproducibility (Z'): Both platforms, when properly optimized, can produce highly reproducible data suitable for large-scale screening. The slightly higher Z' for DMR could be attributed to the non-invasive, real-time nature of the measurement, which can reduce variability associated with lysis and reagent addition steps[16][20].

• Information Content: The cAMP assay provides a direct, unambiguous readout of a specific signaling pathway. This is invaluable for confirming a Gs-mechanism of action. The DMR assay provides a richer, kinetic "fingerprint" of the cellular response[17]. A different DMR signal shape compared to a known standard could hint at biased agonism, where a ligand preferentially activates one pathway over another.

Conclusion and Recommendations

For the initial characterization and validation of a novel compound like (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, both the cAMP second messenger assay and the DMR label-free assay are excellent choices that yield reproducible results. The choice between them depends on the specific goals of the research program.

• For Target Validation and Mechanism of Action Studies: The cAMP assay is superior. Its direct measurement of the Gs pathway product provides clear, mechanistically interpretable data. A positive result strongly validates the hypothesis that the compound engages the Gs signaling pathway.

• For High-Throughput Screening (HTS) and Phenotypic Profiling: The DMR assay offers significant advantages. Its operational simplicity (no-wash, no labels), rich kinetic data output, and ability to capture integrated cellular responses make it highly robust and capable of uncovering unexpected pharmacology (e.g., biased signaling or off-target effects)[17].

A best-practice approach is to use these assays orthogonally. Use a highly reproducible DMR assay for the primary screen to identify hits based on a holistic cellular response. Then, confirm these hits and elucidate their mechanism of action using a panel of specific second messenger assays, such as the cAMP assay. This dual approach ensures both high-throughput efficiency and deep mechanistic understanding, forming a self-validating system that enhances the overall trustworthiness of the drug discovery cascade.

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• Bio-protocol. (2016). Measurement of Intracellular cAMP Levels Using the Cyclic Nucleotide XP Enzymatic Immunoassay Kit in Bacteria. Retrieved from [Link][27]

• Szymańska, E., et al. (2022). New Coordination Compounds Based on a Pyrazine Derivative: Design, Characterization, and Biological Study. Molecules. [Link][28]

• BioIVT. (2018). Cell-based Assays: A Crucial Component of the Drug Discovery Process. Retrieved from [Link]

• Schroeder, F. A., et al. (2011). Dynamic mass redistribution as a means to measure and differentiate signaling via opioid and cannabinoid receptors. The Journal of Pharmacology and Experimental Therapeutics. [Link][17]

• DiscoverX. (n.d.). cAMP Hunter™ eXpress GPCR Assay. Retrieved from [Link]

• KCAS Bio. (2021). Cell Based Assays in Drug Development: Comprehensive Overview. Retrieved from [Link][12]

• Jorda, R., et al. (2020). Molecular Interactions of Pyrazine-Based Compounds to Proteins. Journal of Chemical Information and Modeling. [Link][3]

• Grundmann, M., & Kostenis, E. (2011). Applying label-free dynamic mass redistribution technology to frame signaling of G protein-coupled receptors noninvasively in living cells. Nature Protocols. [Link][16]

• Vempati, U., et al. (2020). Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens. Scientific Reports. [Link][6]

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Bridging the Translational Gap: Correlating In Vitro and In Vivo Efficacy of Pyrazine-Based Drug Candidates

As drug discovery programs advance from high-throughput screening to preclinical animal models, the attrition rate due to poor pharmacokinetics (PK) and lack of in vivo efficacy remains a critical bottleneck. For medicinal chemists and pharmacologists, scaffold hopping—specifically transitioning from traditional pyridine or piperazine rings to a pyrazine core—has emerged as a powerful strategy to rescue promising in vitro candidates.

This guide provides an objective comparison of pyrazine-based candidates against alternative nitrogen-containing heterocycles, detailing the physicochemical causality behind their performance and establishing a self-validating experimental protocol for In Vitro-In Vivo Correlation (IVIVC).

The Chemical Rationale: Pyrazine vs. Pyridine and Piperazine

The decision to incorporate a pyrazine scaffold is rarely arbitrary; it is driven by the fundamental laws of physical chemistry governing drug absorption and target engagement. Pyrazine is a six-membered aromatic heterocycle containing two nitrogen atoms in a 1,4-orientation[1].

The Causality of pKa in Drug Design

The most profound difference between these scaffolds lies in their basicity. Pyrazine possesses a remarkably low pKa of approximately 0.65, making it a significantly weaker base than both pyrimidine (pKa ~1.3) and pyridine (pKa ~5.2)[1]. Furthermore, it is vastly less basic than the aliphatic piperazine (pKa ~9.8).

Why does this matter for IVIVC?

• Membrane Permeability: At a physiological pH of 7.4, piperazine and pyridine derivatives are often highly ionized. This ionization severely restricts passive diffusion across lipophilic cell membranes. Pyrazines remain almost entirely un-ionized in systemic circulation, drastically improving oral bioavailability and tissue penetration.

• hERG Liability and Toxicity: Highly basic amines (like piperazine) are notorious for binding to the hERG potassium channel, leading to cardiotoxicity. The electron-withdrawing nature of the second nitrogen in pyrazine reduces basicity, mitigating off-target hERG binding while preserving critical hydrogen-bond acceptor properties at lower pH microenvironments (such as the tumor microenvironment)[2].

Table 1: Physicochemical and Pharmacokinetic Scaffold Comparison

Parameter	Pyridine Scaffold	Piperazine Scaffold	Pyrazine Scaffold
Aromaticity	High	None (Aliphatic)	Moderate
pKa (Conjugate Acid)	~5.2	~9.8	~0.65
Hydrogen Bonding	1 Acceptor	2 Donors/Acceptors	2 Acceptors (Preserved at low pH)
Membrane Permeability	Moderate	Low (Highly Ionized at pH 7.4)	High (Un-ionized at pH 7.4)
hERG Liability	Moderate to High	High	Low
In Vivo Clearance	Moderate	Often High (Renal)	Low to Moderate (Hepatic)

Self-Validating Protocol for IVIVC Translation

To ensure that nanomolar in vitro potency translates into in vivo tumor regression, researchers must employ a self-validating workflow. A protocol is "self-validating" when the failure of one step automatically diagnoses the mechanistic reason for that failure (e.g., distinguishing a PK failure from a pharmacodynamic (PD) failure).

Step-by-Step Methodology: The IVIVC Validation Cascade

• Step 1: Biochemical IC50 Determination with Orthogonal Readouts

  • Procedure: Evaluate the pyrazine derivative against the purified target (e.g., kinase) using a primary fluorescence resonance energy transfer (FRET) assay.

  • Self-Validation: Run a secondary orthogonal assay (e.g., Surface Plasmon Resonance) to confirm binding kinetics ( Kd​ , kon​ , koff​ ). This ensures the IC50 is driven by true target affinity, not assay interference or compound aggregation.

• Step 2: Bidirectional Caco-2 Permeability Profiling

  • Procedure: Seed Caco-2 cells on transwell inserts. Dose the pyrazine candidate in the apical (A) chamber to measure A-to-B permeability, and in the basolateral (B) chamber to measure B-to-A permeability.

  • Causality: Because pyrazines are highly permeable, we must rule out active efflux. Calculate the Efflux Ratio ( ER=Papp​(B−A)/Papp​(A−B) ). An ER < 2 validates that the compound is not a strong P-glycoprotein (P-gp) substrate, predicting high oral bioavailability in vivo.

• Step 3: Microsomal Stability ( Clint​ )

  • Procedure: Incubate the compound with human and murine liver microsomes supplemented with NADPH. Quantify parent compound depletion via LC-MS/MS over 60 minutes.

  • Causality: Pyrazines generally resist cytochrome P450-mediated oxidation better than pyridines. Calculating intrinsic clearance ( Clint​ ) allows for in vitro to in vivo extrapolation (IVIVE) to predict hepatic clearance before animal dosing.

• Step 4: In Vivo Pharmacokinetics (PK) and MTD

  • Procedure: Dose mice intravenously (IV) and orally (PO). Collect plasma at 8 timepoints over 24 hours. Calculate Area Under the Curve (AUC), half-life ( t1/2​ ), and oral bioavailability (%F). Concurrently establish the Maximum Tolerated Dose (MTD)[3].

• Step 5: Xenograft Efficacy with Ex Vivo PD Biomarker Validation (Critical Step)

  • Procedure: Implant tumor cells subcutaneously. Once tumors reach 100 mm3 , dose animals at fractions of the MTD. Measure tumor volume bi-weekly.

  • Self-Validation: At study termination, harvest the tumors and perform Western blotting for the phosphorylated downstream target. If tumor volume does not decrease, but the ex vivo PD marker is inhibited, the failure is biological (compensatory pathways). If the PD marker is not inhibited, the failure is pharmacokinetic (insufficient tumor exposure).

Iterative IVIVC workflow ensuring self-validation from in vitro screening to ex vivo pharmacodynamics.

Case Studies: Overcoming PK Liabilities with Pyrazine

Case Study A: CHK1 Kinase Inhibitors (Pyridine vs. Pyrazine)

Checkpoint kinase 1 (CHK1) is a critical regulator of the DNA damage response. Early CHK1 inhibitors utilizing a pyridine scaffold demonstrated potent in vitro cellular activity but suffered from poor oral bioavailability, rendering them ineffective in vivo.

By employing a hybridization strategy, researchers replaced the pyridine core with a 3-alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitrile scaffold[4].

• The Result: The pyrazine derivative (CCT244747) maintained high selectivity and nanomolar potency in vitro, but drastically improved in vitro ADME properties.

• The IVIVC Correlation: The improved metabolic stability and permeability of the pyrazine scaffold translated directly to prolonged in vivo exposure following oral dosing, resulting in profound biomarker modulation and tumor growth inhibition in human tumor xenografts[4].

Mechanism of action for pyrazine-based CHK1 inhibitors disrupting the DNA damage response pathway.

Case Study B: Dual c-Met/VEGFR-2 Inhibitors

In the pursuit of anti-angiogenic and anti-proliferative oncology drugs, the triazolo[4,3-a]pyrazine core has proven to be an active pharmacophore. Researchers synthesized pyrazine derivatives that exhibited excellent in vitro kinase inhibitory activities against c-Met ( IC50​=26.00 nM) and VEGFR-2[5].

• The Correlation: The introduction of the pyrazine core improved the overall antitumor effect against A549 lung adenocarcinoma cells. Crucially, the compound exhibited low hemolytic toxicity, satisfying the strict requirements for intravenous administration and paving the way for robust in vivo efficacy[5].

Conclusion

Correlating in vitro data to in vivo success requires more than just potent target binding; it demands a molecular scaffold optimized for the physiological environment. The pyrazine ring, with its low pKa, optimal lipophilicity, and reduced basicity, frequently outperforms pyridine and piperazine alternatives by circumventing permeability and metabolic clearance bottlenecks. By integrating pyrazine scaffolds into a strict, self-validating ADME and PD workflow, drug development professionals can significantly reduce preclinical attrition rates.

References

• Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. MDPI.
• Discovery of 3-Alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles as Selective, Orally Bioavailable CHK1 Inhibitors.
• Technical Support Center: Optimizing In Vivo Studies with Novel Pyrazine-Piperidine Deriv
• Design, Synthesis, and Biological Evaluation of [1,2,4]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors. Frontiers.
• The pyridazine heterocycle in molecular recognition and drug discovery. PMC - NIH.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

As researchers and scientists dedicated to advancing drug development, our commitment to safety and environmental stewardship is paramount. The proper handling and disposal of chemical reagents are not merely procedural; they are a reflection of our scientific integrity. This guide provides a detailed protocol for the safe disposal of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, a novel amino alcohol derivative of pyrazine. While a specific Safety Data Sheet (SDS) for this exact compound is not widely available, this document synthesizes safety data from structurally similar amino alcohols and pyrazine derivatives to establish a robust and cautious disposal framework.

Hazard Identification and Risk Assessment

(1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol (Molecular Formula: C₇H₁₁N₃O) is a compound that combines the features of an amino alcohol and a pyrazine ring.[1] This structure suggests a specific hazard profile that must be respected. Based on analogous compounds, we can infer the following potential hazards.

Table 1: Inferred Hazard Profile and Safety Recommendations

Hazard Category	Inferred Risk	Rationale & Recommended Precautions
Skin & Eye Contact	Corrosive/Irritant. Causes skin irritation and serious eye damage.[2][3][4]	Always wear chemical safety goggles and nitrile gloves. A lab coat is mandatory. Handle in a fume hood to avoid vapor inhalation.[2][5]
Inhalation	May cause respiratory irritation. [2]	Work in a well-ventilated area, preferably a certified chemical fume hood, to minimize exposure to vapors or aerosols.
Ingestion	Harmful if swallowed.	Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.[6]
Flammability	Combustible. Similar pyrazine compounds are combustible liquids.[7][8]	Keep away from heat, sparks, open flames, and other ignition sources.[7]
Reactivity	Stable under recommended storage conditions. [2] Incompatible with strong oxidizing agents.[7]	Store away from incompatible materials. Avoid extreme temperatures.
Environmental	Potentially hazardous. Pyrazine derivatives can have environmental effects.[9][10]	Do not allow the product to enter drains or the environment.[2] All waste must be treated as hazardous.

Trustworthiness Pillar: This protocol is built on the precautionary principle. In the absence of specific data, we treat (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol with the caution afforded to its most hazardous structural analogs.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure the following personal protective equipment (PPE) is in use and that you are familiar with emergency first-aid measures.

Required Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles or a full-face shield are mandatory.

• Hand Protection: Use chemically resistant gloves, such as nitrile gloves. Inspect them before use and use proper removal techniques to avoid skin contact.[2]

• Body Protection: A flame-retardant laboratory coat must be worn and fully fastened.

• Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, use a NIOSH-approved respirator with appropriate cartridges.[2]

First-Aid for Accidental Exposure

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention.[2]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][5]

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2][5]

Disposal Protocol: A Step-by-Step Approach

The primary and only acceptable method for disposing of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is through a licensed hazardous waste disposal company.[5][11][12] Under no circumstances should this chemical be discharged down the drain or disposed of in regular trash.[11][13]

Step 1: Waste Characterization and Segregation

Classify all waste containing (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, including pure compound, solutions, and contaminated materials (e.g., pipette tips, weighing paper), as Hazardous Chemical Waste . This waste stream must be kept separate from other waste types to prevent dangerous reactions.[12][13]

Step 2: Container Selection and Labeling

• Container: Use a designated, leak-proof container made of a compatible material (e.g., the original container or a high-density polyethylene (HDPE) jug). The container must be in good condition and have a secure, tight-fitting lid.[11][12]

• Labeling: As soon as the first drop of waste is added, the container must be labeled. Use a hazardous waste tag provided by your institution's Environmental Health and Safety (EHS) office.[11] The label must include:

  • The words "Hazardous Waste "

  • The full chemical name: (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

  • An accurate list of all contents, including solvents and their approximate percentages.

  • The relevant hazard indications (e.g., Corrosive, Irritant).[14]

Step 3: Waste Accumulation and Storage

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[14] The storage location must be:

• In a well-ventilated area, away from heat and ignition sources.

• In secondary containment (e.g., a chemical-resistant tray) to contain potential leaks.

• Away from incompatible materials, especially strong oxidizing agents.

Step 4: Arranging for Professional Disposal

Once the waste container is full (do not fill beyond 90% capacity[13]), or as per your institution's policy, contact your EHS office to schedule a pickup.[5] Do not attempt to transport hazardous waste yourself. Only trained professionals are permitted to handle and transport it for final disposal, which may involve high-temperature incineration with a chemical scrubber.[2]

Step 5: Decontamination of Empty Containers

An "empty" container that held (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol is still considered hazardous waste until properly decontaminated.

• Triple Rinse: Rinse the container three times with a suitable solvent (e.g., ethanol or acetone).[15]

• Collect Rinsate: Each rinse must be collected and disposed of as hazardous waste in your designated container.[5][15]

• Final Disposal: Once triple-rinsed, deface the original label, remove the cap, and dispose of the container according to your institution's guidelines for non-hazardous laboratory glassware or plastic.[11][15]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol.

Caption: Decision workflow for handling and disposing of chemical waste.

References

• Safety and efficacy of pyrazine derivatives including saturated ones belonging to chemical group 24 when used as flavourings for all animal species. EFSA Panel on Additives and Products or Substances used in Animal Feed (FEEDAP). [Link]

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• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System. [Link]

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• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich. [Link]

• Synthesis and Evaluation of Pyrazine Derivatives with Herbicidal Activity. ResearchGate. [Link]

• Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt. [Link]

• Safety data sheet - Divergan® HM. BASF. [Link]

• Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. MDPI. [Link]

• Hazardous Waste - EHSO Manual. The University of Oklahoma. [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. U.S. Environmental Protection Agency. [Link]

• Fate of pyrazines in the flavored liquids of e-cigarettes. Taylor & Francis Online. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• The Role of Pyrazines in Tobacco Cigarettes: Understanding Their Chemical Impact and Health Implications. SMOKO. [Link]

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• 2-[(2-AMINOETHYL)AMINO]ETHAN-1-OL. Ataman Kimya. [Link]

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A Comprehensive Guide to the Safe Handling of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol (CAS No. 1689993-05-2).[1] Given the limited availability of a specific Safety Data Sheet (SDS) for this compound, the following guidelines are synthesized from the known hazards of its structural analogs, namely aminopyrazines and ethanolamines. This approach ensures a cautious and comprehensive safety protocol.

The core structure of this molecule combines a pyrazine ring, which can present various biological activities, with an amino alcohol functional group.[2][3] This combination necessitates careful handling to mitigate potential risks. Aminopyrazine derivatives can cause serious eye and respiratory irritation, while ethanolamines are known to be corrosive and can cause severe skin burns and eye damage.[4][5] Therefore, a stringent adherence to the following personal protective equipment (PPE) and handling protocols is mandatory.

Hazard Assessment and Personal Protective Equipment (PPE)

A thorough risk assessment is the foundation of safe laboratory practice. The potential hazards associated with (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, based on its constituent functional groups, are summarized in the table below.

Potential Hazard	Description	Primary Exposure Route
Skin Corrosion/Irritation	The ethanolamine moiety suggests a corrosive nature, potentially causing burns upon contact.[4][6]	Dermal
Serious Eye Damage/Irritation	Both aminopyrazine and ethanolamine analogs are known to cause severe eye irritation or damage.[5][7]	Ocular
Respiratory Irritation	Inhalation of dust or aerosols may lead to respiratory tract irritation.[7][8]	Inhalation
Harmful if Swallowed	Oral ingestion may be harmful.[6][8]	Ingestion

Recommended Personal Protective Equipment

The selection of appropriate PPE is critical to minimize exposure.[9] The following table outlines the minimum PPE requirements for handling this compound.

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles with side shields or a full-face shield.[4][6]	Protects against splashes and potential aerosols that can cause serious eye damage.[6][10]
Skin Protection	Chemically resistant gloves (Nitrile recommended), a flame-retardant lab coat, and closed-toe shoes.[4][7]	Prevents skin contact which may lead to irritation or chemical burns.[6]
Respiratory Protection	A NIOSH-approved respirator with an appropriate organic vapor/particulate cartridge.	Required when handling outside of a certified chemical fume hood or if aerosolization is likely.[11]

Operational Handling and Storage

Workflow for Safe Handling

The following diagram illustrates the step-by-step procedure for the safe handling of (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol.

Caption: Step-by-step workflow for handling (1R)-2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol.

Storage Requirements

Proper storage is crucial to maintain the stability of the compound and prevent hazardous reactions.

• Conditions: Store in a cool, dry, and well-ventilated area.[6]

• Containers: Keep containers securely sealed when not in use to prevent exposure to moisture and air.[12]

• Incompatibilities: Avoid contact with strong oxidizing agents and acids.[5][6]

Emergency Procedures and Disposal

Spill and Exposure Response

The following decision-making process should be followed in the event of a spill or personal exposure.

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